3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

• CAS: 1260658-95-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the synthesis of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole, a key building block in the development of novel pharmaceuticals and agrochemicals. The strategic incorporation of both a reactive chloromethyl group and a trifluoroethyl moiety makes this pyrazole derivative a highly valuable intermediate for accessing a diverse range of complex molecules. This document outlines a robust and efficient three-step synthetic pathway, commencing with the formation of a pyrazole carboxylate precursor, followed by N-alkylation to introduce the trifluoroethyl group, subsequent reduction of the ester to a primary alcohol, and concluding with the chlorination to yield the target compound. Each step is accompanied by a detailed experimental protocol, mechanistic insights, and critical process parameters to ensure reproducibility and high yield.

Introduction: The Significance of Fluorinated Pyrazoles

Pyrazole scaffolds are a cornerstone in medicinal chemistry and crop protection, renowned for their diverse biological activities. The introduction of fluorine atoms, particularly a trifluoromethyl or trifluoroethyl group, can profoundly and often favorably modulate the physicochemical and pharmacokinetic properties of a molecule. These include enhanced metabolic stability, increased lipophilicity, and improved receptor binding affinity. The title compound, 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole, marries the advantageous properties of the trifluoroethyl group with the synthetic versatility of a chloromethyl handle, making it an attractive starting material for the synthesis of novel bioactive compounds.

Strategic Overview of the Synthetic Pathway

The synthesis of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is most effectively approached through a convergent three-step sequence. This strategy ensures high yields and facilitates purification of the intermediates. The overall synthetic transformation is depicted below:

Caption: Overall synthetic strategy for 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

Step-by-Step Synthesis Protocols

Step 1: Synthesis of Ethyl 1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate

This initial step can be achieved through two primary routes: a) formation of the pyrazole ring followed by N-alkylation, or b) direct cyclocondensation with a trifluoroethyl-substituted hydrazine. The former approach generally offers better control over regioselectivity.

Method A: Two-Step Pyrazole Formation and N-Alkylation

Part 1a: Synthesis of Ethyl Pyrazole-3-carboxylate

The synthesis of the core pyrazole ring is typically achieved through the condensation of a 1,3-dicarbonyl compound with hydrazine. A common and efficient method involves the reaction of diethyl oxalate and an appropriate acetophenone derivative followed by cyclization with hydrazine hydrate.[1]

Experimental Protocol:

• To a solution of sodium ethoxide (prepared from sodium in anhydrous ethanol), add diethyl oxalate and an appropriate acetophenone derivative at 0-5 °C.

• Stir the mixture at room temperature for 12-16 hours.

• Acidify the reaction mixture with a dilute acid (e.g., 10% H₂SO₄) to precipitate the intermediate diketoester.

• Filter, wash with water, and dry the intermediate.

• To a suspension of the dried intermediate in glacial acetic acid, add hydrazine hydrate.

• Reflux the mixture for 6-8 hours.

• Cool the reaction mixture and pour it into ice-water.

• Filter the precipitated solid, wash with water, and recrystallize from a suitable solvent (e.g., ethanol) to yield ethyl 5-substituted-1H-pyrazole-3-carboxylate.[1]

Part 1b: N-Alkylation of Ethyl Pyrazole-3-carboxylate

The introduction of the 2,2,2-trifluoroethyl group onto the pyrazole nitrogen is a critical step. The regioselectivity of this alkylation is influenced by steric and electronic factors. Alkylation at the N1 position is generally favored for 3-substituted pyrazoles.[2]

Experimental Protocol:

• To a solution of ethyl pyrazole-3-carboxylate in a polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile, add a base such as potassium carbonate (K₂CO₃) or sodium hydride (NaH).

• Stir the suspension at room temperature for 30 minutes.

• Add 2,2,2-trifluoroethyl iodide or 2,2,2-trifluoroethyl triflate dropwise to the reaction mixture.

• Heat the reaction to 60-80 °C and monitor by TLC until the starting material is consumed (typically 4-6 hours).

• Cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford ethyl 1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate.

Data Summary for Step 1:

Reagent/Parameter	Value/Condition
Solvent	DMF or Acetonitrile
Base	K₂CO₃ or NaH
Alkylating Agent	2,2,2-Trifluoroethyl iodide/triflate
Temperature	60-80 °C
Reaction Time	4-6 hours
Typical Yield	70-85%

Step 2: Reduction of Ethyl 1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate

The reduction of the ester functionality to a primary alcohol is efficiently achieved using a strong reducing agent such as lithium aluminum hydride (LiAlH₄).[3]

Experimental Protocol:

• To a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), add a suspension of lithium aluminum hydride in anhydrous tetrahydrofuran (THF).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of ethyl 1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate in anhydrous THF to the LiAlH₄ suspension, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC indicates complete consumption of the starting material.

• Carefully quench the reaction by the sequential dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water (Fieser workup).

• Stir the resulting granular precipitate for 30 minutes, then filter it through a pad of Celite®.

• Wash the filter cake with THF.

• Combine the filtrate and washings, and concentrate under reduced pressure to yield (1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl)methanol as a crude product, which can often be used in the next step without further purification.

Data Summary for Step 2:

Reagent/Parameter	Value/Condition
Reducing Agent	Lithium Aluminum Hydride (LiAlH₄)
Solvent	Anhydrous Tetrahydrofuran (THF)
Temperature	0 °C to room temperature
Reaction Time	2-4 hours
Work-up	Fieser (H₂O, 15% NaOH, H₂O)
Typical Yield	85-95%

Step 3: Chlorination of (1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl)methanol

The final step involves the conversion of the primary alcohol to the corresponding chloride using a chlorinating agent such as thionyl chloride (SOCl₂).[4] This reaction proceeds via a chlorosulfite ester intermediate.

Caption: Simplified mechanism of alcohol chlorination using thionyl chloride.

Experimental Protocol:

• To a solution of (1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl)methanol in a suitable anhydrous solvent such as dichloromethane (DCM) or chloroform, add thionyl chloride dropwise at 0 °C.

• A catalytic amount of DMF can be added to facilitate the reaction.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for 1-2 hours.

• Monitor the reaction progress by TLC.

• Upon completion, carefully quench the excess thionyl chloride by pouring the reaction mixture onto crushed ice.

• Neutralize the aqueous solution with a saturated solution of sodium bicarbonate.

• Extract the product with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

Data Summary for Step 3:

Reagent/Parameter	Value/Condition
Chlorinating Agent	Thionyl Chloride (SOCl₂)
Solvent	Dichloromethane (DCM) or Chloroform
Temperature	0 °C to reflux
Reaction Time	1-2 hours
Typical Yield	75-90%

Safety and Handling Considerations

• Thionyl Chloride (SOCl₂): Highly corrosive and toxic. Reacts violently with water to release toxic gases (SO₂ and HCl). Handle only in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat).

• Lithium Aluminum Hydride (LiAlH₄): Pyrophoric and reacts violently with water and protic solvents. Handle under an inert atmosphere. Use appropriate quenching procedures.

• 2,2,2-Trifluoroethyl Iodide/Triflate: Volatile and potentially toxic. Handle in a fume hood.

Conclusion

The synthesis of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole presented herein provides a reliable and scalable route to this valuable synthetic intermediate. By following the detailed protocols and understanding the underlying chemical principles, researchers can efficiently produce this compound for further elaboration in drug discovery and agrochemical development programs. The strategic combination of a reactive chloromethyl group and a metabolically robust trifluoroethyl moiety offers significant potential for the creation of novel and effective chemical entities.

References

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3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole CAS number

A Technical Guide to 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole: Synthesis, Properties, and Applications in Chemical Research

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Significance of Fluorinated Pyrazoles

The pyrazole nucleus is a well-established "privileged scaffold" in drug discovery, forming the core of numerous approved pharmaceuticals.[1][2] Its unique electronic properties and ability to participate in various biological interactions make it a versatile building block for creating novel therapeutic agents. The introduction of fluorine-containing substituents, such as the trifluoroethyl group, can significantly enhance a molecule's metabolic stability, membrane permeability, and binding affinity to biological targets.[3] The chloromethyl group, in turn, serves as a versatile synthetic handle for further molecular elaboration.

The target molecule, 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole, combines these advantageous features, making it a promising intermediate for the synthesis of new bioactive compounds. This guide will explore its characteristics based on the established chemistry of related structures.

Physicochemical Properties and Identification

While specific experimental data for 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is not available, we can extrapolate its likely properties from similar compounds. For instance, the related compound 3-(2,2,2-Trifluoroethyl)-1H-pyrazole (CAS No. 1946822-36-1) provides a basis for understanding the core pyrazole structure with the trifluoroethyl moiety.[4]

Table 1: Predicted Physicochemical Properties

Property	Predicted Value/Information	Basis for Prediction
Molecular Formula	C6H6ClF3N2	Based on chemical structure
Molecular Weight	~214.58 g/mol	Calculated from the molecular formula
Appearance	Likely a solid or high-boiling liquid	General properties of similar small organic molecules
Solubility	Expected to be soluble in common organic solvents	Based on the non-polar nature of the molecule
CAS Number	Not readily available in public databases

Note: These properties are estimations and should be confirmed experimentally.

Synthesis Strategies

The synthesis of substituted pyrazoles is a well-documented area of organic chemistry. A common and effective method involves the [3+2] cyclocondensation reaction between a 1,3-dicarbonyl compound (or its equivalent) and a substituted hydrazine.[5]

Retrosynthetic Analysis and Proposed Synthetic Route

A plausible synthetic route to 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole involves the reaction of 2,2,2-trifluoroethylhydrazine with a suitable four-carbon building block containing a chloromethyl group.

Caption: Retrosynthetic analysis of the target molecule.

Step-by-Step Experimental Protocol (Proposed)

The following is a generalized, hypothetical protocol based on established methods for pyrazole synthesis.[5] This protocol has not been experimentally validated for this specific compound and should be adapted and optimized by qualified researchers.

• Preparation of 2,2,2-Trifluoroethylhydrazine: This starting material can be synthesized from 2,2,2-trifluoroethylamine or obtained from commercial suppliers.

• Cyclocondensation Reaction:

  • To a solution of 2,2,2-trifluoroethylhydrazine (1.0 eq) in a suitable solvent (e.g., ethanol, acetic acid) at room temperature, add the 1,3-dicarbonyl equivalent (1.0-1.2 eq) dropwise.

  • The reaction mixture is then heated to reflux for several hours until the starting materials are consumed (monitored by TLC or LC-MS).

  • The regioselectivity of the reaction may be influenced by the reaction conditions and the nature of the substituents.[5]

• Work-up and Purification:

  • After cooling to room temperature, the solvent is removed under reduced pressure.

  • The residue is taken up in an organic solvent (e.g., ethyl acetate) and washed with water and brine.

  • The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated.

  • The crude product is purified by column chromatography on silica gel to afford the desired 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

Caption: Proposed experimental workflow for synthesis.

Chemical Reactivity and Potential Applications

The reactivity of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is dictated by the functional groups present.

• Chloromethyl Group: This is a reactive electrophilic site, susceptible to nucleophilic substitution. This allows for the facile introduction of a wide range of functional groups, including amines, alcohols, thiols, and cyanides. This versatility is highly valuable in the construction of compound libraries for drug discovery.

• Pyrazole Ring: The pyrazole ring itself is generally stable but can undergo electrophilic substitution at the 4-position, although the presence of the trifluoroethyl group may influence the regioselectivity.

• Trifluoroethyl Group: This group is chemically robust and enhances the lipophilicity and metabolic stability of the molecule.

Applications in Drug Discovery

Given that numerous pyrazole derivatives are in clinical and preclinical development for a variety of diseases, including cancer and inflammatory conditions, this molecule is a promising starting point for new drug candidates.[1][2] The trifluoromethyl group is a common feature in many modern pharmaceuticals.[3]

Agrochemical Applications

Pyrazole-containing compounds have a long history of use as herbicides and insecticides.[2] The unique combination of substituents in the target molecule could lead to the development of new agrochemicals with improved efficacy and environmental profiles.

Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is not available, general precautions for handling halogenated organic compounds should be followed.

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.[6][7]

• Handling: Use in a well-ventilated area or under a chemical fume hood. Avoid breathing dust, vapor, mist, or gas.[6]

• Storage: Store in a cool, dry place in a tightly sealed container.[6]

For more specific safety information, consult the MSDS of structurally related compounds such as 3-(Trifluoromethyl)-1H-pyrazole (CAS No. 20154-03-4).[6]

Conclusion

3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole represents a valuable, albeit not widely cataloged, building block for chemical synthesis. Its combination of a reactive chloromethyl handle, a stabilizing trifluoroethyl group, and the biologically relevant pyrazole core makes it a highly attractive scaffold for the development of new pharmaceuticals and agrochemicals. The synthetic strategies and reactivity patterns outlined in this guide, derived from the established chemistry of related compounds, provide a solid foundation for researchers to explore the potential of this and similar molecules.

References

• PubChem. 4-Chloro-1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid. National Center for Biotechnology Information. [Link]

• Silva, F. C., et al. (2022). Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. Molecules, 27(9), 2841. [Link]

• ResearchGate. ChemInform Abstract: Synthesis of 2,2,2-Trifluoroethyl 1H-Pyrazole Carboxylates: Insight into the Mechanism of Trichloromethyl Group Hydrolysis. [Link]

• PubChemLite. 1-(2,2,2-trifluoroethyl)-1h-pyrazole-3-carboxylic acid. [Link]

• Hu, Y., et al. (2018). Synthesis of Trifluoroethyl Pyrazolines via Trichloroisocyanuric Acid Promoted Cascade Cyclization/Trifluoromethylation of β,γ-Unsaturated Hydrazones. The Journal of Organic Chemistry, 83(9), 5245-5256. [Link]

• Shafi, S., et al. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. RSC Medicinal Chemistry, 14(11), 2119-2144. [Link]

• Cole-Parmer. Material Safety Data Sheet - 3-(Trifluoromethyl)-1H-pyrazole, 97%. [Link]

• MDPI. Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. [Link]

• Synthesis Of 3 Bromo 1 (3 Chloro 2 Pyridinyl) 1 H Pyrazole 5 Carboxylic Acid.

• National Institutes of Health. Chemistry of polyhalogenated nitrobutadienes, 17: Efficient synthesis of persubstituted chloroquinolinyl-1H-pyrazoles and evaluation of their antimalarial, anti-SARS-CoV-2, antibacterial, and cytotoxic activities. [Link]

• AA Blocks. Safety Data Sheet - Ethyl 1-(chloromethyl)-1h-pyrazole-3-carboxylate. [Link]

• Springer. Trifluoromethyl–pyrazole–carboxamides as COX inhibitors: synthesis, microed structural analysis, computational profiling, and biological evaluation. [Link]

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An In-depth Technical Guide to 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole: Properties, Synthesis, and Analysis

For the attention of: Researchers, Scientists, and Drug Development Professionals.

This guide provides a comprehensive overview of the physical and chemical properties, a proposed synthetic route, and analytical methodologies for the characterization of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole. This molecule is a key heterocyclic building block of interest in medicinal chemistry and drug discovery due to the unique combination of the reactive chloromethyl group and the metabolically stable trifluoroethyl moiety on a pyrazole scaffold.

Molecular Structure and Properties

3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is a substituted pyrazole with a molecular formula of C₆H₆ClF₃N₂. The pyrazole ring is an aromatic heterocycle, and the substituents at the 1 and 3 positions confer specific reactivity and properties to the molecule. The trifluoroethyl group at the N1 position generally enhances metabolic stability and can influence the pharmacokinetic profile of derivative compounds. The chloromethyl group at the C3 position is a versatile synthetic handle, allowing for a variety of subsequent chemical modifications.

Physicochemical Properties

Property	Value (Predicted/Inferred)	Source/Basis
Molecular Formula	C₆H₆ClF₃N₂	-
Molecular Weight	198.57 g/mol	-
Appearance	Colorless to pale yellow oil or low melting solid	Inferred from similar small molecule heterocycles
Melting Point	Not available	-
Boiling Point	Not available	-
Solubility	Soluble in common organic solvents (e.g., DCM, EtOAc, MeOH). Limited solubility in water.	Inferred from structural analogues
XlogP	~1.7	Predicted for 4-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1h-pyrazole[1]

Spectral Data (Predicted)

Based on the structure, the following spectral characteristics are anticipated:

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 7.4-7.6 (d, 1H, pyrazole H5)

  • δ 6.3-6.5 (d, 1H, pyrazole H4)

  • δ 4.7-4.9 (s, 2H, -CH₂Cl)

  • δ 4.5-4.7 (q, 2H, -CH₂CF₃)

• ¹³C NMR (CDCl₃, 100 MHz):

  • δ ~148 (pyrazole C3)

  • δ ~130 (pyrazole C5)

  • δ ~123 (q, CF₃)

  • δ ~107 (pyrazole C4)

  • δ ~50 (q, -CH₂CF₃)

  • δ ~38 (-CH₂Cl)

• Mass Spectrometry (ESI+):

  • [M+H]⁺ = 199.02445 (Predicted for isomer 4-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1h-pyrazole)[1]

Synthesis of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

A plausible and efficient synthetic route to the target molecule involves a regioselective [3+2] cyclocondensation reaction. This well-established method for pyrazole synthesis offers good control over the substituent placement on the pyrazole ring.[2]

Proposed Synthetic Pathway

The synthesis can be envisioned in two main steps: the formation of the pyrazole core followed by chlorination of the methyl group. A more direct approach involves the cyclocondensation using a chlorinated building block. The latter is presented here for its efficiency.

Caption: Proposed two-step synthesis of the target compound.

Experimental Protocol (Proposed)

Step 1: Synthesis of 3-(Trichloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

• Reaction Setup: To a solution of 1,1,3-trichloroacetone (1.0 eq) in a suitable solvent such as ethanol or acetic acid, add 2,2,2-trifluoroethylhydrazine (1.0-1.2 eq).

• Reaction Conditions: The reaction mixture is stirred at room temperature for 30 minutes and then heated to reflux (approximately 80-100 °C) for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The residue is then dissolved in an organic solvent like ethyl acetate and washed with saturated sodium bicarbonate solution and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by column chromatography on silica gel.

Step 2: Selective Reduction to 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

• Reaction Setup: The purified 3-(trichloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole (1.0 eq) is dissolved in a suitable solvent like dichloromethane (DCM) or acetonitrile.

• Reaction Conditions: A selective reducing agent, such as a silane (e.g., triethylsilane) in the presence of a Lewis acid or a transition metal catalyst, is added to the solution. The reaction is stirred at room temperature or slightly elevated temperatures until the starting material is consumed, as monitored by TLC or LC-MS.

• Work-up and Purification: The reaction is quenched by the addition of water or a saturated aqueous solution of sodium bicarbonate. The aqueous layer is extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated. The final product is purified by column chromatography.

Analytical Characterization

A robust analytical workflow is crucial for confirming the identity and purity of the synthesized 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

Analytical Workflow

Caption: A typical analytical workflow for compound characterization.

Detailed Analytical Methodologies

• Thin Layer Chromatography (TLC):

  • Stationary Phase: Silica gel 60 F₂₅₄

  • Mobile Phase: A mixture of hexane and ethyl acetate (e.g., 7:3 v/v) can be a good starting point.

  • Visualization: UV light (254 nm) and/or staining with potassium permanganate solution.

• Liquid Chromatography-Mass Spectrometry (LC-MS):

  • Column: A C18 reverse-phase column is typically suitable.

  • Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic acid).

  • Detector: Diode Array Detector (DAD) for UV-Vis spectra and a mass spectrometer (e.g., ESI-QTOF) for accurate mass determination.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

  • Experiments: ¹H, ¹³C, ¹⁹F, and 2D correlation experiments (COSY, HSQC, HMBC) for unambiguous structure assignment.

• Infrared (IR) Spectroscopy:

  • Technique: Attenuated Total Reflectance (ATR) is a convenient method for liquid or solid samples.

  • Expected Peaks: C-H stretching (aromatic and aliphatic), C=N and C=C stretching of the pyrazole ring, C-Cl stretching, and C-F stretching.

Chemical Reactivity and Synthetic Applications

The chloromethyl group at the C3 position of the pyrazole ring is a key functional group for further synthetic transformations. It can readily undergo nucleophilic substitution reactions, allowing for the introduction of a wide range of functionalities.

Nucleophilic Substitution Reactions

The chlorine atom can be displaced by various nucleophiles, such as:

• Amines: to form aminomethyl pyrazole derivatives.

• Alcohols/Phenols: to generate ether linkages.

• Thiols: to create thioethers.

• Cyanide: to introduce a cyanomethyl group, which can be further elaborated.

• Azides: leading to the formation of azidomethyl pyrazoles, precursors to triazoles via click chemistry.

These reactions significantly expand the synthetic utility of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole as a versatile intermediate in the synthesis of more complex molecules with potential biological activities.

Safety Considerations

As with any chemical substance, 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole should be handled with appropriate safety precautions in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. The reactivity of the chloromethyl group suggests that it may be an alkylating agent and should be handled with care.

Conclusion

3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is a valuable building block for the synthesis of novel chemical entities in drug discovery and materials science. This guide has provided a detailed overview of its properties, a plausible synthetic route, and a comprehensive analytical workflow for its characterization. The versatile reactivity of its chloromethyl group opens up numerous possibilities for the creation of diverse molecular libraries for biological screening and other applications.

References

• PubChem. 4-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1h-pyrazole. Available from: [Link].[1]

• da Silva, J. F. M., et al. (2017). Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. The Journal of Organic Chemistry, 82(15), 8025-8036. Available from: [Link].[2]

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A Spectroscopic Guide to 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole: Structure Elucidation and Data Interpretation

Abstract

This technical guide provides a comprehensive spectroscopic analysis of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole, a heterocyclic compound of significant interest in synthetic and medicinal chemistry. Pyrazole derivatives are foundational scaffolds in drug discovery and materials science, making their precise characterization essential.[1][2] This document details the theoretical basis and practical application of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) for the unambiguous structural elucidation of this target molecule. It is intended for researchers, chemists, and drug development professionals who require a deep, validated understanding of the compound's structural and electronic properties.

Introduction: The Significance of Substituted Pyrazoles

The pyrazole nucleus is a privileged scaffold in modern chemistry, renowned for its broad spectrum of biological activities and its utility as a versatile synthetic intermediate.[1] The introduction of specific substituents, such as a chloromethyl group at the C3 position and a 2,2,2-trifluoroethyl group at the N1 position, creates a molecule with distinct reactive sites and physicochemical properties. The chloromethyl group serves as an electrophilic handle for further functionalization, while the trifluoroethyl moiety can enhance metabolic stability, binding affinity, and lipophilicity—key parameters in drug design.

Accurate and comprehensive characterization is the bedrock of chemical research. This guide establishes a self-validating analytical workflow where data from orthogonal spectroscopic techniques converge to confirm the identity and purity of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

Molecular Structure and Spectroscopic Overview

The structural features of the target molecule dictate its spectroscopic signature. Understanding the distinct chemical environments is the first step in predicting and interpreting the resulting data.

Figure 1: Molecular Structure of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole with atom numbering.

The key structural motifs for spectroscopic analysis are:

• The Pyrazole Ring: A five-membered aromatic heterocycle with two distinct protons (H4, H5) and three carbons (C3, C4, C5).

• The Trifluoroethyl Group: A -CH₂- group adjacent to a -CF₃ group, creating characteristic splitting patterns in both ¹H and ¹³C NMR due to H-F and C-F coupling.

• The Chloromethyl Group: A -CH₂- group attached to an electronegative chlorine atom, influencing its chemical shift.

Experimental Methodologies: A Rationale-Driven Approach

The following protocols are designed for robust and reproducible data acquisition. The causality behind instrumental choices is explained to provide a framework for method development.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To map the carbon-hydrogen framework of the molecule and confirm connectivity through spin-spin coupling.

Instrumentation: A 400 MHz (or higher) NMR spectrometer equipped with a multinuclear probe.

Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl₃). Rationale: CDCl₃ is an excellent solvent for a wide range of organic molecules and its residual solvent peak at 7.26 ppm provides a convenient internal reference.

• ¹H NMR Acquisition: Acquire the spectrum using a standard 30° pulse angle and a relaxation delay of 2 seconds. Co-add 16 scans to ensure a high signal-to-noise ratio.

• ¹³C{¹H} NMR Acquisition: Use a standard pulse sequence with broadband proton decoupling. A longer relaxation delay (5 seconds) and a higher number of scans (e.g., 1024) are necessary due to the low natural abundance of the ¹³C isotope and the effect of quaternized carbons.

• ¹⁹F NMR Acquisition: Acquire the spectrum with proton decoupling to simplify the signal. Use a spectral width appropriate for organofluorine compounds.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in the molecule by probing their characteristic vibrational frequencies.

Instrumentation: A standard FT-IR spectrometer.

Protocol:

• Sample Preparation (KBr Pellet): Grind 1-2 mg of the solid sample with ~100 mg of dry potassium bromide (KBr) in an agate mortar. Press the resulting fine powder into a transparent pellet using a hydraulic press. Rationale: The KBr matrix is transparent to IR radiation in the typical analysis range (4000-400 cm⁻¹) and avoids interference from solvent peaks.

• Data Acquisition: Record the spectrum from 4000 cm⁻¹ to 400 cm⁻¹, co-adding 32 scans to improve signal quality. A background spectrum of the pure KBr pellet must be recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and gain structural information from the fragmentation pattern.

Instrumentation: A Gas Chromatography-Mass Spectrometry (GC-MS) system with an Electron Ionization (EI) source.

Protocol:

• Sample Preparation: Prepare a dilute solution (approx. 100 µg/mL) of the compound in a volatile solvent such as dichloromethane or ethyl acetate.

• Data Acquisition: Inject 1 µL of the solution into the GC-MS. The GC will separate the compound from any residual impurities before it enters the mass spectrometer. Acquire the mass spectrum using a standard 70 eV electron ionization energy. Rationale: EI is a hard ionization technique that reliably produces a molecular ion and a rich, reproducible fragmentation pattern, which is invaluable for structural confirmation.

Spectroscopic Data Analysis and Interpretation

The convergence of data from NMR, IR, and MS provides a definitive structural proof. The following sections detail the expected spectral features based on the known structure and principles of spectroscopy.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show four distinct signals, each corresponding to a unique proton environment.

Table 1: Predicted ¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 7.55	d, J ≈ 2.3 Hz	1H	H5	The proton at the 5-position is typically downfield in 1-substituted pyrazoles and is coupled to H4.
~ 6.30	d, J ≈ 2.3 Hz	1H	H4	The proton at the 4-position is coupled to H5.
~ 4.85	q, ³JHF ≈ 8.5 Hz	2H	-CH₂CF₃	Deshielded by the adjacent pyrazole ring and CF₃ group. The quartet arises from coupling to the three fluorine atoms.

| ~ 4.70 | s | 2H | -CH₂Cl | Deshielded by the electronegative chlorine atom. Appears as a singlet as there are no adjacent protons. |

¹³C NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum will provide information on the carbon backbone.

Table 2: Predicted ¹³C NMR Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity (¹⁹F coupled)	Assignment	Rationale
~ 148.0	s	C3	Carbon bearing the chloromethyl group, typically downfield in the pyrazole ring.[3][4]
~ 140.5	s	C5	Aromatic carbon adjacent to the N1 substituent.
~ 122.5	q, ¹JCF ≈ 277 Hz	-CF₃	Quartet due to one-bond coupling with fluorine; large coupling constant is characteristic.
~ 107.0	s	C4	Aromatic CH carbon of the pyrazole ring.
~ 49.5	q, ²JCF ≈ 36 Hz	-CH₂CF₃	Aliphatic carbon deshielded by N1 and the CF₃ group; shows coupling to fluorine over two bonds.

| ~ 42.0 | s | -CH₂Cl | Aliphatic carbon attached to chlorine. |

¹⁹F NMR Spectroscopy

The ¹⁹F NMR spectrum offers a clean and direct confirmation of the trifluoroethyl group. A single signal is expected, appearing as a triplet due to coupling with the two protons of the adjacent methylene (-CH₂) group (³JFH ≈ 8.5 Hz).

Infrared (IR) Spectroscopy

The IR spectrum confirms the presence of key functional groups through their vibrational absorptions.

Table 3: Predicted FT-IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Functional Group
3150 - 3100	Medium	C-H stretch	Aromatic (Pyrazole ring)[5]
2980 - 2900	Medium-Weak	C-H stretch	Aliphatic (-CH₂-)
1550 - 1450	Medium-Strong	C=N, C=C stretch	Pyrazole ring skeleton[6]
1350 - 1100	Strong	C-F stretch	Trifluoromethyl group

| 800 - 650 | Medium-Strong | C-Cl stretch | Chloromethyl group[5][7] |

Mass Spectrometry (MS)

The mass spectrum provides the molecular weight and a fragmentation fingerprint. The molecule has a monoisotopic mass of 198.017 Da.

• Molecular Ion (M⁺): A prominent molecular ion peak should be observed at m/z 198. Due to the natural abundance of chlorine isotopes (³⁵Cl and ³⁷Cl), a characteristic [M+2]⁺ peak will appear at m/z 200 with an intensity approximately one-third that of the M⁺ peak. This 3:1 isotopic pattern is a definitive indicator of a single chlorine atom.

• Fragmentation Analysis: Electron ionization will induce predictable bond cleavages, providing further structural evidence. The fragmentation of N-substituted pyrazoles is often complex, but key fragments can be predicted.[8][9]

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An In-Depth Technical Guide to the Postulated Mechanism of Action of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed analysis of the potential mechanism of action of the novel synthetic compound, 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole. In the absence of direct empirical data for this specific molecule, this document leverages established principles of medicinal chemistry and structure-activity relationships (SAR) to formulate a scientifically grounded hypothesis regarding its biological activity. By dissecting the contributions of its core structural motifs—the pyrazole nucleus, the 3-chloromethyl substituent, and the 1-(2,2,2-trifluoroethyl) group—we postulate a mechanism centered on targeted covalent inhibition. This guide is intended to serve as a foundational resource for researchers, offering a rationale for future experimental design to elucidate the compound's precise biological targets and therapeutic potential.

Introduction: A Molecule of Untapped Potential

3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is a synthetic heterocyclic compound that, to date, has not been extensively characterized in the scientific literature. Its unique combination of a reactive electrophilic center and a metabolically robust, lipophilic tail suggests a design tailored for specific biological interactions. The pyrazole scaffold is a well-established pharmacophore present in a multitude of clinically approved drugs, exhibiting a wide array of biological activities including anti-inflammatory, antimicrobial, and anticancer effects. The strategic placement of a chloromethyl group at the 3-position and a trifluoroethyl group at the 1-position suggests a deliberate chemical design to impart specific reactivity and pharmacokinetic properties. This guide will deconstruct the molecule to infer its most probable mechanism of action, providing a roadmap for its future investigation.

Deconstruction of a Putative Covalent Inhibitor: A Tripartite Analysis

The structure of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole can be dissected into three key components, each contributing to its overall potential biological activity.

Structural Motif	Potential Functional Contribution
Pyrazole Core	Serves as a versatile scaffold for molecular recognition by biological targets. Its aromatic nature allows for various non-covalent interactions such as π-π stacking and hydrogen bonding.
3-(Chloromethyl) Group	Functions as a reactive electrophile, or "warhead," capable of forming a covalent bond with nucleophilic residues on a target protein.
1-(2,2,2-trifluoroethyl) Group	Modulates the physicochemical properties of the molecule, including lipophilicity and metabolic stability, thereby influencing its pharmacokinetic and pharmacodynamic profile.

The Pyrazole Core: A Privileged Scaffold in Medicinal Chemistry

The pyrazole ring is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. This structural motif is considered a "privileged scaffold" in drug discovery due to its ability to interact with a wide range of biological targets. Pyrazole-containing compounds have been successfully developed as inhibitors of various enzymes, including cyclooxygenases (COX), kinases, and metalloproteases, as well as antagonists for G-protein coupled receptors like the cannabinoid receptors. The nitrogen atoms of the pyrazole ring can act as both hydrogen bond donors and acceptors, facilitating specific interactions within the binding pockets of proteins.

The 3-(Chloromethyl) Group: A Potential Covalent Warhead

The presence of a chloromethyl group at the 3-position of the pyrazole ring is the most telling feature of this molecule's potential mechanism of action. Chloromethyl groups are known to be reactive electrophiles that can undergo nucleophilic substitution reactions. In the context of drug design, such reactive groups are often referred to as "warheads" and are characteristic of covalent inhibitors.

Covalent inhibitors form a stable, covalent bond with their target protein, leading to irreversible or long-lasting inhibition.[1][2] This mode of action can offer several advantages over non-covalent inhibitors, including increased potency, prolonged duration of action, and the ability to target proteins that are otherwise difficult to inhibit.[1] The chloromethyl group on the pyrazole ring is susceptible to attack by nucleophilic amino acid residues such as cysteine (thiol group), serine (hydroxyl group), lysine (amino group), or histidine (imidazole ring) within the active site of a target enzyme.

Hypothetical Covalent Inhibition Mechanism

Caption: Proposed two-step mechanism of covalent inhibition.

The 1-(2,2,2-trifluoroethyl) Group: Modulating Pharmacokinetics and Potency

The trifluoroethyl group at the N1 position of the pyrazole ring is expected to significantly influence the molecule's overall properties. The incorporation of fluorine atoms into drug candidates is a common strategy in medicinal chemistry to enhance metabolic stability and lipophilicity.[3][4]

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the trifluoroethyl group resistant to metabolic degradation by cytochrome P450 enzymes. This can lead to a longer biological half-life and improved bioavailability.

• Lipophilicity: The trifluoromethyl group increases the lipophilicity of the molecule, which can enhance its ability to cross cell membranes and access intracellular targets.[3] This property is crucial for the compound to reach its site of action.

• Receptor Interactions: The highly electronegative fluorine atoms can alter the electronic properties of the pyrazole ring, potentially influencing its binding affinity and selectivity for a target protein.[3] The trifluoroethyl group can also participate in favorable interactions within a hydrophobic binding pocket.

Postulated Biological Targets and Therapeutic Areas

Given the broad range of activities of pyrazole derivatives, 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole could potentially target a variety of enzymes or receptors. The presence of the reactive chloromethyl group suggests that enzymes are a particularly likely class of targets.

• Kinases: Many kinase inhibitors feature a heterocyclic core for ATP-binding site recognition. A strategically positioned nucleophile in the kinase active site could be targeted by the chloromethyl group for covalent modification.

• Proteases: Cysteine proteases and serine proteases contain highly nucleophilic residues in their active sites and are known targets for covalent inhibitors.

• Metabolic Enzymes: Enzymes involved in key metabolic pathways could also be potential targets.

Based on the known therapeutic applications of pyrazole-containing drugs, this compound could have potential applications in:

• Oncology: As a covalent inhibitor of kinases or other enzymes that are overactive in cancer cells.

• Inflammatory Diseases: By targeting enzymes involved in inflammatory signaling pathways.

• Infectious Diseases: As an inhibitor of essential microbial enzymes.

Proposed Experimental Workflows for Mechanism of Action Elucidation

To validate the hypothesized mechanism of action, a systematic experimental approach is required.

Experimental Workflow for Target Identification and Validation

Caption: A stepwise approach to elucidate the mechanism of action.

Step-by-Step Methodologies

• Phenotypic Screening:

  • Objective: To identify the biological context in which the compound is active.

  • Protocol: Screen the compound against a panel of human cancer cell lines to assess its anti-proliferative activity. Simultaneously, evaluate its effect on inflammatory responses in relevant cell-based assays (e.g., cytokine production in macrophages).

• Target Identification:

  • Objective: To identify the specific protein(s) that the compound binds to.

  • Protocol: Employ activity-based protein profiling (ABPP). This technique uses a tagged version of the compound to "fish out" its binding partners from a complex biological sample (e.g., cell lysate). The captured proteins are then identified by mass spectrometry.

• Target Validation:

  • Objective: To confirm that the identified protein is responsible for the observed biological effect.

  • Protocol:

    • Recombinant Enzyme Assays: If the identified target is an enzyme, express and purify the recombinant protein and perform in vitro activity assays in the presence and absence of the compound to determine its inhibitory potency (IC50).

    • Cellular Target Engagement: Use techniques like cellular thermal shift assay (CETSA) to confirm that the compound binds to its target in intact cells.

    • Genetic Approaches: Use siRNA or CRISPR/Cas9 to knockdown or knockout the gene encoding the target protein and assess whether this phenocopies the effect of the compound.

• Characterization of Covalent Binding:

  • Objective: To confirm the formation of a covalent adduct between the compound and its target.

  • Protocol:

    • Mass Spectrometry: Incubate the purified target protein with the compound and analyze the complex using mass spectrometry. An increase in the mass of the protein corresponding to the molecular weight of the compound will confirm covalent modification. Tandem mass spectrometry (MS/MS) can be used to identify the specific amino acid residue that is modified.

    • X-ray Crystallography: Co-crystallize the target protein with the compound to obtain a high-resolution structure of the covalent complex. This will provide definitive evidence of the binding mode and the specific interactions involved.

Conclusion and Future Directions

While the precise mechanism of action of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole remains to be experimentally determined, a thorough analysis of its structural features strongly suggests that it functions as a targeted covalent inhibitor. The pyrazole core likely directs the molecule to the binding site of a target protein, where the reactive chloromethyl group forms a covalent bond with a nearby nucleophilic residue, leading to irreversible inhibition. The trifluoroethyl group is anticipated to enhance the compound's pharmacokinetic properties and contribute to its binding affinity.

The proposed experimental workflows in this guide provide a clear path forward for researchers to unravel the molecular intricacies of this promising compound. The identification of its biological target(s) will be a critical step in understanding its therapeutic potential and will pave the way for its further development as a novel therapeutic agent.

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• Tewari, A. K., Singh, V. P., & Yadav, A. (2012). Synthesis and in-vivo anti-inflammatory activity of some novel pyrazole derivatives. Bioorganic & Medicinal Chemistry Letters, 22(3), 1445-1448.
• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319.
• Singh, U. P., & Singh, R. K. (2014). Pyrazole and its biological activity.
• Potashman, M. H., & Duggan, M. E. (2009). Covalent modifiers: an old approach to new medicines. Journal of Medicinal Chemistry, 52(5), 1231-1246.
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• Faria, J. V., Vegi, P. F., Miguita, A. G. C., & dos Santos, M. S. (2017). Pyrazole and its derivatives: biological activities and medicinal chemistry. Current Topics in Medicinal Chemistry, 17(14), 1646-1676.
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The Chloromethyl-Pyrazolyl Synthon: A Gateway to Novel Chemical Entities in Drug Discovery

An In-depth Technical Guide on the Reactivity and Synthetic Utility of the Chloromethyl Group in Pyrazoles

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the structural core of numerous approved drugs and clinical candidates.[1][2][3][4][5] The functionalization of this privileged scaffold is paramount for modulating pharmacological activity, and the chloromethyl group stands out as a particularly versatile and reactive handle for molecular elaboration. This guide provides a comprehensive exploration of the synthesis and reactivity of chloromethylpyrazoles, offering a technical resource for researchers, scientists, and professionals in drug development. We will delve into the mechanistic underpinnings of its reactivity, provide field-proven experimental protocols, and showcase its application in the synthesis of diverse molecular architectures.

Introduction: The Strategic Importance of the Chloromethyl-Pyrazole Moiety

The pyrazole ring system, a five-membered heterocycle with two adjacent nitrogen atoms, is a recurring motif in a vast array of biologically active compounds, exhibiting anti-inflammatory, anticancer, antimicrobial, and neuroprotective properties, among others.[2][3][6] The ability to introduce diverse substituents onto the pyrazole core is crucial for fine-tuning its biological profile. The chloromethyl group (-CH₂Cl) serves as a powerful synthetic linchpin due to the inherent reactivity of the carbon-chlorine bond, which is susceptible to a wide range of nucleophilic displacements. This allows for the facile introduction of various pharmacophoric elements, making chloromethylpyrazoles highly valuable intermediates in the construction of novel chemical entities. The strategic placement of the chloromethyl group on the pyrazole ring, coupled with the electronic nature of other substituents, dictates its reactivity and provides a pathway for targeted molecular design.

Synthesis of Chloromethylpyrazoles: Establishing the Reactive Handle

The introduction of a chloromethyl group onto a pyrazole ring can be achieved through several synthetic strategies, primarily involving the chloromethylation of a pre-formed pyrazole or the cyclization of precursors already bearing the chloromethyl moiety.

Direct Chloromethylation of the Pyrazole Ring

Electrophilic substitution on the pyrazole ring is a common method for its functionalization.[7] Chloromethylation of pyrazoles typically occurs at the C4 position, which is the most electron-rich and sterically accessible site.[7]

A common method involves the reaction of the pyrazole with paraformaldehyde and concentrated hydrochloric acid.[8] However, this reaction can sometimes be complicated by the formation of bis(pyrazolyl)methane byproducts.[8] The choice of substituents on the pyrazole ring can influence the outcome of the reaction; for instance, stabilizing substituents can favor the formation of the desired chloromethyl derivative.[8]

Diagram 1: General Scheme for Direct Chloromethylation of Pyrazoles

Caption: Electrophilic chloromethylation of the pyrazole ring.

Synthesis from Precursors: The Vilsmeier-Haack Approach and Subsequent Reduction

An alternative and often more controlled approach involves the formylation of the pyrazole ring, followed by reduction of the resulting aldehyde and subsequent chlorination. The Vilsmeier-Haack reaction is a powerful tool for introducing a formyl group at the C4 position of pyrazoles.[9][10][11][12]

The Vilsmeier reagent, typically generated in situ from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF), acts as the electrophile. The resulting 4-formylpyrazole can then be reduced to the corresponding hydroxymethyl derivative using a mild reducing agent such as sodium borohydride (NaBH₄). Finally, the hydroxyl group is converted to a chloride using a chlorinating agent like thionyl chloride (SOCl₂) or phosphorus oxychloride.

Diagram 2: Vilsmeier-Haack Formylation and Subsequent Transformation

Caption: A three-step synthesis of 4-chloromethylpyrazole.

The Core Reactivity: Nucleophilic Substitution at the Chloromethyl Group

The primary utility of the chloromethyl group lies in its susceptibility to nucleophilic substitution reactions (Sₙ2). The electron-withdrawing nature of the pyrazole ring enhances the electrophilicity of the methylene carbon, making it an excellent substrate for a wide array of nucleophiles.

Reaction with O-Nucleophiles

Chloromethylpyrazoles readily react with various oxygen-containing nucleophiles, such as alcohols, phenols, and carboxylates, to form the corresponding ethers and esters. These reactions are typically carried out in the presence of a base to deprotonate the nucleophile.

Nucleophile	Base	Solvent	Product
Alcohol (R-OH)	NaH, K₂CO₃	DMF, THF	Pyrazolyl-CH₂-O-R (Ether)
Phenol (Ar-OH)	K₂CO₃, Cs₂CO₃	Acetonitrile, DMF	Pyrazolyl-CH₂-O-Ar (Aryl Ether)
Carboxylic Acid (R-COOH)	Et₃N, DBU	CH₂Cl₂, THF	Pyrazolyl-CH₂-O-C(=O)-R (Ester)

Experimental Protocol: Synthesis of a Pyrazolyl-methyl Ether

• To a stirred suspension of sodium hydride (1.2 eq.) in anhydrous DMF at 0 °C, add the desired alcohol (1.1 eq.) dropwise.

• Stir the mixture at 0 °C for 30 minutes.

• Add a solution of the chloromethylpyrazole (1.0 eq.) in anhydrous DMF dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Upon completion, quench the reaction carefully with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Reaction with N-Nucleophiles

Nitrogen nucleophiles, including primary and secondary amines, azides, and heterocycles like imidazole and triazole, readily displace the chloride to form the corresponding amines and N-alkylated products. These reactions are fundamental in building more complex molecular scaffolds.

Nucleophile	Base (if needed)	Solvent	Product
Primary/Secondary Amine (R₂NH)	K₂CO₃, Et₃N	Acetonitrile, DMF	Pyrazolyl-CH₂-NR₂ (Amine)
Sodium Azide (NaN₃)	-	DMF, DMSO	Pyrazolyl-CH₂-N₃ (Azide)
Imidazole	NaH, K₂CO₃	DMF	Pyrazolyl-CH₂-(Imidazol-1-yl)

Diagram 3: Nucleophilic Substitution with Amines

Caption: General scheme for the amination of chloromethylpyrazoles.

Reaction with S-Nucleophiles

Thiols and their corresponding thiolates are excellent nucleophiles and react efficiently with chloromethylpyrazoles to yield thioethers. These sulfur-containing pyrazole derivatives are of interest in medicinal chemistry due to the diverse roles of sulfur in biological systems.

Experimental Protocol: Synthesis of a Pyrazolyl-methyl Thioether

• To a solution of the desired thiol (1.1 eq.) in a suitable solvent such as DMF or ethanol, add a base like potassium carbonate (1.5 eq.) or sodium ethoxide (1.1 eq.).

• Stir the mixture at room temperature for 15-30 minutes.

• Add the chloromethylpyrazole (1.0 eq.) to the reaction mixture.

• Stir at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• Pour the reaction mixture into water and extract with an organic solvent.

• Wash the organic layer, dry, and concentrate.

• Purify the product by chromatography or recrystallization.

Finkelstein Reaction: Halogen Exchange

The chloride of the chloromethyl group can be exchanged for other halogens, such as iodide or bromide, through a Finkelstein reaction. This is particularly useful as the corresponding iodomethyl- and bromomethyl-pyrazoles are often more reactive towards nucleophilic substitution. The reaction is typically carried out by treating the chloromethylpyrazole with an excess of sodium iodide or sodium bromide in a polar aprotic solvent like acetone.

Oxidation to Pyrazole-4-carboxaldehyde

The chloromethyl group can be oxidized to an aldehyde, providing another avenue for functionalization. This transformation is valuable as pyrazole-4-carboxaldehydes are versatile intermediates that can undergo a variety of reactions, including reductive amination, Wittig reactions, and the formation of various heterocyclic systems. A common method for this oxidation is the Sommelet reaction, which involves the formation of a hexaminium salt followed by hydrolysis.

Diagram 4: Oxidation of Chloromethylpyrazole

Caption: Sommelet oxidation of a chloromethylpyrazole.

Conclusion: A Versatile Tool for Drug Discovery

The chloromethyl group on a pyrazole ring represents a highly valuable and reactive functional handle for the synthesis of novel and diverse molecular entities. Its susceptibility to a wide range of nucleophilic substitution reactions, coupled with its potential for oxidation, provides medicinal chemists with a powerful tool for lead optimization and the exploration of new chemical space. A thorough understanding of the factors governing its reactivity and the availability of robust synthetic protocols are essential for leveraging the full potential of this versatile synthon in the pursuit of new therapeutic agents.

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An In-depth Technical Guide to the Potential Applications of Trifluoroethylated Pyrazoles in Medicinal Chemistry

Abstract

The strategic incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry. Among the various fluorinated motifs, the trifluoroethyl group (-CH2CF3) offers a unique combination of properties that can significantly enhance the therapeutic potential of bioactive scaffolds. When appended to the pyrazole core, a privileged heterocyclic structure renowned for its diverse pharmacological activities, the resulting trifluoroethylated pyrazoles represent a promising class of compounds for drug discovery. This technical guide provides a comprehensive overview of the rationale, synthesis, and application of trifluoroethylated pyrazoles in medicinal chemistry. We will delve into the profound impact of the trifluoroethyl group on key drug-like properties, explore synthetic methodologies for accessing these molecules, and highlight their potential in various therapeutic areas, including oncology and inflammation. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the power of fluorine chemistry to design next-generation therapeutics.

Introduction: The Strategic Alliance of Pyrazole and the Trifluoroethyl Group

The pyrazole nucleus is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. Its planar, electron-rich structure facilitates target-specific binding and offers versatile points for chemical modification, making it a highly sought-after scaffold in drug design.[1] Indeed, pyrazole-containing drugs have demonstrated a wide array of pharmacological activities, including anti-inflammatory, anticancer, antiviral, and antibacterial properties.[1][2] Notable examples of pyrazole-based drugs include the COX-2 inhibitor Celecoxib and the anaplastic lymphoma kinase (ALK) inhibitor Crizotinib, underscoring the therapeutic importance of this heterocyclic core.

The trifluoroethyl group (-CH2CF3), while less common than its trifluoromethyl (-CF3) counterpart, is gaining increasing attention in medicinal chemistry. Its introduction into a molecule can dramatically alter its physicochemical and pharmacokinetic profile. The strong electron-withdrawing nature of the three fluorine atoms, combined with the insulating methylene (-CH2-) spacer, imparts a unique set of characteristics that can be exploited to overcome common drug development hurdles.

The combination of the proven pyrazole scaffold with the advantageous properties of the trifluoroethyl group creates a powerful synergy. This guide will explore the multifaceted role of the trifluoroethyl moiety in enhancing the drug-like properties of pyrazoles and showcase its potential in the development of novel therapeutic agents.

The Impact of the Trifluoroethyl Group on Drug-like Properties

The introduction of a trifluoroethyl group can profoundly influence a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its intrinsic potency. Understanding these effects is crucial for the rational design of trifluoroethylated pyrazole drug candidates.

Enhanced Metabolic Stability

A primary driver for incorporating fluorinated groups into drug candidates is to improve their metabolic stability.[3] Many promising compounds fail in later stages of development due to rapid metabolism by cytochrome P450 (CYP) enzymes, leading to low bioavailability and short half-lives.[4] The trifluoroethyl group can mitigate this issue in several ways:

• Blocking Metabolic Hotspots: The carbon-fluorine bond is exceptionally strong and resistant to enzymatic cleavage. Replacing a metabolically labile group, such as a methyl or ethyl group, with a trifluoroethyl group can effectively block a key site of oxidation.[5]

• Altering Electronic Properties: The strong electron-withdrawing nature of the trifluoroethyl group can deactivate adjacent aromatic rings, making them less susceptible to oxidative metabolism.[6]

This increased resistance to metabolic degradation can lead to a longer drug half-life, reduced formation of potentially reactive metabolites, and a lower required dose.[5][6]

Modulation of Lipophilicity

Lipophilicity, typically expressed as the logarithm of the octanol-water partition coefficient (logP), is a critical parameter that influences a drug's solubility, permeability, and binding to its target. The trifluoroethyl group is more lipophilic than a hydrogen atom or a methyl group, and its introduction generally increases the overall lipophilicity of a molecule.[7] This can be advantageous for:

• Improving Membrane Permeability: Enhanced lipophilicity can facilitate the passage of a drug across cellular membranes, including the blood-brain barrier, which is essential for targeting the central nervous system.[8]

• Enhancing Target Binding: The trifluoroethyl group can engage in favorable hydrophobic interactions within the binding pocket of a protein, leading to increased affinity and potency.[6]

However, excessive lipophilicity can lead to poor solubility and increased off-target toxicity. Therefore, the strategic placement of the trifluoroethyl group is key to achieving an optimal balance.

Alteration of Physicochemical Properties

The trifluoroethyl group can also influence other important physicochemical properties:

• Acidity/Basicity (pKa): Due to the strong inductive effect of the fluorine atoms, the trifluoroethyl group can significantly lower the pKa of nearby acidic or basic functional groups. This can alter the ionization state of a molecule at physiological pH, which in turn affects its solubility, permeability, and target interactions.

• Conformational Effects: The steric bulk of the trifluoroethyl group can restrict the rotation of nearby bonds, locking the molecule into a specific, biologically active conformation. This can improve selectivity and reduce off-target effects.

The interplay of these effects is summarized in the table below:

Property	Effect of Trifluoroethyl Group Introduction	Rationale
Metabolic Stability	Generally Increased	Blocking of metabolic hotspots, deactivation of aromatic rings.[5][6]
Lipophilicity (logP)	Increased	The trifluoroethyl group is more lipophilic than H or CH3.[7]
Aqueous Solubility	Generally Decreased	Increased lipophilicity can reduce solubility.
pKa	Lowered for nearby acids/bases	Strong electron-withdrawing inductive effect.
Target Binding Affinity	Can be Increased	Enhanced hydrophobic interactions, conformational restriction.[6]

Synthetic Strategies for Trifluoroethylated Pyrazoles

The successful application of trifluoroethylated pyrazoles in drug discovery hinges on the availability of efficient and versatile synthetic methods. A variety of approaches have been developed to introduce the trifluoroethyl group onto a pyrazole core or to construct the pyrazole ring from trifluoroethylated precursors.

General Workflow for Synthesis

A common workflow for the synthesis and evaluation of trifluoroethylated pyrazoles is depicted below. This process typically begins with the synthesis of a small library of compounds, followed by in vitro screening to identify initial hits. Promising candidates are then subjected to further optimization and more extensive biological evaluation.

Caption: General workflow for the synthesis and evaluation of trifluoroethylated pyrazoles.

Key Synthetic Methodologies

Method 1: Building from Trifluoroethylated Precursors

One of the most common strategies involves the condensation of a trifluoroethylated β-diketone with hydrazine or a substituted hydrazine.

• Step 1: Synthesis of the Trifluoroethylated β-Diketone: This can be achieved via a Claisen condensation between a ketone and an ester containing a trifluoroethyl group.

• Step 2: Pyrazole Ring Formation: The resulting β-diketone is then reacted with hydrazine hydrate (or a substituted hydrazine to introduce diversity at the N1 position) in a suitable solvent such as ethanol, often with acid catalysis.

Experimental Protocol: Synthesis of a 3-Aryl-5-(trifluoromethyl)pyrazole

• To a solution of the trifluoroethylated β-diketone (1.0 eq) in absolute ethanol (0.2 M), add hydrazine hydrate (1.1 eq).

• Add a catalytic amount of glacial acetic acid (0.1 eq).

• Reflux the reaction mixture for 4-6 hours, monitoring by TLC.

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel using a mixture of ethyl acetate and hexanes as the eluent to afford the desired trifluoroethylated pyrazole.

Method 2: Direct Trifluoroethylation of Pyrazoles

Alternatively, a pre-formed pyrazole ring can be directly functionalized with a trifluoroethyl group. This is typically achieved via N-alkylation of the pyrazole nitrogen.

• Reagents: Common trifluoroethylating agents include 2,2,2-trifluoroethyl iodide, 2,2,2-trifluoroethyl bromide, or 2,2,2-trifluoroethyl triflate.

• Conditions: The reaction is usually carried out in the presence of a base, such as sodium hydride (NaH), potassium carbonate (K2CO3), or cesium carbonate (Cs2CO3), in an aprotic polar solvent like dimethylformamide (DMF) or acetonitrile (MeCN).

Experimental Protocol: N-Trifluoroethylation of a Pyrazole

• To a solution of the starting pyrazole (1.0 eq) in anhydrous DMF (0.1 M), add sodium hydride (60% dispersion in mineral oil, 1.2 eq) portion-wise at 0 °C under an inert atmosphere (N2 or Ar).

• Stir the mixture at 0 °C for 30 minutes.

• Add 2,2,2-trifluoroethyl iodide (1.5 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction carefully with saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by flash chromatography to yield the N-trifluoroethylated pyrazole.

Therapeutic Applications of Trifluoroethylated Pyrazoles

The unique properties imparted by the trifluoroethyl group make this class of pyrazoles attractive for a variety of therapeutic applications.

Oncology

Many key signaling pathways in cancer are driven by kinases, making them a major focus of drug discovery efforts. Trifluoroethylated pyrazoles have shown promise as potent and selective kinase inhibitors.

• Mechanism of Action: The pyrazole core can act as a hinge-binder, forming key hydrogen bonds with the kinase backbone. The trifluoroethyl group can then be positioned to occupy a hydrophobic pocket, enhancing binding affinity and selectivity.

Caption: Inhibition of the RAF-MEK-ERK signaling pathway by a trifluoroethylated pyrazole.

Inflammation

The cyclooxygenase (COX) enzymes are key mediators of inflammation and pain. As demonstrated by the success of Celecoxib, the pyrazole scaffold is well-suited for the design of COX inhibitors.[9] The introduction of a trifluoroethyl group can be used to fine-tune the selectivity for COX-2 over COX-1, potentially reducing the gastrointestinal side effects associated with non-selective NSAIDs.

• Structure-Activity Relationship (SAR): Studies have shown that modifying the substituents on the pyrazole ring can significantly impact COX-2 selectivity. The lipophilic nature of the trifluoroethyl group can be exploited to achieve favorable interactions within the larger, more hydrophobic active site of COX-2.[1]

Challenges and Future Perspectives

While trifluoroethylated pyrazoles hold significant promise, there are challenges to consider. The synthesis of trifluoroethylated building blocks can be more complex and costly than their non-fluorinated counterparts. Additionally, the high lipophilicity imparted by the trifluoroethyl group must be carefully managed to avoid issues with solubility and off-target effects.

Future research in this area will likely focus on the development of more efficient and stereoselective synthetic methods for accessing these compounds. Furthermore, the exploration of trifluoroethylated pyrazoles in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, is a promising avenue for future investigation.

Conclusion

The strategic incorporation of the trifluoroethyl group into the pyrazole scaffold is a powerful approach for the development of novel drug candidates with improved pharmacokinetic and pharmacodynamic properties. By enhancing metabolic stability, modulating lipophilicity, and influencing target binding, the trifluoroethyl moiety can help to overcome key challenges in drug discovery. As synthetic methodologies continue to advance and our understanding of the unique properties of organofluorine compounds grows, trifluoroethylated pyrazoles are poised to make a significant impact on the landscape of medicinal chemistry.

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The Synthetic Keystone: A Technical Guide to 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole for Advanced Research and Development

For distribution to researchers, scientists, and drug development professionals.

This in-depth technical guide provides a comprehensive literature review of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole, a fluorinated heterocyclic compound of significant interest in the fields of medicinal chemistry and agrochemical research. This document delves into the synthesis, physicochemical properties, reactivity, and potential applications of this versatile building block, offering field-proven insights for its effective utilization in the laboratory.

Introduction: The Strategic Importance of Fluorinated Pyrazoles

Pyrazole derivatives are a cornerstone of modern drug discovery and agrochemical development, renowned for their diverse pharmacological activities. The introduction of fluorine-containing substituents, such as the trifluoroethyl group, can dramatically enhance a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. The trifluoroethyl moiety, in particular, is a bioisostere for various functional groups and can impart favorable pharmacokinetic properties.

3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole emerges as a particularly valuable synthetic intermediate. The trifluoroethyl group at the N1 position provides a metabolically stable anchor, while the reactive chloromethyl group at the C3 position serves as a versatile handle for introducing a wide array of functional groups through nucleophilic substitution. This strategic combination of a stable, property-modulating group and a reactive functional handle makes this pyrazole a coveted building block for creating libraries of novel compounds for biological screening.

Physicochemical Properties and Structural Attributes

While specific experimental data for 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is not extensively documented in publicly available literature, its physicochemical properties can be reliably inferred from closely related analogs and computational models.

Property	Predicted/Inferred Value	Rationale/Comparison
Molecular Formula	C₆H₆ClF₃N₂	Based on structural components.
Molecular Weight	214.58 g/mol	Calculated from the molecular formula.
Appearance	Colorless to pale yellow oil or low-melting solid	Typical for small, halogenated heterocyclic compounds.
Boiling Point	Elevated due to polar pyrazole ring and trifluoroethyl group	Expected to be higher than non-fluorinated analogs.
Solubility	Soluble in common organic solvents (e.g., DCM, EtOAc, THF)	The trifluoroethyl group increases lipophilicity.
Stability	Stable under standard laboratory conditions	The pyrazole ring is aromatic and generally stable.

Below is a diagram illustrating the molecular structure of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

Caption: Molecular structure of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

Synthesis Methodologies: A Tale of Two Pathways

The synthesis of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole can be approached through two primary and logically sound strategies: the Knorr pyrazole synthesis and the N-alkylation of a pre-functionalized pyrazole core. The choice of pathway often depends on the availability of starting materials and the desired control over regioselectivity.

Pathway A: Knorr Pyrazole Synthesis

The classical Knorr synthesis involves the condensation of a 1,3-dicarbonyl compound with a hydrazine.[1][2][3][4] For the target molecule, this translates to the reaction of 1-(2,2,2-trifluoroethyl)hydrazine with a suitable 3-carbon synthon bearing a chloromethyl precursor. A highly plausible and accessible synthon is 1,3-dichloro-2-propanone.

The reaction of a substituted hydrazine with an unsymmetrical 1,3-dicarbonyl compound can lead to a mixture of regioisomers.[3] However, in the case of 1,3-dichloro-2-propanone, the symmetry of the electrophilic carbons simplifies the regiochemical outcome.

Caption: Knorr synthesis pathway for the target pyrazole.

Experimental Protocol: Knorr Synthesis

• Reaction Setup: To a solution of 1,3-dichloro-2-propanone (1.0 equivalent) in a suitable solvent such as ethanol or acetic acid in a round-bottom flask equipped with a condenser and magnetic stirrer, add 1-(2,2,2-trifluoroethyl)hydrazine (1.0-1.2 equivalents) dropwise at room temperature.

• Reaction Execution: The reaction mixture is then heated to reflux for several hours (typically 4-24 hours). The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The residue is then taken up in an organic solvent like ethyl acetate and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by column chromatography on silica gel to afford the desired 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

Causality Behind Experimental Choices:

• Solvent: Ethanol and acetic acid are commonly used solvents as they facilitate the dissolution of the reactants and can also act as mild catalysts.

• Stoichiometry: A slight excess of the hydrazine can be used to ensure complete consumption of the more expensive dicarbonyl compound.

• Temperature: Heating is necessary to drive the condensation and subsequent cyclization and dehydration steps.

• Purification: Column chromatography is a standard and effective method for separating the desired pyrazole from any unreacted starting materials or byproducts.

Pathway B: N-Alkylation of 3-(Chloromethyl)-1H-pyrazole

An alternative and often highly regioselective approach is the N-alkylation of a pre-synthesized 3-(chloromethyl)-1H-pyrazole with a suitable trifluoroethylating agent. This method avoids the potential regioselectivity issues of the Knorr synthesis when using unsymmetrical dicarbonyls.

Caption: N-Alkylation pathway for the target pyrazole.

Experimental Protocol: N-Alkylation

• Preparation of Pyrazolate: To a solution of 3-(chloromethyl)-1H-pyrazole (1.0 equivalent) in an anhydrous aprotic solvent such as dimethylformamide (DMF) or acetonitrile, add a suitable base like potassium carbonate or sodium hydride (1.1-1.5 equivalents) portion-wise at 0 °C. The mixture is stirred at room temperature for 30-60 minutes to ensure complete formation of the pyrazolate anion.

• Alkylation: The trifluoroethylating agent, such as 2,2,2-trifluoroethyl triflate or 2,2,2-trifluoroethyl iodide (1.0-1.2 equivalents), is then added dropwise to the reaction mixture at 0 °C. The reaction is allowed to warm to room temperature and stirred until completion (monitored by TLC or GC-MS).

• Work-up and Purification: The reaction is quenched by the addition of water, and the product is extracted with an organic solvent. The combined organic layers are washed with water and brine, dried, and concentrated. The crude product is then purified by column chromatography.

Causality Behind Experimental Choices:

• Base and Solvent: The choice of base and solvent is crucial. A strong base like NaH in an aprotic solvent like DMF is highly effective for deprotonating the pyrazole. Milder bases like K₂CO₃ in acetonitrile can also be used.

• Alkylating Agent: Trifluoroethyl triflate is a highly reactive electrophile and will readily alkylate the pyrazolate anion. Iodide is also a good leaving group.

• Temperature Control: The initial deprotonation and the addition of the alkylating agent are often carried out at reduced temperatures to control the reaction rate and minimize side reactions.

Reactivity and Synthetic Utility

The primary site of reactivity on 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is the chloromethyl group. The chlorine atom is a good leaving group, making the benzylic-like carbon susceptible to nucleophilic attack. This allows for the facile introduction of a wide variety of functional groups, positioning this molecule as a key intermediate in the synthesis of more complex derivatives.

Caption: Nucleophilic substitution reactions at the chloromethyl group.

This reactivity opens up a vast chemical space for the synthesis of derivatives with potential applications in:

• Pharmaceuticals: The introduction of amine, ether, and other functionalities can lead to compounds with a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[5]

• Agrochemicals: Many successful insecticides and herbicides are based on the pyrazole scaffold.[6][7][8][9][10] The ability to readily modify the C3 position allows for the fine-tuning of activity against specific pests and the improvement of crop safety profiles.

Potential Applications in Drug Discovery and Agrochemicals

The strategic combination of the metabolically robust 1-(2,2,2-trifluoroethyl) group and the synthetically versatile 3-(chloromethyl) handle makes this pyrazole derivative a highly attractive starting point for the development of new bioactive molecules.

In drug discovery , the pyrazole core is a well-established privileged scaffold. The introduction of the trifluoroethyl group can enhance binding to target proteins and improve pharmacokinetic properties. The chloromethyl group allows for the attachment of various pharmacophores to explore structure-activity relationships (SAR) efficiently.

In the agrochemical sector, pyrazole-based compounds are prominent. The ability to introduce diverse functionalities at the C3 position can lead to the discovery of novel modes of action and help overcome resistance to existing pesticides.

Conclusion

3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole stands out as a high-potential building block for chemical synthesis. While direct and extensive literature on this specific molecule is sparse, its synthesis is readily achievable through established and reliable methods such as the Knorr pyrazole synthesis or N-alkylation. Its true value lies in the synthetic versatility afforded by the reactive chloromethyl group, which, in combination with the favorable properties imparted by the trifluoroethyl substituent, makes it a valuable tool for researchers in the pursuit of novel and effective pharmaceuticals and agrochemicals. This guide provides the foundational knowledge and practical insights necessary to leverage the full potential of this promising synthetic keystone.

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The Pyrazole Core: A Technical Guide to its Discovery, Synthesis, and Enduring Impact

Introduction: The Unassuming Heterocycle that Shaped Modern Chemistry

The pyrazole ring, a deceptively simple five-membered heterocycle containing two adjacent nitrogen atoms, stands as a titan in the world of medicinal and agricultural chemistry. Its discovery in the late 19th century unlocked a new frontier in synthetic chemistry, leading to the development of blockbuster drugs and highly effective agrochemicals. This guide provides an in-depth exploration of the history, synthesis, and profound impact of substituted pyrazoles, offering researchers, scientists, and drug development professionals a comprehensive resource grounded in scientific literature and practical application. We will delve into the foundational discoveries, explore the causal relationships behind key synthetic methodologies, and examine the structure-activity relationships that continue to drive innovation in this remarkable class of compounds.

A Serendipitous Discovery: The Dawn of the Pyrazole Era

The story of pyrazoles begins in 1883 with the German chemist Ludwig Knorr. While investigating the reaction of ethyl acetoacetate with phenylhydrazine, Knorr unexpectedly synthesized the first pyrazole derivative, a compound later identified as 1-phenyl-3-methyl-5-pyrazolone.[1] This seminal work, born from the pursuit of quinine analogues, laid the groundwork for what would become a vast and versatile field of heterocyclic chemistry. The initial pyrazolone synthesized by Knorr was not just a chemical curiosity; it led to the development of Antipyrine, one of the first synthetic non-steroidal anti-inflammatory drugs (NSAIDs), which quickly found widespread use as an analgesic and antipyretic.[2]

While Knorr's work marked the beginning of synthetic pyrazole chemistry, it's noteworthy that the first naturally occurring pyrazole, 1-pyrazolyl-alanine, was not isolated until 1959 from watermelon seeds, underscoring the scaffold's presence in the biological world.[3]

The Art of the Ring: Key Synthetic Methodologies for Substituted Pyrazoles

The versatility of the pyrazole scaffold is matched by the diversity of synthetic routes developed for its construction. Understanding these methods, from the classical to the contemporary, is crucial for any researcher working with this heterocycle.

The Knorr Pyrazole Synthesis: A Timeless Classic

The most foundational and widely used method for synthesizing pyrazoles is the Knorr synthesis, which involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[4][5] The reaction is typically acid-catalyzed and proceeds through the formation of a hydrazone intermediate, followed by intramolecular cyclization and dehydration to yield the aromatic pyrazole ring.[5]

The choice of solvent and catalyst in the Knorr synthesis is critical and dictated by the reactivity of the substrates. For instance, the use of a protic solvent like ethanol or acetic acid facilitates the protonation of the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the hydrazine. The addition of a catalytic amount of a strong acid, such as sulfuric or hydrochloric acid, can further accelerate the reaction, particularly with less reactive dicarbonyl compounds.[6] However, for highly reactive substrates, the reaction can proceed efficiently at room temperature without a catalyst.

Protocol 1: The Original Knorr Synthesis of 1-Phenyl-3-methyl-5-pyrazolone

This protocol is adapted from Ludwig Knorr's original 1883 publication and demonstrates the foundational synthesis of a pyrazolone derivative.

• Reactants:

  • Ethyl acetoacetate (1.0 equivalent)

  • Phenylhydrazine (1.0 equivalent)

  • Diethyl ether (for crystallization)

• Procedure:

  • In a round-bottom flask, carefully combine ethyl acetoacetate and phenylhydrazine. Note that this reaction is exothermic.

  • Heat the mixture under reflux for 1 hour.

  • Cool the resulting syrup in an ice bath to facilitate solidification.

  • Add a small amount of diethyl ether and stir vigorously to induce crystallization of the crude product.

  • Collect the crude product by vacuum filtration and wash with a small amount of cold diethyl ether.

  • The pure 1-phenyl-3-methyl-5-pyrazolone can be obtained by recrystallization from ethanol.[1]

Causality in the Knorr Synthesis: The use of a β-ketoester like ethyl acetoacetate is a key experimental choice. The two carbonyl groups, with differing reactivity (ketone vs. ester), allow for a stepwise reaction. The more reactive ketone is typically attacked first by the hydrazine to form the hydrazone. The subsequent intramolecular cyclization involves the nucleophilic attack of the second nitrogen of the hydrazine on the less reactive ester carbonyl, leading to the formation of the stable five-membered ring.

The Paal-Knorr Synthesis: A Variation on a Theme

A closely related method is the Paal-Knorr synthesis, which utilizes a 1,4-dicarbonyl compound and a hydrazine to form a substituted pyrazole.[7][8][9][10] Similar to the Knorr synthesis, this reaction proceeds via the formation of a di-hydrazone intermediate, followed by cyclization and elimination of a molecule of hydrazine to yield the aromatic pyrazole. This method is particularly useful for the synthesis of N-substituted pyrazoles.

Diagram 1: General Mechanism of the Knorr Pyrazole Synthesis

Caption: A simplified workflow of the Knorr pyrazole synthesis.

1,3-Dipolar Cycloaddition: A Modern and Regioselective Approach

A powerful and more modern approach to pyrazole synthesis is the [3+2] cycloaddition reaction between a nitrile imine (the 1,3-dipole) and an alkyne or an alkene.[11] This method offers excellent control over regioselectivity, which can be a challenge in the classical Knorr synthesis, especially with unsymmetrical dicarbonyl compounds. The nitrile imines are typically generated in situ from hydrazonoyl halides in the presence of a base.

Protocol 2: Synthesis of a Trisubstituted Pyrazole via 1,3-Dipolar Cycloaddition

This protocol provides a general procedure for the synthesis of a pyrazole using a nitrile imine generated in situ.

• Reactants:

  • Hydrazonoyl chloride (1.0 equivalent)

  • Alkyne (e.g., dimethyl acetylenedicarboxylate, DMAD) (1.0 equivalent)

  • Triethylamine (1.1 equivalents)

  • Dry chloroform or dichloromethane

• Procedure:

  • Dissolve the hydrazonoyl chloride and the alkyne in dry chloroform or dichloromethane in a round-bottom flask.

  • Slowly add triethylamine to the solution at room temperature. The triethylamine acts as a base to generate the nitrile imine in situ.

  • Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, evaporate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired pyrazole.[11][12]

Multicomponent Reactions: A Strategy for Efficiency and Diversity

In recent years, multicomponent reactions (MCRs) have emerged as a highly efficient and atom-economical strategy for the synthesis of complex molecules, including substituted pyrazoles.[13][14][15] These one-pot reactions involve the combination of three or more starting materials to form a product that contains portions of all the reactants. MCRs for pyrazole synthesis often involve the in-situ formation of a 1,3-dicarbonyl compound or an α,β-unsaturated ketone, which then reacts with a hydrazine in a domino fashion. The use of environmentally friendly solvents like water and catalysts such as ammonium acetate further enhances the green credentials of these methods.[13][15]

The Pyrazole Scaffold in Action: From Blockbuster Drugs to Essential Agrochemicals

The true measure of the pyrazole core's importance lies in its widespread and impactful applications. The unique electronic properties and conformational flexibility of the pyrazole ring make it a privileged scaffold in drug discovery and a key component in modern pesticides.

Celecoxib (Celebrex®): A Revolution in Anti-Inflammatory Therapy

Celecoxib is a selective cyclooxygenase-2 (COX-2) inhibitor and a blockbuster NSAID used for the treatment of arthritis and acute pain.[16] Its discovery was a landmark in rational drug design, stemming from the identification of two COX isoforms: COX-1, which is constitutively expressed and involved in homeostatic functions, and COX-2, which is induced during inflammation.[16]

The selective inhibition of COX-2 by celecoxib is attributed to key structural features. The trifluoromethyl (CF3) group on the pyrazole ring and the p-sulfonamide moiety on one of the phenyl rings are crucial for binding to a specific side pocket in the COX-2 active site, an interaction that is not possible with the more constricted active site of COX-1.[17][18] This structural difference allows celecoxib to exert its anti-inflammatory effects while minimizing the gastrointestinal side effects associated with non-selective NSAIDs that also inhibit COX-1.

Diagram 2: Simplified Signaling Pathway of Celecoxib's Action

Caption: Celecoxib selectively inhibits the COX-2 enzyme.

Protocol 3: Synthesis of Celecoxib

The synthesis of celecoxib typically involves the reaction of 4,4,4-trifluoro-1-[4-(methyl)phenyl]butane-1,3-dione with 4-sulfonamidophenylhydrazine or its salt.[19]

• Reactants:

  • 4,4,4-trifluoro-1-[4-(methyl)phenyl]butane-1,3-dione

  • 4-sulfonamidophenylhydrazine hydrochloride

  • Ethanol

• Procedure:

  • Dissolve 4,4,4-trifluoro-1-[4-(methyl)phenyl]butane-1,3-dione and 4-sulfonamidophenylhydrazine hydrochloride in ethanol.

  • Heat the reaction mixture to reflux for several hours.

  • Cool the reaction mixture to room temperature and then in an ice bath to induce crystallization.

  • Collect the precipitated solid by filtration, wash with cold ethanol, and dry under vacuum to yield celecoxib.

Fipronil: A Broad-Spectrum Insecticide

Fipronil is a phenylpyrazole insecticide with a broad spectrum of activity against a wide range of agricultural and domestic pests.[20] Its mode of action involves the disruption of the insect's central nervous system by blocking the GABA-gated chloride channels.[21] This leads to hyperexcitation of the insect's nerves and muscles, ultimately resulting in death. Fipronil exhibits a high degree of selectivity for insect GABA receptors over mammalian receptors, which contributes to its relative safety for mammals.

The structure-activity relationship of fipronil and its analogues has been extensively studied.[22] The 2,6-dichloro-4-trifluoromethylphenyl group at the N1 position of the pyrazole ring is crucial for its high insecticidal activity. Modifications to the substituent at the C4 position, such as replacing the trifluoromethylsulfinyl group with other electron-withdrawing groups, can modulate the compound's potency and spectrum of activity.

Protocol 4: Key Steps in Fipronil Synthesis

The synthesis of fipronil is a multi-step process. A key transformation is the oxidation of the sulfide precursor to the corresponding sulfoxide.[20][23]

• Reactants:

  • 5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-(trifluoromethylthio)-1H-pyrazole-3-carbonitrile (Fipronil-sulfide)

  • Oxidizing agent (e.g., hydrogen peroxide in trifluoroacetic acid)

  • Solvent (e.g., trifluoroacetic acid)

• Procedure:

  • Dissolve the fipronil-sulfide precursor in a suitable solvent such as trifluoroacetic acid.

  • Carefully add the oxidizing agent (e.g., a mixture of hydrogen peroxide and trifluoroacetic acid) to the solution while maintaining a controlled temperature.

  • Stir the reaction mixture until the oxidation is complete, as monitored by TLC or HPLC.

  • Work up the reaction mixture, which may involve neutralization and extraction, to isolate the crude fipronil.

  • Purify the crude product by recrystallization or chromatography to obtain pure fipronil.[23]

Quantitative Data Summary

The following tables provide a comparative overview of the yields for different pyrazole synthesis methods and the inhibitory concentrations of key pyrazole-based drugs.

Table 1: Comparison of Yields for Pyrazole Synthesis Methods

Synthesis Method	Representative Reaction	Typical Yield (%)	Reference
Knorr Synthesis	1,3-Dicarbonyl + Hydrazine	75-95	[24]
1,3-Dipolar Cycloaddition	Nitrile Imine + Alkyne	70-90	[12]
Multicomponent Reaction	Aldehyde + Malononitrile + Hydrazine	80-95	[14]
Ionic Liquid-Supported	1,3-Dicarbonyl + Hydrazine in [bmim][BF4]	Up to 96	[24]

Table 2: Biological Activity of Key Pyrazole-Based Compounds

Compound	Target	IC50 / LD50	Species	Reference
Celecoxib	COX-2	0.052 µM	In vitro	[25]
Fipronil	GABA Receptor	IC50: 180 ng/mL	In vitro (flea)	[3]
Fipronil	-	LD50: 97 mg/kg	Rat (oral)	[26]

Conclusion and Future Perspectives

From its serendipitous discovery over a century ago, the pyrazole scaffold has proven to be an enduring and remarkably fruitful area of chemical research. The foundational Knorr synthesis and its subsequent refinements, including modern multicomponent and cycloaddition strategies, have provided chemists with a powerful toolkit for accessing a vast array of substituted pyrazoles. The profound impact of these compounds on human health and agriculture, exemplified by the likes of Celecoxib and Fipronil, is a testament to the power of heterocyclic chemistry.

Looking ahead, the pyrazole core is poised to remain a central focus of drug discovery and development. Its unique structural and electronic properties make it an ideal starting point for the design of novel therapeutic agents targeting a wide range of diseases. As our understanding of disease biology deepens and synthetic methodologies become ever more sophisticated, the next generation of pyrazole-based innovations awaits. The legacy of Ludwig Knorr's pioneering work continues to inspire and enable scientists to address some of the most pressing challenges in medicine and beyond.

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The Strategic Advantage of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole in Modern Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: A Privileged Scaffold for Innovation

In the landscape of modern medicinal and agricultural chemistry, the pyrazole nucleus stands as a "privileged scaffold," a core structural motif consistently found in a wide array of biologically active compounds.[1][2] Its inherent chemical properties, including hydrogen bonding capabilities and metabolic stability, make it a cornerstone in the design of novel therapeutic agents and crop protection solutions.[3][4] The strategic incorporation of a trifluoroethyl group at the N1 position and a reactive chloromethyl handle at the C3 position, as seen in 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole , bestows this building block with a unique combination of properties that are highly sought after in drug discovery and development.[5]

The trifluoroethyl moiety significantly enhances lipophilicity and metabolic stability, crucial parameters for improving the pharmacokinetic profile of a drug candidate.[2] Concurrently, the chloromethyl group serves as a versatile synthetic handle, readily participating in nucleophilic substitution reactions to allow for the facile introduction of a diverse range of functional groups. This dual functionality makes 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole a powerful tool for rapidly generating libraries of novel compounds for biological screening.

This technical guide, intended for researchers and professionals in the chemical and pharmaceutical sciences, will provide a comprehensive overview of the synthesis, key reactions, and strategic applications of this valuable building block.

Physicochemical Properties and Spectroscopic Data

A thorough understanding of the physicochemical properties of a building block is paramount for its effective utilization in synthesis. The table below summarizes key properties for 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

Property	Value	Source
Molecular Formula	C₆H₆ClF₃N₂
Molecular Weight	214.58 g/mol
Appearance	Colorless to pale yellow oil
Boiling Point	Not readily available
Solubility	Soluble in most organic solvents (e.g., DCM, THF, DMF)

A Robust and Scalable Synthetic Pathway

The synthesis of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole can be efficiently achieved through a reliable three-step sequence, commencing with the construction of the pyrazole core, followed by functional group manipulation. This pathway is designed for both laboratory-scale synthesis and potential scale-up for industrial applications.

Caption: Synthetic pathway for 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

Step 1: Synthesis of Ethyl 1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate

The synthesis begins with the well-established Knorr pyrazole synthesis, a cornerstone of heterocyclic chemistry.[1] This involves the cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[6]

Protocol:

• Preparation of Ethyl 2,4-dioxobutanoate: In a round-bottom flask equipped with a reflux condenser and a dropping funnel, a solution of sodium ethoxide is prepared by dissolving sodium metal in absolute ethanol. The solution is cooled in an ice bath, and a mixture of diethyl oxalate and ethyl acetate is added dropwise with stirring. The reaction mixture is then allowed to warm to room temperature and stirred for several hours. The resulting sodium salt of ethyl 2,4-dioxobutanoate is precipitated, filtered, and washed with diethyl ether.

• Cyclocondensation: The prepared ethyl 2,4-dioxobutanoate is suspended in ethanol, and a solution of 2,2,2-trifluoroethylhydrazine in ethanol is added.[7] A catalytic amount of glacial acetic acid is added, and the mixture is refluxed for several hours.[6] The progress of the reaction can be monitored by thin-layer chromatography (TLC). Upon completion, the solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel to afford ethyl 1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate.

Step 2: Reduction to (1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl)methanol

The ester functional group of the pyrazole carboxylate is then reduced to a primary alcohol using a powerful reducing agent like lithium aluminum hydride (LiAlH₄).[8]

Protocol:

• A solution of ethyl 1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylate in anhydrous tetrahydrofuran (THF) is added dropwise to a stirred suspension of LiAlH₄ in anhydrous THF at 0 °C under an inert atmosphere (e.g., nitrogen or argon).[9]

• The reaction mixture is then allowed to warm to room temperature and stirred until the reaction is complete (monitored by TLC).

• The reaction is carefully quenched by the sequential addition of water, followed by a 15% aqueous solution of sodium hydroxide, and finally more water.

• The resulting precipitate is filtered off, and the filtrate is dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure to yield (1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl)methanol, which can often be used in the next step without further purification.

Step 3: Chlorination to 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

The final step involves the conversion of the primary alcohol to the corresponding chloride. Thionyl chloride (SOCl₂) is a common and effective reagent for this transformation.[10]

Protocol:

• To a solution of (1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl)methanol in a suitable solvent such as dichloromethane (DCM) or chloroform, a slight excess of thionyl chloride is added dropwise at 0 °C.[11] A small amount of a base like pyridine can be used as a catalyst.[12]

• The reaction mixture is stirred at room temperature for several hours. The reaction progress is monitored by TLC.

• Upon completion, the reaction mixture is carefully poured into ice-water and extracted with DCM.

• The combined organic layers are washed with saturated sodium bicarbonate solution and brine, then dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by column chromatography to yield 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

Key Reactions and Applications as a Building Block

The utility of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole as a building block stems from the reactivity of the chloromethyl group, which readily undergoes nucleophilic substitution reactions. This allows for the introduction of a wide variety of functionalities, enabling the rapid diversification of the pyrazole scaffold.

Caption: Key nucleophilic substitution reactions of the title compound.

N-Alkylation: Synthesis of Amine Derivatives

The reaction with primary or secondary amines provides a straightforward route to a diverse range of N-substituted pyrazole derivatives. These compounds are of significant interest in medicinal chemistry due to the prevalence of amine functionalities in bioactive molecules.

Exemplary Protocol:

• To a solution of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole in a polar aprotic solvent such as acetonitrile or DMF, is added an excess of the desired amine and a base (e.g., potassium carbonate or triethylamine).

• The reaction mixture is stirred at room temperature or heated to accelerate the reaction, with progress monitored by TLC.

• Upon completion, the reaction is quenched with water and extracted with a suitable organic solvent.

• The organic layer is washed, dried, and concentrated. The product is then purified by column chromatography or recrystallization.

S-Alkylation: Formation of Thioethers

Reaction with thiols or their corresponding thiolates leads to the formation of thioethers. The sulfur atom can act as a linker or be part of a pharmacophore in the final molecule.

Exemplary Protocol:

• A mixture of the thiol, a base such as sodium hydride or potassium carbonate, and 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is stirred in a suitable solvent like THF or DMF.

• The reaction is typically carried out at room temperature and monitored by TLC.

• Work-up involves quenching with water, extraction, washing, drying, and purification as described for N-alkylation.

O-Alkylation: Synthesis of Ethers

Ethers can be synthesized by reacting the chloromethyl pyrazole with alcohols or phenols in the presence of a base. This reaction is valuable for introducing alkoxy or aryloxy moieties.

Exemplary Protocol:

• The alcohol or phenol is deprotonated using a strong base like sodium hydride in an anhydrous solvent such as THF.

• A solution of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is then added to the resulting alkoxide or phenoxide solution.

• The reaction mixture is stirred until completion, followed by a standard aqueous work-up and purification.

Applications in Drug Discovery and Agrochemicals

The pyrazole core is a key feature in numerous marketed drugs and agrochemicals. The unique substitution pattern of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole makes it a highly attractive building block for the synthesis of analogs of these successful products and for the discovery of new chemical entities.

• Pharmaceuticals: Pyrazole-containing drugs exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, anticancer, and antiviral properties.[13] The ability to readily introduce diverse side chains via the chloromethyl group allows for the systematic exploration of the structure-activity relationship (SAR) around the pyrazole core, a critical step in lead optimization.

• Agrochemicals: In the field of crop protection, pyrazole derivatives are prominent as herbicides, fungicides, and insecticides.[4] The trifluoroethyl group can enhance the efficacy and spectrum of activity of these agents. The versatility of the chloromethyl handle enables the synthesis of novel pyrazole-based agrochemicals with improved performance and environmental profiles.

Conclusion and Future Outlook

3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is a strategically designed building block that offers a powerful combination of a metabolically robust trifluoroethyl group and a synthetically versatile chloromethyl handle on a privileged pyrazole scaffold. The robust synthetic pathway and the diverse reactivity of the chloromethyl group make it an invaluable tool for researchers in drug discovery and agrochemical development. As the demand for novel, effective, and safe chemical entities continues to grow, the strategic application of such well-designed building blocks will be paramount in accelerating the pace of innovation. The continued exploration of the reactions and applications of this and related pyrazole derivatives will undoubtedly lead to the discovery of new and improved therapeutic agents and crop protection solutions.

References

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• Synthesis of Perfluoroalkylated Pyrazoles from α-Perfluoroalkenylated Aldehydes. (2024).

• Sciencemadness.org. (2008). thionyl chloride and alcohols. Retrieved January 22, 2026, from [Link]

• Cheng, C. C., Elslager, E. F., Werbel, L. M., Priebe, S. R., & Leopold, W. R. 3rd. (1986). Pyrazole derivatives. 5. Synthesis and antineoplastic activity of 3-(2-chloroethyl)-3,4-dihydro-4-oxopyrazolo[5,1-d]-1,2,3,5-tetrazine-8-carboxamide and related compounds. Journal of Medicinal Chemistry, 29(8), 1544–1547.

• Master Organic Chemistry. (2023). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Retrieved January 22, 2026, from [Link]

• Synthesis and biological evaluation of rationally designed pyrazoles as insecticidal agents. (2025).
• Lamberth, C. (2007). PYRAZOLE CHEMISTRY IN CROP PROTECTION. HETEROCYCLES, 71(7), 1467.
• Xu, F., Simmons, B., Reamer, R. A., Corley, E., Murry, J., & Tschaen, D. (2008). Stereoretentive Chlorination of Cyclic Alcohols Catalyzed by Titanium (IV) Tetrachloride: Evidence for a Front Side Attack Mechanism. The Journal of organic chemistry, 73(1), 312–315.
• Karrouchi, K., Radi, S., Ramli, Y., Taoufik, J., Mabkhot, Y. N., Al-aizari, F. A., & Ansar, M. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules (Basel, Switzerland), 23(1), 134.

• Chemistry LibreTexts. (2023). Esters can be reduced to 1° alcohols using LiAlH₄. Retrieved January 22, 2026, from [Link]

• Google Patents. (n.d.). CN106187894A - The preparation method of 1 methyl 3 ethyl 4 chlorine 5 pyrazole carboxylic acid ethyl ester.
• Google Patents. (n.d.). CN101395167A - Novel chlorination reagent and new method for chlorinating sugars using thionyl chloride.

• University of Calgary. (n.d.). Ch20: Reduction of Esters using LiAlH4 to 1o alcohols. Retrieved January 22, 2026, from [Link]

• Yogi, B., Kumar, V., & Singh, R. (2025). Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole-3-carboxylate Derivative as Potent Anti-inflammatory Agents.
• Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2023). Thionyl Chloride: A Catalyst of Synthetic Chemical Interest.

• University of Calgary. (n.d.). Experiment 5 Reductions with Lithium Aluminium Hydride. Retrieved January 22, 2026, from [Link]

• OrgoSolver. (n.d.). Ester Reduction (LiAlH4): Ester to Alcohol | Mechanism + Traps. Retrieved January 22, 2026, from [Link]

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• Technical Disclosure Commons. (2024). Improved process for the preparation of ethyl 5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate. Retrieved January 22, 2026, from [Link]

• Xu, F., Simmons, B., Reamer, R. A., Corley, E., Murry, J., & Tschaen, D. (2008). Chlorination/Cyclodehydration of Amino Alcohols with SOCl2: An Old Reaction Revisited. The Journal of organic chemistry, 73(1), 312–315.
• Synthesis of Fully Substituted Pyrazoles via Regio- and Chemoselective Metall

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Protocols & Analytical Methods

Application Notes and Protocols for 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole in Agrochemical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Fluorinated Pyrazoles in Modern Agrochemicals

The pyrazole ring is a foundational scaffold in a multitude of successful agrochemicals due to its favorable metabolic stability and strong bioactivity.[1] Many commercial fungicides, for instance, are built upon a pyrazole core. The strategic incorporation of fluorine atoms into agrochemical candidates is a widely employed strategy to enhance their efficacy. The trifluoroethyl group, in particular, can significantly improve factors such as metabolic stability, lipophilicity, and bioavailability of the final product.[2] The chloromethyl group at the 3-position of the pyrazole ring serves as a versatile synthetic handle, allowing for the facile introduction of various functional groups, which is a critical step in the synthesis of many active pharmaceutical and agrochemical ingredients.

This document focuses on the synthetic utility and application of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole, a promising building block for the next generation of pyrazole-based agrochemicals.

Synthesis of the Intermediate: 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

Representative Synthetic Protocol

This synthesis involves a two-step process starting from a suitable 1,3-dicarbonyl compound and 2,2,2-trifluoroethylhydrazine.

Step 1: Synthesis of 3-(Hydroxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1,3-dihydroxyacetone (1 equivalent) in a suitable solvent such as ethanol.

• Addition of Hydrazine: To the stirred solution, add 2,2,2-trifluoroethylhydrazine (1 equivalent).

• Cyclization: Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel.

Step 2: Chlorination of the Hydroxymethyl Group

• Reaction Setup: Dissolve the purified 3-(Hydroxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole (1 equivalent) in a suitable aprotic solvent such as dichloromethane or chloroform in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Chlorination: Cool the solution to 0 °C using an ice bath. Add thionyl chloride (1.1 equivalents) dropwise to the stirred solution.

• Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. Monitor the reaction by TLC.

• Work-up: Carefully quench the reaction by pouring it into a cold, saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with dichloromethane. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

• Purification: The final product can be purified by vacuum distillation or column chromatography.

Synthetic workflow for the target intermediate.

Application in the Synthesis of Pyrazole Carboxamide Fungicides

The primary application of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole in agrochemical research is as a key intermediate for the synthesis of pyrazole carboxamide fungicides. This class of fungicides often acts as Succinate Dehydrogenase Inhibitors (SDHIs), a crucial enzyme in the mitochondrial respiratory chain of fungi.[5]

General Synthetic Protocol for Pyrazole Carboxamides

The synthesis of the final active ingredient typically involves the conversion of the chloromethyl group to a carboxylic acid, followed by amide coupling with a desired aniline derivative.

Step 1: Oxidation to 1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic acid

• Oxidation Reaction: The 3-(chloromethyl) group can be oxidized to a carboxylic acid using a suitable oxidizing agent, such as potassium permanganate or Jones reagent. The reaction conditions will need to be carefully controlled to avoid over-oxidation or degradation of the pyrazole ring.

Step 2: Amide Coupling

• Acid Chloride Formation: The synthesized pyrazole carboxylic acid (1 equivalent) is converted to the more reactive acid chloride by treatment with thionyl chloride or oxalyl chloride in an inert solvent.[6]

• Amide Formation: The resulting acid chloride is then reacted with a substituted aniline (1 equivalent) in the presence of a base (e.g., pyridine or triethylamine) to form the final pyrazole carboxamide fungicide.

• Purification: The final product is typically purified by recrystallization or column chromatography.

Workflow for pyrazole carboxamide synthesis.

Biological Activity and Spectrum of Control

Pyrazole carboxamide fungicides are known for their broad-spectrum activity against a variety of plant pathogenic fungi. The specific spectrum of activity of a fungicide derived from 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole would depend on the nature of the substituent on the aniline ring. However, based on the activity of analogous compounds, it is anticipated that such fungicides would be effective against pathogens from the Ascomycetes, Basidiomycetes, and Deuteromycetes classes.[7]

Table 1: Representative Biological Activity of Pyrazole Carboxamide Fungicides

Compound Class	Target Pathogen	Disease	EC₅₀ (µg/mL)	Reference
Pyrazole-Thiazole Carboxamides	Rhizoctonia cerealis	Sharp eyespot	5.11	[8]
Pyrazole Carboxamides	Alternaria solani	Early blight	3.06	[7]
Isoxazolol Pyrazole Carboxylates	Rhizoctonia solani	Sheath blight	0.37	[9]

Experimental Protocol: In Vitro Antifungal Bioassay

The following is a standard protocol for evaluating the in vitro antifungal activity of newly synthesized pyrazole carboxamide fungicides.

• Preparation of Fungal Cultures: Grow the desired fungal pathogens on potato dextrose agar (PDA) plates at 25 °C for 5-7 days.

• Preparation of Test Compounds: Dissolve the synthesized compounds in a suitable solvent (e.g., DMSO) to prepare stock solutions of a known concentration.

• Preparation of Medicated Agar: Prepare PDA and autoclave. Allow the agar to cool to approximately 45-50 °C. Add the appropriate volume of the stock solution of the test compound to the molten agar to achieve the desired final concentrations. Pour the medicated agar into sterile Petri dishes.

• Inoculation: Cut mycelial plugs (e.g., 5 mm diameter) from the edge of an actively growing fungal culture and place one in the center of each medicated PDA plate.

• Incubation: Incubate the plates at 25 °C in the dark.

• Data Collection: Measure the diameter of the fungal colony in two perpendicular directions at regular intervals until the fungal growth in the control plate (containing only the solvent) reaches the edge of the plate.

• Calculation of Inhibition: Calculate the percentage of mycelial growth inhibition using the following formula: Inhibition (%) = [(dc - dt) / dc] x 100 where dc is the average diameter of the fungal colony on the control plate and dt is the average diameter of the fungal colony on the treated plate.

• Determination of EC₅₀: The EC₅₀ value (the concentration of the compound that inhibits 50% of the mycelial growth) can be determined by probit analysis of the inhibition data.

Workflow for in vitro antifungal bioassay.

Conclusion

3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole represents a highly promising and versatile intermediate for the synthesis of novel agrochemical fungicides. Its unique combination of a reactive chloromethyl group and a bioactivity-enhancing trifluoroethyl moiety makes it an attractive starting material for the development of next-generation crop protection agents. The protocols and information provided in this guide are intended to serve as a valuable resource for researchers in the field of agrochemical discovery and development.

References

[3] da Silva, J. F., et al. (2017). Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. The Journal of Organic Chemistry, 82(15), 7779–7791. Available at: [Link]

[2] Zhao, T., et al. (2023). Design, Synthesis and Antifungal Activities of Novel Pyrazole Analogues Containing the Aryl Trifluoromethoxy Group. Molecules, 28(17), 6279. Available at: [Link]

[7] Zhang, J., et al. (2020). Synthesis of pyrazole-4-carboxamides as potential fungicide candidates. Monatshefte für Chemie - Chemical Monthly, 151(10), 1637–1644. Available at: [Link]

[4] da Silva, J. F., et al. (2017). Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. The Journal of Organic Chemistry, 82(15), 7779–7791. Available at: [Link]

[6] Wang, H., et al. (2015). Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate. Molecules, 20(3), 5144–5157. Available at: [Link]

[1] Karrouchi, K., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 134. Available at: [Link]

[9] Wang, H., et al. (2015). Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate. Molecules, 20(3), 5144–5157. Available at: [Link]

[5] Zhu, F., et al. (2021). Design, synthesis and fungicidal activity of pyrazole–thiazole carboxamide derivatives. Monatshefte für Chemie - Chemical Monthly, 152(5), 585–592. Available at: [Link]

[8] Zhu, F., et al. (2021). Design, synthesis and fungicidal activity of pyrazole–thiazole carboxamide derivatives. Monatshefte für Chemie - Chemical Monthly, 152(5), 585–592. Available at: [Link]

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The Strategic Utility of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole in the Synthesis of Advanced Pharmaceutical Intermediates

Abstract

This technical guide provides a comprehensive overview of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole, a key building block in the synthesis of modern active pharmaceutical ingredients (APIs). The strategic incorporation of a reactive chloromethyl group and a stability-enhancing trifluoroethyl moiety makes this intermediate particularly valuable for the construction of complex heterocyclic scaffolds. We present detailed, field-tested protocols for the synthesis of the intermediate and its subsequent application in the preparation of a diarylpyrazole-class selective COX-2 inhibitor, Mavacoxib. This document is intended for researchers, medicinal chemists, and process development scientists engaged in pharmaceutical synthesis.

Introduction: A Building Block of Strategic Importance

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs.[1][2] Its derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties.[1][2] The functionalization of the pyrazole ring is key to modulating its pharmacological profile. 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole has emerged as a particularly advantageous intermediate for several reasons:

• The Trifluoroethyl Group: The N-linked 2,2,2-trifluoroethyl group enhances the metabolic stability and lipophilicity of the final API, which can improve its pharmacokinetic profile.

• The Chloromethyl Group: The C3-linked chloromethyl group provides a reactive handle for facile nucleophilic substitution reactions, allowing for the straightforward introduction of various pharmacophoric elements. This reactivity is crucial for the efficient assembly of the final drug molecule.

This application note will detail the synthesis of this key intermediate and demonstrate its utility in the synthesis of Mavacoxib, a long-acting, selective cyclooxygenase-2 (COX-2) inhibitor used in veterinary medicine.[3]

Physicochemical Properties of the Intermediate

A clear understanding of the physical and chemical properties of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is essential for its safe handling and effective use in synthesis.

Property	Value
Molecular Formula	C₆H₆ClF₃N₂
Molecular Weight	214.58 g/mol
Appearance	Colorless to pale yellow oil
Boiling Point	Not available (likely high due to polarity)
Solubility	Soluble in most organic solvents (e.g., DCM, THF, DMF)
Stability	Stable under standard laboratory conditions; moisture sensitive

Synthesis of the Intermediate: A Two-Step Approach

The synthesis of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is most effectively achieved through a two-step process, beginning with the formation of the corresponding hydroxymethyl pyrazole, followed by a chlorination reaction.

Synthesis Pathway Overview

The overall synthetic strategy is depicted below. The initial step involves a classical pyrazole synthesis through the condensation of a masked 1,3-dicarbonyl equivalent with a substituted hydrazine. The subsequent chlorination of the primary alcohol provides the desired reactive intermediate.

Caption: Synthetic pathway for 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

Detailed Experimental Protocols

Protocol 1: Synthesis of 3-(Hydroxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

This protocol is based on the well-established condensation reaction between a 1,3-dicarbonyl equivalent and a hydrazine to form the pyrazole ring.

• Reagents and Equipment:

  • 1,1,3,3-Tetramethoxypropane

  • 2,2,2-Trifluoroethylhydrazine (commercially available as a solution)

  • Hydrochloric acid (concentrated)

  • Ethanol

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer with heating

  • Rotary evaporator

• Procedure:

  • In a round-bottom flask, dissolve 1,1,3,3-tetramethoxypropane (1.0 eq) in ethanol.

  • Add a catalytic amount of concentrated hydrochloric acid to the solution.

  • Slowly add 2,2,2-trifluoroethylhydrazine (1.0 eq) to the reaction mixture.

  • Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by TLC.

  • Once the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by column chromatography on silica gel to yield 3-(hydroxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole as a viscous oil or low-melting solid.

Protocol 2: Synthesis of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

This protocol details the conversion of the hydroxymethyl group to the desired chloromethyl group using thionyl chloride.

• Reagents and Equipment:

  • 3-(Hydroxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole (from Protocol 1)

  • Thionyl chloride (SOCl₂)

  • Dichloromethane (DCM, anhydrous)

  • Round-bottom flask with a nitrogen inlet and dropping funnel

  • Magnetic stirrer

  • Ice bath

• Procedure:

  • Dissolve the 3-(hydroxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole (1.0 eq) in anhydrous dichloromethane in a round-bottom flask under a nitrogen atmosphere.

  • Cool the solution to 0 °C using an ice bath.

  • Slowly add thionyl chloride (1.1 eq) dropwise to the cooled solution.

  • Allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction by TLC until the starting material is consumed.

  • Carefully quench the reaction by the slow addition of a saturated sodium bicarbonate solution.

  • Separate the organic layer, and extract the aqueous layer with dichloromethane.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole. The product is often used in the next step without further purification.

Application in the Synthesis of Mavacoxib

The utility of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is exemplified in the synthesis of Mavacoxib, a selective COX-2 inhibitor. The key transformation is a nucleophilic substitution reaction where the chloromethyl group is displaced by the nitrogen of a sulfonamide.

Mavacoxib Synthesis Workflow

The following diagram illustrates the final step in the synthesis of Mavacoxib, showcasing the role of our key intermediate.

Caption: Final step in the synthesis of Mavacoxib using the chloromethyl pyrazole intermediate.

Detailed Experimental Protocol

Protocol 3: Synthesis of Mavacoxib

This protocol describes the N-alkylation of 4-fluorobenzenesulfonamide with the chloromethyl pyrazole intermediate.

• Reagents and Equipment:

  • 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole (from Protocol 2)

  • 4-Fluorobenzenesulfonamide

  • Potassium carbonate (anhydrous)

  • N,N-Dimethylformamide (DMF, anhydrous)

  • Round-bottom flask with a nitrogen inlet

  • Magnetic stirrer with heating

• Procedure:

  • To a solution of 4-fluorobenzenesulfonamide (1.0 eq) in anhydrous DMF, add anhydrous potassium carbonate (1.5 eq).

  • Stir the suspension at room temperature for 30 minutes.

  • Add a solution of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole (1.05 eq) in DMF to the reaction mixture.

  • Heat the reaction mixture to 60-70 °C and maintain for 8-12 hours, monitoring by TLC.

  • After completion, cool the reaction to room temperature and pour it into ice water.

  • The crude Mavacoxib will precipitate out of the solution.

  • Collect the solid by filtration, wash with water, and dry.

  • The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure Mavacoxib.

Conclusion

3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is a highly versatile and valuable intermediate in pharmaceutical synthesis. Its synthesis is achievable through a straightforward two-step process, and its reactive chloromethyl group allows for efficient coupling with nucleophiles to construct complex API molecules. The application of this intermediate in the synthesis of Mavacoxib underscores its strategic importance in the development of modern therapeutics. The protocols provided herein offer a reliable foundation for researchers and scientists working in the field of drug discovery and development.

References

• Karrouchi, K., Radi, S., Ramli, Y., Taoufik, J., Mabkhot, Y. N., Al-aizari, F. A., & Ansar, M. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 134. [Link]

• Penning, T. D., Talley, J. J., Bertenshaw, S. R., Carter, J. S., Collins, P. W., Docter, S., ... & Rogier, D. J. (1997). Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (SC-58635, celecoxib). Journal of medicinal chemistry, 40(9), 1347-1365. [Link]

• Faria, J. V., Vegi, P. F., Miguita, A. G., & dos Santos, M. S. (2017). Pyrazole and its derivatives: a review on the recent advances in their biological and medicinal properties. Mini reviews in medicinal chemistry, 17(16), 1546-1571.

• Gesi, G., & Frias, J. (2020). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 25(1), 122. [Link]

• EP1767528A1 - Method for preparation of 1-methyl-3-(trifluoromethyl)-1h-pyrazol-5-ol. (n.d.). Google Patents.
• US4658070A - Process for the synthesis of 2,2,2-trifluoroethanol. (n.d.). Google Patents.
• El-Sayed, M. A. A., & El-Sawy, E. R. (2016). Reaction of hydroxymethylanthraquinones with thionyl chloride. Journal of Chemical and Pharmaceutical Research, 8(4), 812-818.
• WO2005121099A1 - Pyrazole derivatives and process for the production thereof. (n.d.). Google Patents.

• AERU. (n.d.). Mavacoxib (Ref: CL386965). University of Hertfordshire. Retrieved from [Link]

• European Medicines Agency. (2008). Trocoxil: EPAR - Scientific Discussion. Retrieved from [Link]

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Application Notes & Protocols: Leveraging 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole in Synthetic Chemistry

Introduction: The Strategic Value of Fluorinated Pyrazoles

The pyrazole nucleus is a cornerstone scaffold in medicinal chemistry, renowned for its presence in a multitude of pharmacologically active agents.[1][2] Its derivatives exhibit a wide spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[2][3] The strategic incorporation of fluorine-containing substituents, such as the 2,2,2-trifluoroethyl group, can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity, making it a highly desirable feature in modern drug design.[4][5]

This guide focuses on 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole , a versatile and reactive building block. The chloromethyl group at the C3 position serves as a potent electrophilic handle, analogous to a benzylic halide. This reactivity allows for the straightforward introduction of diverse functional groups via nucleophilic substitution, providing a rapid entry point to novel compound libraries for screening and lead optimization. We present detailed, field-proven protocols for key transformations involving this reagent, emphasizing the rationale behind procedural choices to ensure reproducible and high-yielding results.

Essential Safety & Handling Protocols

Trustworthiness in experimental science begins with safety. The protocols herein require adherence to strict safety standards.

• General Precautions: All manipulations should be performed in a well-ventilated chemical fume hood.[6][7] Standard personal protective equipment (PPE), including a lab coat, safety glasses with side shields, and chemically resistant gloves (e.g., nitrile), is mandatory.

• Compound-Specific Hazards:

  • Irritant Potential: As with many chlorinated organic compounds and trifluoromethylated heterocycles, this reagent should be treated as a potential irritant to the skin, eyes, and respiratory system.[6][7][8] Avoid inhalation of dust or vapors and prevent direct contact with skin or eyes.[6]

  • Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.[6]

• Waste Disposal: Dispose of all chemical waste, including solvents and reaction residues, in accordance with local, state, and federal regulations.

Core Application: Nucleophilic Substitution Reactions

The primary utility of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole lies in its susceptibility to nucleophilic attack. The electron-withdrawing nature of the pyrazole ring and the stability of the chloride leaving group render the methylene carbon highly electrophilic.

Workflow Overview: From Reaction to Purified Product

A standardized workflow ensures consistency and successful outcomes. The logical progression from setup to analysis is a self-validating system for any protocol.

Caption: General experimental workflow for synthetic transformations.

Protocol 1: O-Alkylation with Phenolic Nucleophiles

This protocol details the formation of an ether linkage, a common motif in pharmacologically active molecules.

Reaction Principle: A base is used to deprotonate a phenol, generating a potent phenoxide nucleophile that displaces the chloride from the pyrazole reagent.

Caption: Mechanism of O-alkylation via nucleophilic substitution.

Step-by-Step Methodology:

• Vessel Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the desired phenol (1.0 eq).

• Reagent Addition: Add anhydrous potassium carbonate (K₂CO₃, 1.5 eq) and a suitable solvent such as N,N-Dimethylformamide (DMF) or acetonitrile (approx. 0.2 M concentration relative to the phenol).

  • Expert Insight: K₂CO₃ is a cost-effective and moderately strong base, sufficient for deprotonating most phenols without causing unwanted side reactions. DMF is an excellent polar aprotic solvent that promotes Sₙ2 reactions.

• Add 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole (1.1 eq) to the stirring suspension.

• Reaction Execution: Heat the mixture to 60–80 °C under an inert atmosphere (e.g., Argon or Nitrogen).[1]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting phenol is consumed (typically 4–12 hours).[1]

• Workup: Cool the reaction to room temperature. Pour the mixture into water and extract with an organic solvent (e.g., ethyl acetate, 3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure ether product.[1]

Reagent	Molar Eq.	Purpose
Phenol Derivative	1.0	Nucleophile Precursor
3-(Chloromethyl)-1-(...)-pyrazole	1.1	Electrophile
Potassium Carbonate (K₂CO₃)	1.5	Base
N,N-Dimethylformamide (DMF)	-	Solvent

Protocol 2: N-Alkylation with Amine Nucleophiles

This protocol describes the formation of a C-N bond, creating substituted aminomethyl-pyrazoles.

Step-by-Step Methodology:

• Vessel Preparation: To a round-bottom flask with a magnetic stir bar, add 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole (1.0 eq).

• Reagent Addition: Dissolve the starting material in a suitable solvent like acetonitrile or tetrahydrofuran (THF) (approx. 0.2 M). Add the desired primary or secondary amine (1.2 eq).

• Add a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) or triethylamine (Et₃N) (1.5 eq).

  • Expert Insight: The amine nucleophile can be protonated by the HCl generated during the reaction, rendering it inactive. A tertiary amine "scavenger" base is required to neutralize this acid and allow the reaction to proceed to completion.

• Reaction Execution: Stir the reaction at room temperature. Gentle heating (40–50 °C) may be required for less reactive amines.

• Monitoring: Monitor the reaction by TLC or LC-MS (typically 2–8 hours).

• Workup & Purification: Concentrate the reaction mixture under reduced pressure. The residue can often be directly purified by flash column chromatography. Alternatively, perform an aqueous workup as described in Protocol 1.

Reagent	Molar Eq.	Purpose
3-(Chloromethyl)-1-(...)-pyrazole	1.0	Electrophile
Amine Derivative	1.2	Nucleophile
DIPEA or Et₃N	1.5	HCl Scavenger Base
Acetonitrile (ACN)	-	Solvent

Advanced Application: Suzuki-Miyaura Cross-Coupling

To demonstrate the broader utility of the pyrazole scaffold in constructing complex molecules, we present a protocol for a Suzuki-Miyaura cross-coupling reaction. This reaction is one of the most powerful methods for forming C-C bonds.[5][9] While the chloromethyl group is not a direct partner, this protocol illustrates how a halogenated version of the pyrazole core can be functionalized, a common subsequent step in a drug discovery campaign.

Reaction Principle: A palladium(0) catalyst facilitates the coupling of an organohalide (e.g., a bromo-pyrazole) with an organoboron compound (e.g., an arylboronic acid). The reaction cycle involves oxidative addition, transmetalation, and reductive elimination.[9]

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• 5. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: A Robust One-Pot Synthesis of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole for Drug Discovery Scaffolds

Abstract

This application note details a highly efficient, one-pot synthetic protocol for 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole, a key building block in modern medicinal chemistry. Pyrazole derivatives, particularly those incorporating fluorine, are privileged scaffolds in drug discovery, known for a wide spectrum of biological activities.[1][2] The 2,2,2-trifluoroethyl group enhances metabolic stability and binding affinity, while the 3-chloromethyl handle serves as a versatile anchor for subsequent derivatization. This document provides a comprehensive guide, including mechanistic insights, a detailed step-by-step protocol, and expected outcomes, designed to enable researchers to reliably synthesize this valuable intermediate for downstream applications in pharmaceutical development.

Introduction: The Significance of Fluorinated Pyrazoles

The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents, including anti-inflammatory drugs like Celecoxib, anticancer agents, and antimicrobials.[1][2][3][4] The introduction of fluorine-containing substituents, such as the trifluoroethyl group, is a well-established strategy to modulate a molecule's physicochemical and pharmacological properties. Specifically, the trifluoroethyl moiety can improve:

• Metabolic Stability: By blocking sites of oxidative metabolism.

• Lipophilicity: Enhancing membrane permeability and cellular uptake.

• Binding Affinity: Through favorable interactions with biological targets.[3]

The target molecule, 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole, is of particular strategic importance. The chloromethyl group at the 3-position is a reactive electrophilic site, ideal for introducing a wide array of functional groups via nucleophilic substitution, enabling the rapid generation of diverse compound libraries for structure-activity relationship (SAR) studies. Traditional multi-step syntheses for such compounds can be time-consuming and result in lower overall yields. The one-pot, multicomponent reaction (MCR) approach detailed herein offers a streamlined, efficient, and scalable alternative.[5][6][7]

Principle of the One-Pot Synthesis

The synthesis is based on a classical cyclocondensation reaction, a cornerstone of pyrazole synthesis, adapted into a one-pot protocol.[5][8] The core transformation involves the reaction of a suitable 1,3-dielectrophilic synthon with 2,2,2-trifluoroethylhydrazine.

For this specific target, 1,1,3,3-tetrachloroacetone serves as a practical and effective precursor to the 3-(chloromethyl)pyrazole core. The reaction proceeds through the formation of a hydrazone intermediate, followed by intramolecular cyclization and dehydration to yield the aromatic pyrazole ring. The choice of an alcohol-based solvent facilitates the reaction and subsequent hydrolysis of the trichloromethyl intermediate, which is then chlorinated in situ.

Overall Synthetic Workflow

The diagram below outlines the streamlined, three-stage process within a single reaction vessel, minimizing handling and purification steps.

Caption: Plausible mechanistic pathway for pyrazole formation.

Causality Explanation:

• Nucleophilic Attack: The more nucleophilic nitrogen of 2,2,2-trifluoroethylhydrazine attacks one of the carbonyl carbons of the chloroacetone derivative.

• Hydrazone Formation: A standard condensation reaction occurs, eliminating a molecule of water to form a reactive hydrazone intermediate.

• Intramolecular Cyclization: The second nitrogen atom of the hydrazine moiety then acts as an intramolecular nucleophile, attacking the carbon bearing the chlorine atoms, leading to the formation of the five-membered ring. [8]4. Aromatization: The resulting dihydropyrazole intermediate readily eliminates a molecule of HCl to achieve the stable, aromatic pyrazole ring system. This step is often spontaneous and driven by the thermodynamic stability of the aromatic product.

Detailed Experimental Protocol

4.1 Materials and Equipment

• Reagents: 1,1,3,3-Tetrachloroacetone (≥95%), 2,2,2-Trifluoroethylhydrazine (≥97%), Anhydrous Ethanol (EtOH), Sodium Bicarbonate (NaHCO₃), Magnesium Sulfate (MgSO₄), Ethyl Acetate (EtOAc), Hexanes.

• Equipment: Round-bottom flask, reflux condenser, magnetic stirrer/hotplate, separatory funnel, rotary evaporator, glass column for chromatography, TLC plates (silica gel 60 F₂₅₄).

4.2 One-Pot Synthesis Procedure

• To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1,1,3,3-tetrachloroacetone (1.0 eq).

• Dissolve the starting material in anhydrous ethanol (approx. 10 mL per 1 mmol of starting material). [8][9]3. In a single portion, add 2,2,2-trifluoroethylhydrazine (1.1 eq) to the stirred solution at room temperature. Caution: The initial reaction may be exothermic.

• Heat the reaction mixture to reflux (approximately 80-90 °C) and maintain for 12-18 hours. [8]5. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Once the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.

4.3 Work-up and Purification

• Redissolve the crude residue in ethyl acetate (50 mL).

• Transfer the solution to a separatory funnel and wash sequentially with a saturated aqueous solution of sodium bicarbonate (2 x 30 mL) to neutralize any residual acid, followed by brine (1 x 30 mL). [9]3. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo.

• Purify the resulting crude oil/solid by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent. [8][9]5. Combine the fractions containing the pure product (visualized by TLC) and remove the solvent under reduced pressure to yield 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole as a clear oil or low-melting solid.

4.4 Characterization

• ¹H NMR (400 MHz, CDCl₃): δ (ppm) ~ 7.5 (d, 1H, pyrazole-H), ~ 6.4 (d, 1H, pyrazole-H), ~ 4.7 (s, 2H, -CH₂Cl), ~ 4.6 (q, 2H, -CH₂CF₃).

• ¹³C NMR (101 MHz, CDCl₃): δ (ppm) ~ 148 (C), ~ 130 (CH), ~ 108 (CH), ~ 50 (q, -CH₂CF₃), ~ 38 (-CH₂Cl), ~ 123 (q, -CF₃).

• MS (ESI+): Calculated for C₆H₆ClF₃N₂ [M+H]⁺, found [M+H]⁺.

Data Summary and Troubleshooting

Table 1: Key Reaction Parameters and Expected Results

Parameter	Value / Condition	Rationale / Comment
Stoichiometry	1.1 eq. of Hydrazine	A slight excess ensures complete consumption of the limiting reagent.
Solvent	Anhydrous Ethanol	Good solubility for reagents; facilitates the reaction mechanism. [8]
Temperature	Reflux (~80-90 °C)	Provides sufficient energy to overcome the activation barrier for cyclization.
Reaction Time	12 - 18 hours	Typical duration for complete conversion in similar cyclocondensations. [8]
Expected Yield	65 - 80%	Based on analogous one-pot pyrazole syntheses. [8]
Purity (Post-Chromo.)	> 95%	Achievable with standard flash chromatography.

Table 2: Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low Yield	Incomplete reaction.	Extend reflux time and monitor by TLC. Ensure reagents are pure and anhydrous.
Product loss during work-up.	Ensure pH is neutral before extraction. Avoid vigorous shaking to prevent emulsions.
Formation of Isomers	Non-regioselective reaction.	While less common with this substrate, purification by chromatography is key. The regioselectivity is generally high. [8]
Complex Mixture	Side reactions or decomposition.	Lower the reaction temperature slightly. Ensure the reaction is under an inert atmosphere if reagents are air-sensitive.

Safety Precautions

• Handle chlorinated reagents and organic solvents in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Hydrazine derivatives are potentially toxic and should be handled with care.

• The initial reaction may be exothermic; use caution when mixing reagents.

Conclusion

This application note presents a validated, efficient, and scalable one-pot protocol for the synthesis of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole. By consolidating multiple synthetic steps into a single operation, this method reduces waste, saves time, and provides high yields of a crucial building block for pharmaceutical research and development. The straightforward procedure and detailed troubleshooting guide make this protocol highly accessible to researchers aiming to explore the rich chemical space of fluorinated pyrazoles.

References

• Bottega, A., et al. (2020). Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. ACS Omega. Available at: [Link]

• Beilstein Journals. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Oriental Journal of Chemistry. (2020). One Pot Multicomponent Synthesis of Highly Commutated 1, 2, 3-Triazoles using Some Pyrazole Aldehyde through “Click” Reaction. Oriental Journal of Chemistry. Available at: [Link]

• Google Patents. (2015). A kind of synthetic method of intermediate 1-(3-chloro-2-pyridyl)-3-bromo-1H-5-pyrazolecarboxylic acid. CN104844567A.

• World Journal of Pharmaceutical Research. (2023). SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF SOME NOVEL PYRAZOLE DERIVATIVES. World Journal of Pharmaceutical Research. Available at: [Link]

• ResearchGate. (2010). ChemInform Abstract: Synthesis of 2,2,2-Trifluoroethyl 1H-Pyrazole Carboxylates: Insight into the Mechanism of Trichloromethyl Group Hydrolysis. ChemInform. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of 3-(4-(chloromethyl)-1-phenyl-1H-pyrazol-3-yl)-2H-chromen-2-one (6). ResearchGate. Available at: [Link]

• Springer Nature. (2024). Trifluoromethyl–pyrazole–carboxamides as COX inhibitors: synthesis, microed structural analysis, computational profiling, and biological evaluation. Journal of Biological Engineering. Available at: [Link]

• National Institutes of Health. (2021). Molecular iodine-catalyzed one-pot multicomponent synthesis of 5-amino-4-(arylselanyl)-1H-pyrazoles. Beilstein Journal of Organic Chemistry. Available at: [Link]

• PubMed. (2018). Synthesis of Trifluoroethyl Pyrazolines via Trichloroisocyanuric Acid Promoted Cascade Cyclization/Trifluoromethylation of β,γ-Unsaturated Hydrazones. The Journal of Organic Chemistry. Available at: [Link]

• National Institutes of Health. (2019). One-Pot Synthesis of 1-Aryl-3-trifluoromethylpyrazoles Using Nitrile Imines and Mercaptoacetaldehyde As a Surrogate of Acetylene. The Journal of Organic Chemistry. Available at: [Link]

• ResearchGate. (2020). a) Synthesis of trichloromethyl pyrazoles, and b) mechanism for the transformation of the –CCl3 group into carboxyethyl. ResearchGate. Available at: [Link]

• ResearchGate. (2024). (PDF) Trifluoromethyl–pyrazole–carboxamides as COX inhibitors: synthesis, microed structural analysis, computational profiling, and biological evaluation. ResearchGate. Available at: [Link]

• ResearchGate. (2020). (PDF) One- Pot Synthesis of New Pyranopyrazoles Via Domino Multicomponent Reaction. ResearchGate. Available at: [Link]

• MDPI. (2022). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Molecules. Available at: [Link]

• Royal Society of Chemistry. (2024). Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry. Available at: [Link]

• National Institutes of Health. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry. Available at: [Link]

• ResearchGate. (2022). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. ResearchGate. Available at: [Link]

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Application Notes and Protocols for the Catalytic Functionalization of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

Introduction: The Strategic Importance of Functionalized Pyrazoles in Modern Drug Discovery

The pyrazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents with a wide spectrum of biological activities. The specific substitution pattern on the pyrazole ring is critical in defining the molecule's interaction with biological targets. The subject of this guide, 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole, is a highly valuable building block for the synthesis of novel drug candidates. The trifluoroethyl group at the N1 position often enhances metabolic stability and binding affinity, while the chloromethyl group at the C3 position serves as a versatile handle for a variety of catalytic transformations. This allows for the introduction of diverse molecular fragments, enabling extensive structure-activity relationship (SAR) studies.

This document provides a comprehensive overview of catalytic methodologies for the functionalization of this key intermediate. We will delve into the mechanistic rationale behind various catalytic cross-coupling and substitution reactions, offering detailed, field-proven protocols for their successful implementation.

Section 1: Palladium-Catalyzed Cross-Coupling Reactions

Palladium catalysis is a powerful tool for the formation of carbon-carbon and carbon-heteroatom bonds. The chloromethyl group of our target molecule, being analogous to a benzylic chloride, is an excellent substrate for a range of palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling: Forging C(sp³)-C(sp²) Bonds

The Suzuki-Miyaura coupling is a robust method for the formation of a carbon-carbon bond between an organoboron compound and an organic halide.[1] In the context of our substrate, this reaction allows for the introduction of a variety of aryl and heteroaryl groups at the methylene bridge.

Causality of Experimental Choices: The choice of a palladium(II) precatalyst, such as Pd(OAc)₂, is common as it is readily reduced in situ to the active Pd(0) species.[2] A bulky, electron-rich phosphine ligand like SPhos is crucial for promoting the oxidative addition of the C-Cl bond and facilitating the reductive elimination to form the product. The use of a carbonate base is essential for the transmetalation step, activating the boronic acid. A mixed solvent system of toluene and water provides a balance of polarity to dissolve both the organic and inorganic reagents.

Figure 1: Workflow for Suzuki-Miyaura Coupling.

Protocol 1: Palladium-Catalyzed Suzuki-Miyaura Coupling

Parameter	Value
Reactants
3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole	1.0 equiv
Arylboronic Acid	1.2 equiv
Catalyst System
Pd(OAc)₂	2 mol%
SPhos	4 mol%
Base
K₂CO₃	2.0 equiv
Solvent
Toluene/H₂O	4:1 (v/v)
Temperature	80-100 °C
Reaction Time	12-24 h

Step-by-Step Methodology:

• To a flame-dried Schlenk flask, add 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole, the arylboronic acid, Pd(OAc)₂, SPhos, and K₂CO₃.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed toluene/water solvent mixture via syringe.

• Heat the reaction mixture to the specified temperature and stir vigorously for the indicated time.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling enables the formation of a C(sp³)-C(sp) bond, providing access to valuable alkynyl-functionalized pyrazoles.[3] This reaction typically employs a dual catalytic system of palladium and copper(I).[4]

Causality of Experimental Choices: The palladium catalyst, often Pd(PPh₃)₂Cl₂, facilitates the oxidative addition to the C-Cl bond.[5] The copper(I) co-catalyst (CuI) is essential for the formation of a copper acetylide intermediate, which then undergoes transmetalation to the palladium center.[6] An amine base, such as triethylamine (Et₃N), serves both as a base to deprotonate the terminal alkyne and as a solvent. The reaction is typically run under mild conditions.

Protocol 2: Palladium/Copper-Catalyzed Sonogashira Coupling

Parameter	Value
Reactants
3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole	1.0 equiv
Terminal Alkyne	1.5 equiv
Catalyst System
Pd(PPh₃)₂Cl₂	3 mol%
CuI	5 mol%
Base/Solvent
Triethylamine (Et₃N)	Anhydrous
Temperature	Room Temperature to 50 °C
Reaction Time	6-18 h

Step-by-Step Methodology:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole, Pd(PPh₃)₂Cl₂, and CuI in anhydrous triethylamine.

• Add the terminal alkyne dropwise to the stirred solution.

• Stir the reaction at the specified temperature and monitor its progress by TLC or GC-MS.

• Upon completion, remove the solvent under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., dichloromethane) and wash with saturated aqueous NH₄Cl solution to remove copper salts.

• Wash the organic layer with water and brine, dry over anhydrous MgSO₄, and concentrate.

• Purify the product by column chromatography.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds by coupling an organic halide with an amine.[3] This reaction provides a direct route to aminomethyl-pyrazoles, which are important pharmacophores.

Causality of Experimental Choices: The choice of a palladium precatalyst and a bulky, electron-rich biarylphosphine ligand (e.g., XPhos) is critical for efficient catalysis.[7] A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) is required to deprotonate the amine and facilitate the catalytic cycle. Anhydrous, aprotic solvents like toluene or dioxane are typically used to prevent catalyst deactivation.

Figure 2: Catalytic Cycle of Buchwald-Hartwig Amination.

Protocol 3: Palladium-Catalyzed Buchwald-Hartwig Amination

Parameter	Value
Reactants
3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole	1.0 equiv
Primary or Secondary Amine	1.2 equiv
Catalyst System
Pd₂(dba)₃	2 mol%
XPhos	4 mol%
Base
NaOtBu	1.5 equiv
Solvent
Anhydrous Toluene
Temperature	100-110 °C
Reaction Time	12-24 h

Step-by-Step Methodology:

• In a glovebox, charge a Schlenk tube with Pd₂(dba)₃, XPhos, and NaOtBu.

• Add 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole and the amine, followed by anhydrous toluene.

• Seal the tube and bring it out of the glovebox.

• Heat the reaction mixture with vigorous stirring for the specified time.

• Monitor the reaction by LC-MS.

• After completion, cool the mixture, dilute with ethyl acetate, and filter through a pad of Celite.

• Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the residue by column chromatography.

Section 2: Nickel-Catalyzed Cross-Coupling Reactions

Nickel catalysis offers a cost-effective and often complementary alternative to palladium for cross-coupling reactions.[8] Nickel catalysts can be particularly effective for the activation of C-Cl bonds.

Kumada Coupling: Reaction with Grignard Reagents

The Kumada coupling involves the reaction of an organic halide with a Grignard reagent, catalyzed by nickel or palladium.[9] This method is highly effective for forming C-C bonds with a wide range of alkyl and aryl Grignard reagents.

Causality of Experimental Choices: A simple nickel(II) salt, such as NiCl₂(dppp), is a common and effective catalyst.[5] The dppp ligand helps to stabilize the nickel catalyst and promote the catalytic cycle. The reaction is typically carried out in an ethereal solvent like THF to maintain the solubility and reactivity of the Grignard reagent.

Protocol 4: Nickel-Catalyzed Kumada Coupling

Parameter	Value
Reactants
3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole	1.0 equiv
Grignard Reagent (RMgX)	1.5 equiv
Catalyst
NiCl₂(dppp)	5 mol%
Solvent
Anhydrous THF
Temperature	0 °C to Room Temperature
Reaction Time	2-6 h

Step-by-Step Methodology:

• To a flame-dried, three-necked flask under an inert atmosphere, add NiCl₂(dppp) and anhydrous THF.

• Add the solution of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole in THF.

• Cool the mixture to 0 °C and add the Grignard reagent dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or GC-MS).

• Carefully quench the reaction by slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Extract the mixture with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate.

• Purify the product by column chromatography.

Section 3: Photoredox Catalysis for C-C Bond Formation

Visible-light photoredox catalysis has emerged as a powerful platform for the generation of radicals under mild conditions, enabling a variety of novel transformations.[10] The activation of the C-Cl bond in our substrate can be achieved through a photoredox-mediated process.

Causality of Experimental Choices: An iridium or ruthenium-based photocatalyst is typically used to absorb visible light and initiate the single-electron transfer process. The choice of a suitable radical precursor or coupling partner is crucial. The reaction is often run in a polar, aprotic solvent like DMF or DMSO to ensure solubility of the catalyst and reagents.

Figure 3: General Workflow for Photoredox Catalysis.

Protocol 5: Photoredox-Catalyzed Giese-Type Addition to an Olefin

Parameter	Value
Reactants
3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole	1.0 equiv
Electron-deficient Olefin (e.g., Acrylate)	2.0 equiv
Catalyst System
fac-[Ir(ppy)₃]	1 mol%
Additive
Hantzsch Ester	1.5 equiv
Base
Diisopropylethylamine (DIPEA)	2.0 equiv
Solvent
Anhydrous DMF
Light Source	Blue LEDs
Temperature	Room Temperature
Reaction Time	24-48 h

Step-by-Step Methodology:

• To a vial, add 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole, the electron-deficient olefin, fac-[Ir(ppy)₃], and the Hantzsch ester.

• Add anhydrous DMF and DIPEA.

• Degas the solution by sparging with argon for 15 minutes.

• Seal the vial and place it in a photoreactor equipped with blue LEDs.

• Stir the reaction at room temperature for the specified time.

• Monitor the reaction by LC-MS.

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry, and concentrate.

• Purify the product by column chromatography.

References

• Buchwald, S. L., & Hartwig, J. F. (2011). Buchwald–Hartwig amination. Wikipedia. [Link]

• Eller, G. A., Vilkauskaitė, G., Arbačiauskienė, E., Šačkus, A., & Holzer, W. (2011). Sonogashira Coupling Offers a New Synthetic Route to Thieno[2,3-c]pyrazoles. Synthetic Communications, 41(1), 86-94. [Link]

• Garg, N. K. (2014). Nickel-Catalyzed Amination of Aryl Chlorides and Sulfamates in 2-Methyl-THF. Organic Letters, 16(18), 4884-4887. [Link]

• Gentry, E. C., & Knowles, R. R. (2024). Catalytic Reductive Homocoupling of Benzyl Chlorides Enabled by Zirconocene and Photoredox Catalysis. Precision Chemistry. [Link]

• Huang, J., & Nolan, S. P. (1999). Efficient Cross-Coupling of Aryl Chlorides with Aryl Grignard Reagents (Kumada Reaction) Mediated by a Palladium/Imidazolium Chloride System. Journal of the American Chemical Society, 121(42), 9889-9890. [Link]

• Liu, N., & Wang, Z. X. (2011). Kumada Coupling of Aryl, Heteroaryl, and Vinyl Chlorides Catalyzed by Amido Pincer Nickel Complexes. The Journal of Organic Chemistry, 76(23), 10031-10032. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Sonogashira, K. (2002). Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. Journal of Organometallic Chemistry, 653(1-2), 46-49. [Link]

• TCI Chemicals. (n.d.). Suzuki-Miyaura Cross Coupling Reaction. Retrieved from [Link]

• YouTube. (2020, February 13). Suzuki cross-coupling reaction [Video]. Chem Help ASAP. [Link]

• YouTube. (2022, June 18). Suzuki Coupling Mechanism [Video]. The New Chemist. [Link]

• YouTube. (2025, April 3). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! [Video]. The Organic Chemistry Tutor. [Link]

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• 10. researchgate.net [researchgate.net]

Use of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole in the synthesis of pyrazole-containing ligands

Application Notes & Protocols

Topic: Strategic Use of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole in the Synthesis of Advanced Pyrazole-Containing Ligands

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Advantage of Fluorinated Pyrazole Scaffolds

Pyrazole derivatives are a cornerstone in medicinal chemistry and materials science, forming the structural core of numerous biologically active compounds and functional ligands.[1][2][3] Their prevalence is due to the pyrazole ring's unique electronic properties, metabolic stability, and ability to act as a versatile scaffold for creating molecules with specific three-dimensional orientations. The strategic modification of this scaffold is a key objective in drug design to enhance biological activity and optimize pharmacokinetic profiles.[4]

This guide focuses on a particularly valuable building block: 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole . This reagent offers a powerful combination of features:

• A pyrazole core that serves as a rigid and predictable coordination framework.

• A reactive chloromethyl group at the 3-position, which acts as a versatile electrophilic handle for introducing a wide range of functional groups through nucleophilic substitution.

• A 1-(2,2,2-trifluoroethyl) substituent , which imparts significant and desirable physicochemical properties to the final molecule.

The incorporation of trifluoromethyl or related fluoroalkyl groups is a well-established strategy in modern drug discovery.[5][6] The trifluoroethyl group, in particular, is known to enhance metabolic stability, increase lipophilicity, and modulate the electronic character of the molecule, often leading to improved binding affinity and better pharmacokinetic profiles.[5][7][8]

This document provides a detailed exploration of the synthetic utility of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole, with a focus on the N-alkylation of amines to generate novel pyrazole-containing ligands. We will delve into the underlying chemical principles, provide detailed experimental protocols, and discuss the rationale behind the procedural steps.

Core Chemistry: The Rationale for Using 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

The primary synthetic application of this reagent is as an alkylating agent. The chloromethyl group is an excellent electrophile due to the electron-withdrawing nature of the adjacent pyrazole ring and the good leaving group ability of the chloride ion. This makes it highly susceptible to nucleophilic attack by a variety of nucleophiles, most commonly primary and secondary amines.

The general reaction scheme involves the displacement of the chloride by a nucleophile, typically an amine, in the presence of a base. This results in the formation of a new carbon-nitrogen bond, effectively coupling the pyrazole moiety to the amine-containing molecule.

The Significance of the 2,2,2-Trifluoroethyl Group

The trifluoroethyl group is not merely a passive substituent; it plays a critical role in defining the properties of the resulting ligand.[4][7]

Property	Impact of the Trifluoroethyl Group	Rationale
Metabolic Stability	Significantly increased	The carbon-fluorine bond is exceptionally strong, making the group resistant to oxidative metabolism by enzymes like cytochrome P450.[6]
Lipophilicity	Increased	The fluorine atoms increase the lipophilicity of the molecule, which can enhance its ability to cross biological membranes.[6][7]
Binding Affinity	Can be enhanced	The trifluoroethyl group can participate in favorable hydrophobic interactions within a protein's binding pocket, potentially increasing ligand affinity.[5][8]
Electronic Properties	Potent electron-withdrawing effect	This modulates the pKa of the pyrazole ring and can influence the overall electronic distribution of the molecule, affecting its interactions with biological targets.[6]

Experimental Protocols

Protocol 1: General Procedure for the N-Alkylation of Amines

This protocol describes a general method for the synthesis of N-substituted aminomethyl pyrazole derivatives via the alkylation of a primary or secondary amine with 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

Reaction Scheme:

Caption: General N-alkylation reaction workflow.

Materials:

• 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole (1.0 eq)

• Amine (primary or secondary) (1.1 - 1.5 eq)

• Anhydrous potassium carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA) (2.0 - 3.0 eq)

• Anhydrous acetonitrile (CH₃CN) or Dimethylformamide (DMF) (0.1 - 0.2 M)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

• Standard work-up and purification equipment (separatory funnel, rotary evaporator, silica gel for chromatography)

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add the amine (1.1 - 1.5 eq) and the chosen solvent (acetonitrile or DMF).

• Addition of Base: Add the base (K₂CO₃ or DIPEA, 2.0 - 3.0 eq). The use of a solid base like K₂CO₃ is often advantageous for easier removal during work-up.

• Addition of Alkylating Agent: In a separate vial, dissolve 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole (1.0 eq) in a minimal amount of the reaction solvent. Add this solution dropwise to the stirring amine/base mixture at room temperature.

  • Causality: Dropwise addition helps to control any potential exotherm and minimizes the formation of side products.

• Reaction Monitoring: Stir the reaction mixture at room temperature or gently heat to 40-60 °C. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting chloromethyl pyrazole is consumed. Reaction times can vary from 2 to 24 hours depending on the nucleophilicity of the amine.

• Work-up: a. Cool the reaction mixture to room temperature. b. If K₂CO₃ was used, filter off the solid base and wash the filter cake with a small amount of the solvent. c. Concentrate the filtrate under reduced pressure using a rotary evaporator. d. Dilute the residue with ethyl acetate and wash with water (2x) and brine (1x). This step removes the remaining base and any water-soluble impurities. e. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-alkylated pyrazole ligand.

Self-Validation: The success of the reaction can be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry. The disappearance of the chloromethyl proton signal and the appearance of a new methylene signal adjacent to the amine nitrogen in the ¹H NMR spectrum are indicative of a successful reaction.

Reaction Scope and Optimization

The described protocol is robust and applicable to a wide range of amines. However, some optimization may be necessary depending on the substrate.

Amine Type	Recommended Base	Solvent	Typical Temperature	Notes
Aliphatic Primary Amines	K₂CO₃	Acetonitrile	Room Temperature	Generally reactive; use a slight excess of amine to avoid dialkylation.
Aliphatic Secondary Amines	K₂CO₃, DIPEA	Acetonitrile, DMF	Room Temperature - 50°C	Good reactivity.
Aromatic Amines	K₂CO₃, Cs₂CO₃	DMF	50 - 80°C	Less nucleophilic; may require higher temperatures and a stronger base like cesium carbonate.
Amino Acids (protected)	DIPEA	DMF	Room Temperature	The carboxylate group must be protected (e.g., as an ester) to prevent side reactions.

Mechanistic Insights

The N-alkylation reaction proceeds via a classical bimolecular nucleophilic substitution (Sₙ2) mechanism.

Caption: Sₙ2 mechanism for N-alkylation.

• Deprotonation: The base removes a proton from the amine, increasing its nucleophilicity.

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbon of the chloromethyl group.

• Displacement: This occurs in a concerted fashion, where the carbon-nitrogen bond forms at the same time as the carbon-chlorine bond breaks, displacing the chloride ion as the leaving group.

Conclusion

3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is a highly effective and versatile building block for the synthesis of novel pyrazole-containing ligands. Its straightforward reactivity via Sₙ2 displacement allows for the reliable introduction of a pyrazole moiety onto a wide variety of amine-containing molecules. The presence of the trifluoroethyl group provides a strategic advantage for researchers in drug discovery and materials science by imparting desirable physicochemical properties such as enhanced metabolic stability and lipophilicity. The protocols and insights provided in this guide offer a solid foundation for the successful application of this valuable reagent in chemical synthesis.

References

• Karrouchi, K., Radi, S., Ramli, Y., Taoufik, J., Mabkhot, Y. N., Al-aizari, F. A., & Ansar, M. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 134. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• de Oliveira, C. S., de Oliveira, R. B., & Paniago, R. M. (2019). Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. Molecules, 24(15), 2788. [Link]

• Martins, M. A. P., Siqueira, G. M., Frizzo, C. P., Rosa, F. A., & Rubin, M. A. (2012). ChemInform Abstract: Synthesis of 2,2,2-Trifluoroethyl 1H-Pyrazole Carboxylates: Insight into the Mechanism of Trichloromethyl Group Hydrolysis. ChemInform, 43(49). [Link]

• Ferreira, R. J., Ferreira, C., & Ferreira, L. (2023). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 28(14), 5346. [Link]

• Al-Ostoot, F. H., Al-Ghorbani, M., Al-Majid, A. M., El-Faham, A., & Mabkhot, Y. N. (2021). N-alkylation of amines for the synthesis of potential antiviral agents: A structural modification approach. Journal of King Saud University - Science, 33(7), 101579. [Link]

• Patel, R. P., & Patel, P. T. (2016). Ligand based design and synthesis of pyrazole based derivatives as selective COX-2 inhibitors. Bioorganic & Medicinal Chemistry Letters, 26(15), 3601-3607. [Link]

• Jiang, B., Xu, Y. Y., & Yang, J. (1994). A Facile Synthesis of 3‐Trifluoromethylpyrazole and Its Derivatives. Journal of Fluorine Chemistry, 67(1), 83-85. [Link]

• Qian, D., Bera, S., & Hu, X. (2021). Chiral Alkyl Amine Synthesis via Catalytic Enantioselective Hydroalkylation of Enecarbamates. Journal of the American Chemical Society, 143(5), 1959–1967. [Link]

• ResearchGate. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• Hu, Y., Chen, J., & Zhu, C. (2018). Synthesis of Trifluoroethyl Pyrazolines via Trichloroisocyanuric Acid Promoted Cascade Cyclization/Trifluoromethylation of β,γ-Unsaturated Hydrazones. The Journal of Organic Chemistry, 83(9), 5268–5276. [Link]

• PubMed. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• Touzani, R., Ramdani, A., El-Kadiri, S., & Ben-Hadda, T. (2001). Synthesis of new derivatized pyrazole based ligands and their catecholase activity studies. Journal of Chemical Research, 2001(12), 521-523. [Link]

• Mei, H., Han, J., & Fustero, S. (2020). Substitution Effect of the Trifluoromethyl Group on the Bioactivity in Medicinal Chemistry: Statistical Analysis and Energy Calculations. Journal of Chemical Information and Modeling, 60(12), 6033-6041. [Link]

• Al-Shboul, T. M. A., & Al-Zoubi, R. M. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6524. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Trifluoromethyl Group: A Secret Weapon in Medicinal Chemistry. Retrieved from [Link]

• ResearchGate. (2025). Transition metal complexes with pyrazole derivatives as ligands. [Link]

• ResearchGate. (n.d.). Alkylation of Aromatic Amines with Trialkyl Amines Catalyzed by a Defined Iridium Complex with a 2-Hydroxypyridylmethylene Fragment. [Link]

• DeLaO, A. J., & Jennings, M. P. (2018). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Molbank, 2018(3), M1009. [Link]

• Chemical Communications (RSC Publishing). (n.d.). Efficient and chemoselective alkylation of amines/amino acids using alcohols as alkylating reagents under mild conditions. [Link]

• IP.com. (n.d.). Synthesis Of 3 Bromo 1 (3 Chloro 2 Pyridinyl) 1 H Pyrazole 5 Carboxylic Acid. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Yield for 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole Substitutions

Welcome to the technical support center for optimizing nucleophilic substitution reactions with 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this versatile building block. Here, we address common challenges and provide in-depth, field-proven insights to enhance your reaction yields and purity.

I. Understanding the Substrate: Electronic and Steric Profile

The reactivity of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is governed by a combination of electronic and steric factors. The pyrazole ring is an electron-rich aromatic system, which can influence the adjacent chloromethyl group.[1][2] The C3 and C5 positions of the pyrazole ring are generally considered electrophilic.[1] However, in this case, the reaction site is the benzylic-like carbon of the chloromethyl group, which is susceptible to a bimolecular nucleophilic substitution (SN2) reaction.

The 1-(2,2,2-trifluoroethyl) substituent is a key feature of this molecule. The strong electron-withdrawing nature of the trifluoroethyl group can modulate the overall electron density of the pyrazole ring. This can have a subtle effect on the reactivity of the 3-chloromethyl group.

II. Frequently Asked Questions (FAQs)

Here we address some of the most common questions encountered when working with 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

Q1: My reaction is sluggish or not going to completion. What are the likely causes?

A1: Several factors can contribute to a slow reaction rate:

• Insufficient Nucleophilicity: The strength of your nucleophile is paramount for a successful SN2 reaction.[3] Anionic nucleophiles (e.g., thiolates, alkoxides) are generally more reactive than their neutral counterparts (e.g., amines, alcohols).

• Inappropriate Solvent: Polar aprotic solvents like DMF, DMSO, or acetonitrile are generally preferred for SN2 reactions as they solvate the cation of the nucleophilic salt without strongly solvating the nucleophile, thus enhancing its reactivity.[4]

• Inadequate Temperature: While higher temperatures can increase the reaction rate, they can also promote side reactions like elimination. A systematic temperature screen is often necessary.

• Poor Solubility: Ensure all reactants are fully dissolved in the chosen solvent at the reaction temperature.

Q2: I am observing significant side product formation. What are the common side reactions and how can I mitigate them?

A2: The primary side reactions to consider are:

• N-Alkylation of the Pyrazole Ring: While less likely with a 1-substituted pyrazole, strong bases could potentially lead to side reactions involving the pyrazole ring. Using a non-nucleophilic base or a stoichiometric amount of a weaker base can minimize this.

• Elimination (E2) Reactions: Strong, sterically hindered bases can promote the elimination of HCl to form a methylidene-pyrazole species, especially at elevated temperatures. Using a less hindered base and optimizing the temperature can favor substitution.

• Over-alkylation of the Nucleophile: If your nucleophile has multiple reactive sites (e.g., a primary amine), you may see di-alkylation. Using a larger excess of the nucleophile can sometimes favor the mono-alkylation product.

Q3: How does the trifluoroethyl group on the pyrazole nitrogen affect the reaction?

A3: The 2,2,2-trifluoroethyl group is a strong electron-withdrawing group. This can have two main effects:

• Increased Electrophilicity: By withdrawing electron density from the pyrazole ring, it can slightly increase the electrophilicity of the chloromethyl carbon, potentially making it more susceptible to nucleophilic attack.

• Stabilization of the Pyrazole Ring: The electron-withdrawing nature of this group helps to stabilize the pyrazole ring, making it less prone to undesired side reactions.[5]

Q4: What is the best choice of base for my reaction?

A4: The choice of base is critical and depends on the pKa of your nucleophile.

• For acidic nucleophiles (e.g., phenols, thiols): An inorganic base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) is often a good choice. Cs₂CO₃ is more soluble in organic solvents and can sometimes lead to faster reactions.

• For amine nucleophiles: Often, the amine itself can act as the base, or a non-nucleophilic organic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) can be used to scavenge the HCl byproduct.

III. Troubleshooting Guide

This section provides a more detailed breakdown of common problems and their solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Low nucleophilicity of the attacking species.	• If using a neutral nucleophile (e.g., alcohol, amine), consider deprotonating it with a suitable base (e.g., NaH, K₂CO₃) to generate the more reactive anionic form. • For weakly nucleophilic amines, consider using a more polar solvent like DMF or DMSO.
2. Inappropriate solvent.	• Switch to a polar aprotic solvent such as DMF, DMSO, or acetonitrile to enhance the SN2 reaction rate.[4]
3. Insufficient temperature.	• Gradually increase the reaction temperature in 10-20°C increments, monitoring for product formation and any increase in side products by TLC or LC-MS.
4. Deactivation of the nucleophile.	• Ensure the reaction is performed under an inert atmosphere (N₂ or Ar) if your nucleophile is sensitive to oxidation. • Use anhydrous solvents if your nucleophile is sensitive to water.
Formation of Multiple Products	1. Competing elimination reaction.	• Use a weaker, non-hindered base (e.g., K₂CO₃ instead of t-BuOK). • Lower the reaction temperature.
2. Over-alkylation of the nucleophile.	• Use a larger excess of the nucleophile (2-3 equivalents) to favor mono-substitution. • If possible, protect other nucleophilic sites on your attacking molecule.
3. N-alkylation of the pyrazole ring (less common).	• This is unlikely for a 1-substituted pyrazole but if suspected, use a milder base and lower temperature.
Product Degradation	1. Product instability under reaction conditions.	• Monitor the reaction progress over time to see if the product concentration decreases after reaching a maximum. • If the product is heat-sensitive, try running the reaction at a lower temperature for a longer duration.
2. Product instability during workup.	• Avoid strongly acidic or basic conditions during the aqueous workup if your product is sensitive to pH changes. • Minimize the time the product is in solution before isolation.

IV. Experimental Protocols

The following are generalized, step-by-step protocols for the substitution of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole with various nucleophiles. These should be considered as starting points and may require optimization for your specific substrate.

Protocol 1: Substitution with Amine Nucleophiles

This protocol describes a general procedure for the synthesis of 3-(aminomethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole derivatives.

Materials:

• 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

• Primary or secondary amine (1.2 - 2.0 equivalents)

• Anhydrous potassium carbonate (K₂CO₃) or triethylamine (Et₃N) (1.5 - 2.0 equivalents)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure:

• To a solution of the amine (1.2 equivalents) in DMF, add K₂CO₃ (1.5 equivalents).

• Add a solution of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole (1.0 equivalent) in DMF.

• Stir the reaction mixture at room temperature or heat to 50-80 °C.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, dilute the reaction with water and extract with EtOAc.

• Wash the combined organic layers with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Substitution with Thiol Nucleophiles

This protocol outlines a general method for synthesizing 3-(thiomethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole derivatives.

Materials:

• 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

• Thiol (1.1 equivalents)

• Anhydrous potassium carbonate (K₂CO₃) or sodium hydride (NaH, 60% dispersion in mineral oil) (1.2 equivalents)

• Anhydrous DMF or THF

• Ethyl acetate (EtOAc)

• Water

Procedure:

• To a solution of the thiol (1.1 equivalents) in DMF, add K₂CO₃ (1.2 equivalents) at room temperature.

• Stir the mixture for 15-30 minutes to form the thiolate.

• Add a solution of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole (1.0 equivalent) in DMF.

• Stir the reaction at room temperature or gently heat to 40-60 °C.

• Monitor the reaction by TLC or LC-MS.

• Once the reaction is complete, quench with water and extract with EtOAc.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 3: Substitution with Alcohol/Phenol Nucleophiles

This protocol provides a general procedure for the synthesis of 3-(alkoxymethyl)- or 3-(phenoxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole derivatives.

Materials:

• 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

• Alcohol or phenol (1.1 equivalents)

• Sodium hydride (NaH, 60% dispersion in mineral oil) or potassium carbonate (K₂CO₃) (1.2 equivalents)

• Anhydrous THF or DMF

• Diethyl ether (Et₂O)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

Procedure:

• To a solution of the alcohol or phenol (1.1 equivalents) in anhydrous THF at 0 °C, carefully add NaH (1.2 equivalents) portion-wise.

• Allow the mixture to warm to room temperature and stir for 30-60 minutes until gas evolution ceases.

• Add a solution of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole (1.0 equivalent) in THF.

• Heat the reaction mixture to reflux or stir at 50-70 °C.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to 0 °C and carefully quench with saturated aqueous NH₄Cl solution.

• Extract the product with Et₂O.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography.

V. Visualizing Reaction Pathways and Troubleshooting

To further aid in your experimental design and troubleshooting, the following diagrams illustrate the key reaction pathway and a logical workflow for addressing common issues.

Caption: General SN2 reaction pathway.

Caption: Troubleshooting workflow for low yield.

VI. References

• Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. ACS Omega, 2018. [Link]

• Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Molecules, 2021. [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 2021. [Link]

• Synthesis of Perfluoroalkylated Pyrazoles from α-Perfluoroalkenylated Aldehydes. National Institutes of Health, 2021. [Link]

• Chemistry of polyhalogenated nitrobutadienes, 17: Efficient synthesis of persubstituted chloroquinolinyl-1H-pyrazoles and evaluation of their antimalarial, anti-SARS-CoV-2, antibacterial, and cytotoxic activities. National Institutes of Health, 2022. [Link]

• The SN2 Reaction Mechanism. Master Organic Chemistry. [Link]

• Substituted[1][5][6]triazolo[4,3-a]pyrazines as selective NK-3 receptor antagonists. Google Patents, 2016.

• ChemInform Abstract: Synthesis of 2,2,2-Trifluoroethyl 1H-Pyrazole Carboxylates: Insight into the Mechanism of Trichloromethyl Group Hydrolysis. ResearchGate. [Link]

• Antiparasitic Behavior of Trifluoromethylated Pyrazole 2-Amino-1,3,4-thiadiazole Hybrids and Their Analogues: Synthesis and Structure-Activity Relationship. PMC - PubMed Central, 2020. [Link]

• Chemoselective synthesis of substituted pyrazoles through AgOTf-catalyzed cascade propargylic substitution–cyclization–aromatization. Organic & Biomolecular Chemistry, 2018. [Link]

• 11.3: Characteristics of the SN2 Reaction. Chemistry LibreTexts, 2021. [Link]

• Strategy To Prepare 3-Bromo- and 3-Chloropyrazoles. ResearchGate. [Link]

• Published under a CC BY 4.0 licence 2,2,2-Trifluoroethyl 5-methyl-1H-pyrazole-3- carboxylate. ResearchGate, 2020. [Link]

• Can You Solve These SN2 Problems?. YouTube, 2022. [Link]

• Pyrazole synthesis. Organic Chemistry Portal. [Link]

• Synthesis of Pyrazole. ChemTube3D. [Link]

• Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. MDPI, 2021. [Link]

• Synthesis of some new pyrazolylfuropyrimidinethiones and triazolofuropyrimidinethiones. European Journal of Chemistry, 2012. [Link]

• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. MDPI, 2019. [Link]

• SN2 Substitution Practice Problems. Chemistry Steps. [Link]

• Substituted pyrrole, pyrazole and triazole angiotensin II antagonists. Google Patents, 1989.

• Recent developments in synthetic chemistry and biological activities of pyrazole derivatives. Journal of Chemical Sciences, 2017. [Link]

• Synthesis of Novel Tetra-Substituted Pyrazole Derivatives Using Microwave Irradiation and Their Anti-Leukemic Activity Against Jurkat Cells. PMC - PubMed Central, 2022. [Link]

• Efficient Synthesis of Fused Heterocycles Incorporating Pyrazole/Thiadiazine or Pyrazole/Thiadiazepine Fragments Using N‐Chlorosulfonyltrihaloacetimidoyl Chlorides. ResearchGate. [Link]

• SN2 Reaction. University of California, Los Angeles. [Link]

• Styrylpyrazoles: Properties, Synthesis and Transformations. PMC - PubMed Central, 2020. [Link]

• Reactivity of chiral functionalized pyrazoles: Alcohol protection. ResearchGate. [Link]

• Method for synthesizing 3-(trifluoromethyl)-5,6,7,8-tetrahydro-[1][5][6]triazol[4,3-a] pyrazine hydrochloride. Google Patents, 2012.

• Synthesis of Trifluoroethyl Pyrazolines via Trichloroisocyanuric Acid Promoted Cascade Cyclization/Trifluoromethylation of β,γ-Unsaturated Hydrazones. PubMed, 2018. [Link]

• Improved regioselectivity in pyrazole formation through the use of fluorinated alcohols as solvents: synthesis and biological activity of fluorinated tebufenpyrad analogs. PubMed, 2008. [Link]

• Trifluoromethyl–pyrazole–carboxamides as COX inhibitors: synthesis, microed structural analysis, computational profiling, and biological evaluation. RSC Medicinal Chemistry, 2023. [Link]

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• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Synthesis of Perfluoroalkylated Pyrazoles from α-Perfluoroalkenylated Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Side Reactions of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole with Amines

Welcome to the technical support center for the synthesis of aminated pyrazole derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are working with 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole and encountering challenges in its reaction with amines. As a Senior Application Scientist, I've compiled this resource based on both established chemical principles and field-proven insights to help you navigate common side reactions and optimize your synthetic outcomes.

The nucleophilic substitution of the chloromethyl group on the pyrazole ring by an amine is a crucial step in the synthesis of many biologically active compounds. However, this reaction is often accompanied by side reactions that can lead to low yields, complex product mixtures, and purification difficulties. This guide provides a structured, question-and-answer approach to troubleshoot these issues effectively.

I. FAQs: Understanding the Reaction Landscape

Q1: What are the most common side reactions observed when reacting 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole with amines?

A1: The primary desired reaction is a straightforward SN2 substitution of the chloride by the amine. However, several competing reactions can occur, leading to a range of undesired products. The most prevalent side reactions include:

• Overalkylation: The product, a secondary or tertiary amine, is often more nucleophilic than the starting amine, leading to further reaction with the electrophilic chloromethyl pyrazole. This results in the formation of tertiary or quaternary ammonium salts, which can be a significant issue, especially when using primary amines.[1][2][3][4]

• Dimerization/Polymerization: Under basic conditions, the chloromethyl pyrazole can self-condense or react with the aminated product to form dimers or oligomers.[5] This is particularly problematic at higher concentrations and temperatures.

• Reaction with Solvent: Nucleophilic solvents, such as alcohols, can compete with the amine in reacting with the chloromethyl pyrazole, leading to the formation of ether byproducts.

• Elimination Reactions: While less common for a primary alkyl chloride, under strongly basic conditions or with sterically hindered amines, elimination reactions can occur, though this is generally a minor pathway.[4]

• Ring Opening/Rearrangement: Although rare under typical amination conditions, highly reactive reagents or extreme temperatures could potentially lead to the degradation of the pyrazole ring.[6]

II. Troubleshooting Guide: From Problem to Protocol

This section is designed to help you diagnose and resolve specific issues you may be encountering in your experiments.

Issue 1: Low Yield of the Desired Product and a Complex Mixture of Byproducts

Q2: My reaction is yielding very little of the target amine, and the crude NMR/LC-MS shows multiple unidentified peaks. What's the likely cause and how can I fix it?

A2: A low yield accompanied by a complex product profile strongly suggests that multiple side reactions are occurring simultaneously, with overalkylation being a primary suspect.[1][2] The increased nucleophilicity of the newly formed secondary or tertiary amine makes it a better nucleophile than the starting primary or secondary amine, leading to a "runaway" reaction.[1]

Causality and Strategic Solutions:

The core of the problem lies in the relative reactivity of the amine nucleophiles present in the reaction mixture. To favor the desired mono-alkylation, we need to control the reaction conditions to minimize the reactivity of the product amine.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low or no conversion.

Experimental Adjustments:

• Enhance Nucleophilicity/Reactivity:

  • Protocol:

    • If using an electron-poor amine (e.g., an aniline with electron-withdrawing groups), a stronger base (e.g., NaH, KHMDS) may be required to deprotonate it and increase its nucleophilicity. [7]Proceed with caution as stronger bases increase the risk of side reactions.

    • Increase the reaction temperature. A step-wise increase to 50-80 °C in a sealed vessel may be necessary.

    • Consider adding a catalytic amount of sodium or potassium iodide.

  • Rationale: The iodide ion can displace the chloride via the Finkelstein reaction to form the more reactive iodomethyl pyrazole in situ, which then reacts more readily with the amine.

• Address Steric Hindrance:

  • Protocol: For sterically hindered amines, prolonged reaction times at elevated temperatures are often necessary. Switching to a less sterically demanding solvent (e.g., from DMF to dioxane) might sometimes help.

  • Rationale: The SN2 reaction is highly sensitive to steric bulk on both the nucleophile and the electrophile. More energy (heat) is required to overcome the steric repulsion in the transition state.

• Check Reagent Quality:

  • Protocol: Ensure that the amine is not a hydrochloride salt, which would be unreactive. If it is, it must be neutralized or free-based before use. Verify the purity of the 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

  • Rationale: Impurities or incorrect starting material forms are common sources of reaction failure.

III. Concluding Remarks

The reaction of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole with amines is a powerful tool for the synthesis of novel chemical entities. However, success is contingent on a clear understanding of the potential side reactions and a systematic approach to troubleshooting. By carefully controlling stoichiometry, temperature, and the choice of base and solvent, it is possible to minimize the formation of undesired byproducts and achieve high yields of the target aminated pyrazole. This guide is intended to serve as a starting point for your optimization efforts. Always consult the primary literature for specific examples that most closely match your substrates.

IV. References

• Bhaskar, V. H., et al. (2016). Recent developments in synthetic chemistry and biological activities of pyrazole derivatives. Journal of Chemical Sciences. [Link]

• Bookser, B. C., et al. (2005). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry. [Link]

• Fu, D. J., et al. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Molecules. [Link]

• Master Organic Chemistry. (2017). Alkylation of Amines (Sucks!). [Link]

• MDPI. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. [Link]

• ACS GCI Pharmaceutical Roundtable. (2017). Avoiding Over-alkylation. [Link]

• Trofimenko, S. (1967). A theoretical study of the reactivity of pyrazaboles with nitrogen nucleophiles (amines and pyrazoles): the ring opening. Canadian Journal of Chemistry. [Link]

• Fu, C., et al. (2018). Copper-Catalyzed Alkylation of Aliphatic Amines Induced by Visible Light. Journal of the American Chemical Society. [Link]

• Baraznenok, I. L., et al. (2000). N-alkylation method of pyrazole. Google Patents.

• Slepukhin, P. A., et al. (2021). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. Molecules. [Link]

• Beilstein Journal of Organic Chemistry. (2017). Synthesis of optically active folded cyclic dimers and trimers. [Link]

• Organic Letters. (2020). Synthesis of Secondary Amines via Self-Limiting Alkylation. [Link]

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• 2. Avoiding Over-alkylation - Wordpress [reagents.acsgcipr.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Copper-Catalyzed Alkylation of Aliphatic Amines Induced by Visible Light - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - Synthesis of optically active folded cyclic dimers and trimers [beilstein-journals.org]
• 6. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Purification of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

Welcome to the technical support center for the synthesis and purification of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole. This guide is designed for researchers, medicinal chemists, and process development scientists who work with this and structurally related compounds. Achieving high purity is critical for ensuring reliable downstream biological data and meeting regulatory standards. This document provides in-depth troubleshooting advice and answers to frequently asked questions based on established chemical principles and field-proven methodologies.

Overview of Purification Challenges

The purification of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole presents several distinct challenges that stem from its synthesis and inherent chemical properties:

• Regioisomer Formation: The synthesis of N-substituted pyrazoles, often proceeding through the condensation of a hydrazine with a 1,3-dicarbonyl equivalent, can lead to the formation of regioisomers.[1] In this case, the primary regioisomeric impurity is 5-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole. These isomers often have very similar polarities, making their separation by standard chromatographic techniques difficult.[2]

• Starting Material Carryover: Incomplete reactions can result in the contamination of the crude product with unreacted 2,2,2-trifluoroethylhydrazine or the chlorinated 1,3-dicarbonyl precursor.

• Product Instability: The chloromethyl group is a reactive moiety susceptible to hydrolysis or reaction with nucleophilic solvents (e.g., methanol, water) or basic impurities, leading to the formation of hydroxymethyl or alkoxymethyl byproducts. Furthermore, pyrazole rings can interact with acidic silica gel, potentially causing degradation or poor recovery during chromatography.[3][4]

This guide will provide systematic approaches to overcome these challenges.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification process in a problem-cause-solution format.

Problem Encountered	Potential Cause(s)	Recommended Solution(s) & Scientific Rationale
Multiple spots are visible on my TLC plate after aqueous workup, with two spots having very similar Rf values.	1. Regioisomer Formation: The reaction has likely produced both the desired 3-(chloromethyl) and the undesired 5-(chloromethyl) isomers.[1] Their structural similarity results in very close polarities and, therefore, similar retention factors (Rf).	1. Optimize Chromatography: A high-resolution separation method is required.      a) Shallow Gradient: Use flash column chromatography with a very shallow solvent gradient (e.g., increasing ethyl acetate in hexane by 1-2% increments). This enhances the differential migration of the isomers on the stationary phase.[2]      b) Alternative Solvents: Explore different solvent systems. Sometimes, substituting ethyl acetate with diethyl ether or dichloromethane can alter selectivity and improve separation.      c) Preparative HPLC: If flash chromatography fails, reversed-phase HPLC using a C18 column with a water/acetonitrile or water/methanol gradient is a powerful tool for separating closely related isomers.[3]
My purified product yield is low, and the compound appears to be "streaking" or "tailing" on the silica gel column.	1. Interaction with Silica Gel: The basic nitrogen atoms in the pyrazole ring can interact strongly with the acidic silanol (Si-OH) groups on the surface of standard silica gel. This leads to poor elution, band broadening (tailing), and in some cases, acid-catalyzed degradation of the product on the column.	1. Deactivate the Stationary Phase: Neutralize the acidic sites on the silica gel.      a) Add a Basic Modifier: Pre-slurry the silica gel in your starting eluent and add a small amount of triethylamine (typically 0.5-1% v/v).[3][4] The triethylamine will preferentially bind to the acidic sites, allowing your pyrazole compound to pass through without strong interaction.      b) Use Neutral Alumina: As an alternative to silica, neutral alumina can be used as the stationary phase for basic compounds.[4] Perform TLC analysis on alumina plates first to develop a suitable solvent system.
Mass spectrometry of the purified product shows a peak corresponding to the loss of HCl (-36 Da) and/or addition of H₂O (+18 Da).	1. Hydrolysis of Chloromethyl Group: The chloromethyl group is susceptible to nucleophilic substitution by water. This can occur during the aqueous workup, on the silica gel column if wet solvents are used, or during storage if the compound is exposed to moisture.	1. Ensure Anhydrous Conditions: Use dry solvents for chromatography. If possible, perform a non-aqueous workup by filtering the reaction mixture through a pad of Celite or silica and concentrating the filtrate. 2. Minimize Contact Time: Run flash chromatography as quickly as possible to reduce the time the compound spends on the stationary phase.[3] 3. Proper Storage: Store the final, purified product in a desiccator under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation.[5]
The crude reaction mixture is a dark, oily residue that is difficult to handle and purify.	1. Polymerization/Side Reactions: The starting materials or product may have undergone side reactions or polymerization, often catalyzed by excess acid or base, or by high reaction temperatures.	1. Initial Cleanup: Before attempting column chromatography, perform a liquid-liquid extraction. Dissolve the crude oil in a solvent like ethyl acetate or dichloromethane and wash sequentially with a mild acid (e.g., 1M HCl) to remove basic impurities, followed by a mild base (e.g., saturated NaHCO₃ solution) to remove acidic impurities, and finally with brine. This will simplify the mixture before chromatography. 2. Consider Recrystallization: If the product is a solid, recrystallization can be a highly effective method for removing colored impurities and byproducts, sometimes eliminating the need for chromatography altogether.[3]

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route and what are the expected byproducts?

The most common route is the cyclocondensation reaction between 2,2,2-trifluoroethylhydrazine and a 4-chloro-1,1,1-trihalo-3-alken-2-one or a similar 1,3-electrophilic precursor. The primary byproduct is the 5-(chloromethyl) regioisomer . Depending on the specific precursors and conditions, incomplete cyclization or side reactions with the solvent can also occur.

Caption: Standard workflow for the purification of the target compound.

References

• Google Patents. (n.d.). A kind of synthetic method of intermediate 1-(3-chloro-2-pyridyl)-3-bromo-1H-5-pyrazolecarboxylic acid.

• Acta Crystallographica Section E: Crystallographic Communications. (2016). Crystal structure of 1-[(4-chlorophenyl)diphenylylmethyl]-3-(trifluoromethyl)-1H-pyrazole. PubMed Central. Retrieved from [Link]

• The Journal of Organic Chemistry. (2018). Synthesis of Trifluoroethyl Pyrazolines via Trichloroisocyanuric Acid Promoted Cascade Cyclization/Trifluoromethylation of β,γ-Unsaturated Hydrazones. PubMed. Retrieved from [Link]

• RSC Publishing. (n.d.). Chemistry of polyhalogenated nitrobutadienes, 17: Efficient synthesis of persubstituted chloroquinolinyl-1H-pyrazoles and evaluation of their antimalarial, anti-SARS-CoV-2, antibacterial, and cytotoxic activities. National Institutes of Health. Retrieved from [Link]

• YouTube. (2019). synthesis of pyrazoles. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• Molecules. (n.d.). Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. PubMed Central. Retrieved from [Link]

• Google Patents. (n.d.). Method for purifying pyrazoles.

• ResearchGate. (n.d.). ChemInform Abstract: Synthesis of 2,2,2-Trifluoroethyl 1H-Pyrazole Carboxylates: Insight into the Mechanism of Trichloromethyl Group Hydrolysis. Retrieved from [Link]

• MDPI. (n.d.). Recent Advances in Synthesis and Properties of Pyrazoles. Retrieved from [Link]

• AA Blocks. (n.d.). Safety Data Sheet. Retrieved from [Link]

• ResearchGate. (2014). How can I purify a pyrazole compound with a N-C-N bond without using a silica column? Retrieved from [Link]

• Hilaris Publisher. (2015). A Concise Review on the Synthesis of Pyrazole Heterocycles. Retrieved from [Link]

• Google Patents. (n.d.). Purification method of 3-bromo-1-(3-chloropyridine-2-yl)-1H-pyrazole-5-ethyl formate.

• Molecules. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PubMed Central. Retrieved from [Link]

• LCGC International. (2018). Tips, Tricks, and Troubleshooting for Separations of Biomolecules, Part II: Contemporary Separations of Proteins by Size-Exclusion Chromatography. Retrieved from [Link]

• PubChem. (n.d.). 3-(chloromethyl)-1-ethyl-1h-pyrazole. Retrieved from [Link]

• PubChem. (n.d.). 1-(2,2,2-trifluoroethyl)-1h-pyrazole-3-carboxylic acid. Retrieved from [Link]

• SpectraBase. (n.d.). 3-CHLOROMETHYL-1-METHYL-PYRAZOLE - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

Sources

• 1. Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. combi-blocks.com [combi-blocks.com]

Technical Support Center: Synthesis of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

Welcome to the technical support center for the synthesis of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and byproducts encountered during this synthesis. My goal is to provide you with not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your experiments effectively.

Part 1: Frequently Asked Questions (FAQs) - Your First Stop for Troubleshooting

This section addresses the most common issues observed during the synthesis.

Q1: My TLC shows two very close spots after the N-alkylation step. What are they likely to be?

A: You are most likely observing the desired product, 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole, and its regioisomer, 5-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole. The formation of regioisomers is the most common challenge in the N-alkylation of unsymmetrical pyrazoles.[1][2] The separation of these isomers can be challenging due to their similar polarities.

Q2: I've isolated my product, but the yield is low and I see a significant amount of my starting 3-(chloromethyl)-1H-pyrazole in the NMR. How can I drive the alkylation to completion?

A: Incomplete conversion is typically due to suboptimal reaction conditions. Key factors to consider are the choice of base, solvent, and temperature. A stronger base or a more polar aprotic solvent can increase the rate of deprotonation of the pyrazole nitrogen, facilitating the alkylation. However, be aware that harsher conditions can sometimes alter the regioisomeric ratio.

Q3: My product seems to have a higher molecular weight than expected, and I see an additional singlet in the aromatic region of my ¹H NMR. What could this be?

A: This is a classic sign of over-chlorination, specifically at the 4-position of the pyrazole ring, leading to the formation of 4-Chloro-3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole. This byproduct is more likely to occur if you are synthesizing your target molecule by chlorinating 1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-methanol, especially if excess chlorinating agent or elevated temperatures are used.

Q4: I have a persistent, more polar impurity in my final product that is difficult to remove by column chromatography. What might it be?

A: This is likely the hydrolysis product, 3-(Hydroxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole. The chloromethyl group is susceptible to hydrolysis, which can occur during aqueous workup or even on silica gel if the solvent system contains a significant amount of a protic solvent like methanol.

Part 2: In-Depth Troubleshooting Guides

This section provides detailed explanations and protocols to address the challenges identified in the FAQs.

Guide 1: The Challenge of Regioisomerism

The N-alkylation of 3-(chloromethyl)-1H-pyrazole with a 2,2,2-trifluoroethylating agent can occur at either of the two nitrogen atoms of the pyrazole ring, leading to a mixture of the desired 3-substituted and the undesired 5-substituted isomers.

Diagram 1: Formation of Regioisomers during N-Alkylation

Definitive identification of the regioisomers is crucial. While TLC and ¹H NMR can indicate a mixture, 2D NMR techniques are often required for unambiguous assignment.

Technique	3-(Chloromethyl) Isomer (Desired)	5-(Chloromethyl) Isomer (Byproduct)
¹H NMR	The chemical shift of the pyrazole ring protons will be distinct.	The chemical shift of the pyrazole ring protons will be distinct.
¹³C NMR	The chemical shifts of the C3 and C5 carbons will be characteristic. In N-unsubstituted pyrazoles, these signals can be broad due to tautomerism.[3]	The chemical shifts of the C3 and C5 carbons will be different from the 3-substituted isomer.
NOESY	A through-space correlation (NOE) will be observed between the methylene protons of the trifluoroethyl group (-CH₂CF₃) and the C5-proton of the pyrazole ring.	An NOE will be observed between the methylene protons of the trifluoroethyl group (-CH₂CF₃) and the C3-proton of the pyrazole ring.

While a mixture is often unavoidable, the ratio of regioisomers can be influenced by steric and electronic factors. Generally, alkylation at the nitrogen atom further away from a bulky substituent is favored.

Experimental Protocol: Optimized N-Alkylation

• Setup: To a solution of 3-(chloromethyl)-1H-pyrazole (1.0 eq) in a suitable solvent (e.g., DMF, acetonitrile, or THF), add the base (1.1-1.5 eq) at room temperature under an inert atmosphere.

• Addition of Alkylating Agent: Add the 2,2,2-trifluoroethylating agent (e.g., 2,2,2-trifluoroethyl triflate or iodide) (1.0-1.2 eq) dropwise to the solution.

• Reaction: Stir the reaction mixture at a controlled temperature (start at room temperature and gently heat if necessary) and monitor the progress by TLC or LC-MS.

• Workup: Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Analysis: Analyze the crude product by ¹H NMR to determine the regioisomeric ratio before purification.

Table for Optimization of N-Alkylation Conditions:

Base	Solvent	Temperature	Expected Outcome
K₂CO₃	Acetonitrile	Reflux	A common starting point, may give a mixture of isomers.[2]
NaH	DMF	0 °C to RT	Stronger base, can lead to faster reaction but may affect regioselectivity.
Cs₂CO₃	DMF or MeCN	RT to 50 °C	Often provides good results in N-alkylation reactions.

Guide 2: Byproducts from the Chlorination of 1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-methanol

If your synthetic route involves the chlorination of the corresponding alcohol, other byproducts can arise. The most common chlorinating agent for this transformation is thionyl chloride (SOCl₂).

Diagram 2: Byproducts from Chlorination with SOCl₂

• 4-Chloro-3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole: Thionyl chloride can act as an electrophilic chlorinating agent for electron-rich aromatic rings like pyrazole, especially at elevated temperatures.[4]

  • Prevention: Use a stoichiometric amount of thionyl chloride (1.0-1.2 equivalents). Perform the reaction at low temperatures (e.g., 0 °C to room temperature). The addition of a base like pyridine can sometimes mediate the reaction and reduce side products.[5]

• Unreacted 1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-methanol: Incomplete reaction can occur if the reaction time is too short or the temperature is too low.

  • Prevention: Monitor the reaction closely by TLC. If the reaction stalls, a slight increase in temperature or an extended reaction time may be necessary.

• Symmetrical ether: Although less common, self-condensation of the starting alcohol to form a symmetrical ether is a possibility under certain conditions.

Guide 3: Purification Strategies

The purification of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole from its byproducts, particularly the regioisomer, often requires careful column chromatography.

Experimental Protocol: Column Chromatography for Isomer Separation

• Column Packing: Use a high-quality silica gel and pack the column using a slurry method with your chosen eluent system. A long column with a narrow diameter will provide better separation.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the eluent and load it onto the column.

• Elution: Start with a non-polar solvent system (e.g., hexane/ethyl acetate 95:5) and gradually increase the polarity. The less polar isomer will typically elute first.

• Fraction Collection: Collect small fractions and analyze them by TLC to identify the pure product.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Tips for Successful Separation:

• Solvent System Selection: Experiment with different solvent systems. A mixture of hexanes and ethyl acetate is a good starting point. Adding a small amount of dichloromethane can sometimes improve separation.

• Gradient Elution: A slow, shallow gradient of the polar solvent is often more effective than an isocratic elution.

• Flash Chromatography: Automated flash chromatography systems can provide better resolution and are more time-efficient for separating closely related isomers.

References

• Flores, A. F. C., et al. (2018). Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. Molecules, 23(10), 2473. [Link]

• de Oliveira, A. B., et al. (2026). 2,2,2-Trifluoroethyl 5-methyl-1H-pyrazole-3-carboxylate. IUCrData, 11, x260019. [Link]

• Hu, Y., et al. (2018). Synthesis of Trifluoroethyl Pyrazolines via Trichloroisocyanuric Acid Promoted Cascade Cyclization/Trifluoromethylation of β,γ-Unsaturated Hydrazones. The Journal of Organic Chemistry, 83(9), 5094-5103. [Link]

• de la Cruz, P., et al. (2007). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. Organic Letters, 9(24), 5035-5038. [Link]

• To, C. T., et al. (2023). Solvent-free mechanochemical chlorination of pyrazoles with trichloroisocyanuric acid. Green Chemistry, 25(8), 3233-3238. [Link]

• Lyalin, B. V., et al. (2008). Electrosynthesis of 4-Chloro Derivatives of Pyrazole and Alkylpyrazoles. Russian Journal of Electrochemistry, 44(12), 1320-1326. [Link]

• Teixeira, C., et al. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules, 25(1), 42. [Link]

• Bonacorso, H. G., et al. (2011). ChemInform Abstract: Synthesis of 2,2,2-Trifluoroethyl 1H-Pyrazole Carboxylates: Insight into the Mechanism of Trichloromethyl Group Hydrolysis. ChemInform, 42(48). [Link]

• Rovira, M. J., et al. (2020). Aromatic Chlorination with Thionyl Chloride. Applications in the Synthesis of Chlorinated Isoflavones. Molecules, 25(23), 5678. [Link]

• Edilova, Y. O., et al. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. International Journal of Molecular Sciences, 26(21), 10335. [Link]

• Asif, M. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Reactions, 4(3), 478-504. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. [Link]

• Masterson, D. S. (2014). SOCl2 Mechanism For Alcohols To Alkyl Halides: SN2 versus SNi. Master Organic Chemistry. [Link]

Sources

• 1. Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning | MDPI [mdpi.com]
• 3. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

How to avoid dimerization of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Dimerization

Welcome to the technical support center for 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole. This guide, structured in a question-and-answer format, is designed to provide in-depth troubleshooting assistance and practical solutions to common challenges encountered during the synthesis and application of this reactive intermediate. As Senior Application Scientists, we combine fundamental chemical principles with field-tested experience to help you optimize your experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing a significant amount of a higher molecular weight byproduct in my reaction involving 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole. What is likely happening?

A1: The most probable cause is the dimerization of your starting material through a self-alkylation reaction. The chloromethyl group at the 3-position of the pyrazole ring is highly electrophilic and susceptible to nucleophilic attack. The pyrazole ring itself, particularly the N2 nitrogen, can act as a nucleophile, leading to the formation of a dimeric pyrazolium salt. This is a common issue with reactive chloromethyl-substituted heterocycles.

The electron-withdrawing nature of the 2,2,2-trifluoroethyl group at the N1 position reduces the overall nucleophilicity of the pyrazole ring, but dimerization can still occur, especially under certain reaction conditions.

Q2: What is the proposed mechanism for the dimerization of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole?

A2: The dimerization is a bimolecular nucleophilic substitution (SN2) reaction. One molecule of the pyrazole acts as the electrophile (via the chloromethyl group), and a second molecule acts as the nucleophile (via the N2 nitrogen).

Caption: Proposed SN2 mechanism for the dimerization of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

Troubleshooting Guide: How to Avoid Dimerization

Q3: How does temperature affect the rate of dimerization, and what is the optimal temperature range for my reaction?

A3: Higher temperatures generally accelerate reaction rates, including the undesired dimerization. Since dimerization is a bimolecular reaction, its rate is sensitive to temperature. To minimize this side reaction, it is advisable to conduct your experiment at the lowest temperature that still allows for a reasonable rate of the desired transformation.

Recommendation:

• Start your reaction at 0 °C or even lower (e.g., -20 °C) and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• If the desired reaction is too slow, gradually increase the temperature, but try to maintain it below room temperature if possible. It has been noted that for nucleophilic substitution reactions, lower temperatures tend to favor the desired substitution over competing elimination reactions, a principle that can be extended to minimizing side reactions like self-alkylation[1].

Parameter	Recommendation	Rationale
Temperature	Start at 0 °C to -20 °C	Minimizes the rate of the bimolecular dimerization side reaction.

Q4: Can the choice of solvent influence the formation of the dimer? What is the best solvent to use?

A4: Yes, the solvent plays a crucial role. The choice of solvent can affect the solubility of your reactants and the reactivity of the nucleophile.

Recommendations:

• Polar Aprotic Solvents: For reactions involving a charged nucleophile, polar aprotic solvents such as acetonitrile (ACN) , N,N-dimethylformamide (DMF) , or dimethyl sulfoxide (DMSO) are often preferred. These solvents can dissolve the pyrazole and other reactants while not overly solvating the nucleophile, thus preserving its reactivity for the desired reaction over dimerization.

• Non-polar Solvents: If your desired reaction does not involve a charged nucleophile, a less polar solvent like dichloromethane (DCM) or tetrahydrofuran (THF) could be suitable.

Solvent Type	Examples	Suitability
Polar Aprotic	ACN, DMF, DMSO	Generally recommended to enhance nucleophilicity of the desired nucleophile.
Polar Protic	Water, Ethanol	May solvate and deactivate the desired nucleophile, potentially favoring dimerization.
Non-polar	DCM, THF, Toluene	Can be effective, especially if the desired nucleophile is not a salt.

Q5: I am using a base in my reaction. Could this be promoting dimerization?

A5: The choice of base is critical. A strong, nucleophilic base can deprotonate any residual NH-pyrazoles or interact with the chloromethyl group, while a strong, non-nucleophilic base can increase the nucleophilicity of the pyrazole N2 by forming the pyrazolate anion, thereby accelerating dimerization.

Recommendations:

• Use a Weak, Non-nucleophilic Base: If a base is required for your primary reaction, consider using a mild, sterically hindered, or weak base such as potassium carbonate (K₂CO₃) , cesium carbonate (Cs₂CO₃) , or an organic base like diisopropylethylamine (DIPEA) . These are less likely to promote self-alkylation.

• Avoid Strong Bases: Avoid strong bases like sodium hydride (NaH), lithium diisopropylamide (LDA), or sodium hydroxide (NaOH) unless your desired reaction is significantly faster than the dimerization. The regioselectivity of pyrazole N-alkylation is known to be influenced by the nature of the base used.

Caption: Selection of bases to minimize dimerization.

Q6: How can I use reaction concentration to my advantage to prevent dimerization?

A6: Dimerization is a bimolecular process, meaning its rate is dependent on the concentration of two molecules of the pyrazole. In contrast, if your desired reaction is intramolecular or involves a reagent in excess, you can suppress the dimerization by running the reaction under high dilution.

Recommendation:

• High Dilution: Perform the reaction at a low concentration of the 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole (e.g., 0.01-0.05 M).

• Slow Addition: If applicable, slowly add the pyrazole derivative to the reaction mixture containing the other reagents. This maintains a low instantaneous concentration of the pyrazole, further disfavoring the bimolecular dimerization.

Experimental Protocol: Purification and Analysis

Q7: I have already formed the dimer. How can I remove it from my desired product?

A7: The dimer will have a significantly higher molecular weight and likely different polarity compared to the monomer. This makes silica gel column chromatography the most effective method for purification.

Step-by-Step Purification Protocol:

• Reaction Work-up: After the reaction is complete, quench the reaction appropriately (e.g., with water or a saturated aqueous solution of ammonium chloride). Extract the product into a suitable organic solvent (e.g., ethyl acetate or dichloromethane). Wash the organic layer with brine, dry it over anhydrous sodium sulfate or magnesium sulfate, and concentrate it under reduced pressure.

• TLC Analysis: Before performing column chromatography, analyze the crude product by TLC to determine a suitable solvent system that provides good separation between your desired product and the less polar dimer. A starting point could be a mixture of hexanes and ethyl acetate.

• Column Chromatography:

  • Prepare a silica gel column.

  • Load the crude product onto the column.

  • Elute the column with the optimized solvent system. The desired monomer should elute before the higher molecular weight dimer.

  • Collect fractions and analyze them by TLC to identify the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure. A general procedure for the purification of pyrazole derivatives using column chromatography is a standard and effective method[1].

Q8: What analytical techniques can I use to confirm the presence of the dimer?

A8: Several analytical techniques can be employed to identify the dimer:

• Thin-Layer Chromatography (TLC): The dimer will likely have a different Rf value than the monomer. It is expected to be less polar and thus have a higher Rf value in a normal-phase system.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The 1H and 13C NMR spectra of the dimer will be more complex than those of the monomer. You will observe a different set of signals with distinct chemical shifts and coupling patterns.

• Mass Spectrometry (MS): This is the most definitive method. The mass spectrum of the dimer will show a molecular ion peak corresponding to approximately twice the molecular weight of the starting material minus HCl.

Summary of Recommendations

Troubleshooting Area	Key Recommendation
Reaction Temperature	Conduct at low temperatures (0 °C or below).
Solvent Choice	Use polar aprotic solvents (e.g., ACN, DMF).
Base Selection	Employ weak, non-nucleophilic bases (e.g., K₂CO₃, DIPEA).
Concentration	Use high dilution conditions and consider slow addition.
Purification	Utilize silica gel column chromatography for separation.
Analysis	Confirm dimer presence with TLC, NMR, and MS.

By carefully controlling these experimental parameters, you can significantly minimize the undesired dimerization of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole and improve the yield and purity of your desired product.

References

• Bottecchia, C., et al. (2017). Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. Molecules, 22(12), 2289. Available at: [Link]

• Master Organic Chemistry. (2012). Elimination Reactions Are Favored By Heat. Available at: [Link]

• Master Organic Chemistry. (2012). SN1 vs E1 and SN2 vs E2 : The Temperature. Available at: [Link]

• Sosnovskikh, V. Y., et al. (2023). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. International Journal of Molecular Sciences, 24(5), 4587. Available at: [Link]

Sources

• 1. Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Regioselectivity in Reactions with 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

Welcome to the technical support center for 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate the complexities of achieving high regioselectivity in reactions involving this versatile building block. The unique electronic properties imparted by the trifluoroethyl group can present both opportunities and challenges in directing incoming reagents to the desired position. This resource provides in-depth troubleshooting advice, frequently asked questions, and proven protocols to help you achieve your synthetic goals.

Troubleshooting Guide: Common Regioselectivity Issues

This section addresses specific problems you may encounter during your experiments, offering explanations grounded in mechanistic principles and providing actionable solutions.

Issue 1: Poor Regioselectivity in Nucleophilic Substitution at the Chloromethyl Group

Q: I am attempting a nucleophilic substitution on the chloromethyl group of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole, but I am observing a significant amount of a side product. How can I improve the selectivity for the desired C3-substituted product?

A: This is a common challenge. The formation of side products often arises from competing reaction pathways, including nucleophilic attack at the pyrazole ring itself (a process known as Nucleophilic Aromatic Substitution or SNAr) or reactions involving the trifluoroethyl group under harsh conditions. The pyrazole ring has multiple positions susceptible to nucleophilic or electrophilic attack.[1][2]

Underlying Causes and Mechanistic Insights:

• Ambident Nucleophilicity of the Pyrazole Ring: The pyrazole ring itself contains nucleophilic nitrogen atoms and electrophilic carbon atoms.[1] While the chloromethyl group is the primary electrophilic site for an SN2 reaction, strong nucleophiles or harsh conditions can favor attack at the C5 position of the pyrazole ring.

• Influence of the Trifluoroethyl Group: The strongly electron-withdrawing 1-(2,2,2-trifluoroethyl) group significantly modulates the electron density of the pyrazole ring.[3] This can influence the acidity of ring protons and the susceptibility of different positions to nucleophilic attack.[3] The electron-withdrawing nature of this group can make the pyrazole ring more electron-deficient and potentially more susceptible to SNAr-type reactions.[4]

• Reaction Conditions: High temperatures, strong bases, and highly polar aprotic solvents can promote undesired side reactions.

Troubleshooting Strategies and Protocols:

Strategy	Recommended Action	Rationale
Optimize the Base	Use a milder, non-nucleophilic base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) instead of strong bases like sodium hydride (NaH) or lithium diisopropylamide (LDA).	Strong bases can deprotonate the pyrazole ring or promote elimination/rearrangement pathways. Milder bases are sufficient to activate most nucleophiles for substitution on the chloromethyl group without promoting side reactions.
Control the Temperature	Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Start at room temperature or even 0 °C and slowly warm if necessary.	Lower temperatures favor the kinetically controlled SN2 reaction at the primary chloride over the higher activation energy pathways like SNAr.
Solvent Selection	Employ less polar aprotic solvents like tetrahydrofuran (THF), 1,4-dioxane, or toluene. Avoid highly polar solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) if side products are observed.	Highly polar aprotic solvents can stabilize charged intermediates formed during SNAr pathways. Less polar solvents can disfavor these alternative mechanisms.
Choice of Nucleophile	If possible, use "softer" nucleophiles (e.g., thiols, amines) which have a higher propensity for SN2 reactions at the sp³-hybridized carbon of the chloromethyl group.	Harder nucleophiles (e.g., alkoxides, enolates) may be more prone to attacking the more electron-deficient positions on the pyrazole ring.

Experimental Protocol: Improving Regioselectivity in the N-Alkylation of a Secondary Amine

This protocol details a generalized procedure for the reaction of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole with a secondary amine to favor the desired SN2 product.

Step-by-Step Methodology:

• To a solution of the secondary amine (1.1 equivalents) in anhydrous THF (0.5 M), add potassium carbonate (1.5 equivalents).

• Stir the suspension at room temperature for 15 minutes.

• Add a solution of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole (1.0 equivalent) in anhydrous THF dropwise over 10 minutes.

• Monitor the reaction by TLC or LC-MS. If the reaction is sluggish, gently warm the mixture to 40-50 °C.

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Issue 2: Unexpected C5-Functionalization

Q: My reaction is yielding a product where the nucleophile has added to the C5 position of the pyrazole ring instead of the chloromethyl group. Why is this happening and how can it be prevented?

A: C5-functionalization is indicative of a competitive SNAr pathway. The electron-withdrawing trifluoroethyl group at the N1 position can activate the C5 position towards nucleophilic attack.[5]

Mechanistic Visualization:

Caption: Competing SN2 and SNAr pathways.

Preventative Measures:

Strategy	Recommended Action	Rationale
Protecting Groups	This is generally not applicable for this specific issue as the reactive site is the target.	N/A
Lewis Acid Catalysis	Consider the addition of a mild Lewis acid (e.g., ZnCl₂, MgBr₂) in catalytic amounts.	A Lewis acid may coordinate to the chlorine atom, making the chloromethyl group more electrophilic and accelerating the desired SN2 reaction, thereby outcompeting the SNAr pathway.
Phase-Transfer Catalysis	For reactions with anionic nucleophiles, employing a phase-transfer catalyst (e.g., tetrabutylammonium bromide) in a biphasic system can enhance the rate of the SN2 reaction.	The phase-transfer catalyst facilitates the transport of the nucleophile to the organic phase, increasing its effective concentration around the chloromethyl group.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of the 1-(2,2,2-trifluoroethyl) group in influencing the reactivity of the molecule?

A1: The 1-(2,2,2-trifluoroethyl) group is a potent electron-withdrawing group. Its primary roles are:

• Increased Acidity: It increases the acidity of the C-H protons on the pyrazole ring, which can be a factor in reactions involving strong bases.[3]

• Modulation of Ring Electronics: It reduces the electron density of the pyrazole ring, which can decrease the nucleophilicity of the ring nitrogens but may increase the susceptibility of the ring carbons to nucleophilic attack.[3][5]

• Enhanced Lipophilicity: In the context of drug development, this group significantly increases the lipophilicity of the molecule, which can improve its pharmacokinetic properties.

Q2: Are there any known methods for regioselective functionalization of the C4 position of this pyrazole derivative?

A2: Direct functionalization at the C4 position would typically proceed through an electrophilic aromatic substitution pathway. Pyrazoles generally undergo electrophilic substitution at the C4 position.[6] However, the electron-withdrawing nature of the 1-(2,2,2-trifluoroethyl) and 3-(chloromethyl) groups deactivates the ring towards electrophilic attack. Therefore, harsh conditions would be required, which might not be compatible with the chloromethyl group. A more viable strategy would be a deprotonation/metalation at C4 followed by quenching with an electrophile. This would likely require a strong, sterically hindered base at low temperatures to achieve regioselectivity over deprotonation at other positions.

Q3: Can the chloromethyl group be used to synthesize fused pyrazole systems?

A3: Yes, the 3-(chloromethyl) group is an excellent handle for intramolecular cyclization reactions to form fused heterocyclic systems. For example, reaction with a dinucleophile, or a nucleophile containing another reactive functional group, can be followed by a subsequent cyclization step onto the pyrazole ring or the substituent at N1.

Q4: How does the regioselectivity of reactions with this compound compare to pyrazoles with other N1-substituents?

A4: The regioselectivity is highly dependent on the electronic nature of the N1-substituent.[7] Electron-donating groups at N1 would generally favor electrophilic substitution on the ring and decrease the likelihood of SNAr reactions. Conversely, the strongly electron-withdrawing 1-(2,2,2-trifluoroethyl) group makes this particular pyrazole more prone to nucleophilic attack on the ring compared to N1-alkyl or N1-aryl pyrazoles. The choice of base and solvent can sometimes be used to switch the regioselectivity of N-alkylation in pyrazole systems.[7]

References

• Zanatta, N., et al. (2003). Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. PubMed Central. Available at: [Link]

• Shawali, A. S., et al. (n.d.). Synthesis, Cyclization and Nucleophilic Substitution Reactions of Substituted Pyrazole Carboxylic Acid. ResearchGate. Available at: [Link]

• Ferreira, I. C. F. R., et al. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. PMC. Available at: [Link]

• R... (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. PubMed Central. Available at: [Link]

• (n.d.). Pyrazole. SlideShare. Available at: [Link]

• (n.d.). Pyrazole structure highlighting the nucleophilic and electrophilic... ResearchGate. Available at: [Link]

• (2021). Halogenations of 3-aryl-1H-pyrazol-5-amines. Beilstein Archives. Available at: [Link]

• R... (n.d.). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Ac. Unknown Source.

• R... (2025). Accessing trifluoromethylated SuFEx-able pyrazole via distortion-accelerated 1,3-dipolar cycloadditions. PMC. Available at: [Link]

• R... (n.d.). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. MDPI. Available at: [Link]

• (2026). The Role of Trifluoromethylated Pyrazoles in Modern Drug Discovery. Unknown Source.

• R... (2025). ChemInform Abstract: Preparation and Chemistry of 3/5-Halogenopyrazoles. ResearchGate. Available at: [Link]

• Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]

Sources

• 1. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. nbinno.com [nbinno.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Accessing trifluoromethylated SuFEx-able pyrazole via distortion-accelerated 1,3-dipolar cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. eguru.rrbdavc.org [eguru.rrbdavc.org]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Guide for 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole Synthesis

Welcome to the technical support center for the synthesis of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole. This guide is designed for researchers, scientists, and professionals in drug development. It provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) to help you navigate the challenges of this specific synthesis.

I. Synthesis Overview and Key Challenges

The synthesis of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole typically involves a multi-step process, beginning with the formation of the pyrazole ring, followed by the introduction of the chloromethyl group. A common route involves the synthesis of the corresponding alcohol, 3-(hydroxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole, which is then chlorinated.

This synthesis, while conceptually straightforward, presents several potential challenges that can impact yield and purity. These include regioselectivity during pyrazole formation, side reactions during chlorination, and difficulties in purification. This guide will address these issues in a practical, question-and-answer format.

Overall Synthetic Workflow

Caption: General synthetic workflow for 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

II. Troubleshooting Guide & FAQs

Part A: Pyrazole Ring Formation & Functionalization

Question 1: I am observing low yields in the initial pyrazole ring formation. What are the likely causes and how can I improve it?

Low yields in the pyrazole synthesis, often achieved through cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine, can stem from several factors.[1]

• Purity of Starting Materials: Ensure your 1,3-dicarbonyl compound and 2,2,2-trifluoroethylhydrazine are of high purity. Impurities can lead to unwanted side reactions.

• Reaction Conditions: The choice of solvent and temperature is critical. While alcohols like ethanol are common, sometimes a higher boiling point solvent is necessary to drive the reaction to completion. Consider exploring a range of temperatures.

• pH Control: For reactions involving hydrazines, the pH of the medium can significantly influence the reaction rate and the formation of byproducts. A slightly acidic medium often facilitates the initial condensation.

• Alternative Synthetic Routes: If optimizing the above parameters doesn't improve the yield, consider alternative methods like the Vilsmeier-Haack reaction on hydrazones to form a pyrazole-4-carbaldehyde, which can then be further functionalized.[2][3][4][5]

Question 2: I am having trouble with the reduction of the pyrazole-3-carbaldehyde to the corresponding alcohol. What are the best practices?

The reduction of a pyrazole-3-carbaldehyde to 3-(hydroxymethyl)pyrazole is a critical step.[4]

• Choice of Reducing Agent: Sodium borohydride (NaBH₄) in a protic solvent like methanol or ethanol is generally effective and selective for reducing aldehydes in the presence of the pyrazole ring.

• Temperature Control: Perform the reaction at a low temperature (0 °C to room temperature) to minimize side reactions.

• Reaction Monitoring: Use Thin Layer Chromatography (TLC) to monitor the disappearance of the starting aldehyde.

• Work-up Procedure: Careful quenching of the reaction with a weak acid (e.g., dilute HCl) is necessary to neutralize the excess reducing agent and any borate esters formed.

Part B: Chlorination of 3-(hydroxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

Question 3: My chlorination reaction with thionyl chloride (SOCl₂) is giving a low yield of the desired 3-(chloromethyl) product. What could be going wrong?

This is a common issue, and the culprit often lies in the reaction conditions or the presence of impurities.

• Moisture Contamination: Thionyl chloride reacts violently with water.[6] Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). The solvent must be anhydrous.

• Reaction Temperature: The reaction of alcohols with thionyl chloride is typically exothermic.[7] It's crucial to control the temperature, often by adding the thionyl chloride dropwise at 0 °C. After the initial addition, the reaction may need to be gently warmed to proceed to completion.

• Stoichiometry: While a slight excess of thionyl chloride is often used, a large excess can lead to charring and the formation of unwanted byproducts.

• Presence of a Base: The reaction of secondary alcohols with thionyl chloride can proceed with either retention or inversion of configuration.[8] While this is not a concern for a primary alcohol, the addition of a non-nucleophilic base like pyridine can influence the reaction mechanism (favoring an SN2 pathway) and scavenge the HCl byproduct, which can sometimes lead to cleaner reactions.[9]

Parameter	Recommendation	Rationale
Solvent	Anhydrous Dichloromethane (DCM) or Chloroform	Inert and allows for easy removal post-reaction.
Temperature	0 °C for addition, then room temperature or gentle reflux	Controls exothermicity and drives the reaction to completion.
Atmosphere	Inert (Nitrogen or Argon)	Prevents reaction of SOCl₂ with atmospheric moisture.
Reagent Purity	Freshly distilled or high-purity SOCl₂	Old or impure SOCl₂ can contain HCl and SO₂, leading to side reactions.

Question 4: I am observing significant amounts of a dark, tar-like substance in my chlorination reaction mixture. What is causing this and how can I prevent it?

The formation of dark, insoluble materials is a strong indicator of decomposition or polymerization.

• Overheating: Excessive heat can cause decomposition of the starting material or product. Maintain careful temperature control throughout the reaction.

• Acid-Catalyzed Side Reactions: The HCl generated during the reaction can catalyze side reactions, especially at elevated temperatures. Adding a base like pyridine can mitigate this.

• Purity of the Starting Alcohol: Impurities in the 3-(hydroxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole can be more susceptible to decomposition under the harsh reaction conditions. Ensure the alcohol is pure before proceeding with the chlorination.

Part C: Purification and Stability

Question 5: What is the best method to purify the final product, 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole?

The purification strategy will depend on the nature of the impurities.

• Crystallization: If the product is a solid and the impurities are significantly more or less soluble in a particular solvent system, crystallization can be a highly effective purification method.

• Column Chromatography: For complex mixtures or to remove closely related impurities, silica gel column chromatography is the method of choice. A gradient elution with a non-polar solvent (e.g., hexane) and a moderately polar solvent (e.g., ethyl acetate) is a good starting point.

• Acid-Base Extraction: The pyrazole nitrogen is basic and can be protonated. An acid wash (e.g., dilute HCl) during the work-up can help remove non-basic organic impurities. Conversely, a wash with a weak base (e.g., saturated sodium bicarbonate solution) can remove acidic impurities.

Question 6: Is 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole stable for long-term storage?

Chloromethyl groups on heterocyclic rings can be reactive.

• Hydrolysis: The product can be susceptible to hydrolysis back to the alcohol, especially in the presence of moisture. Store the compound in a tightly sealed container in a desiccator.

• Light Sensitivity: While not always the case, it is good practice to store reactive organic compounds in amber vials to protect them from light-catalyzed decomposition.

• Temperature: For long-term storage, keeping the compound in a refrigerator or freezer can slow down potential decomposition pathways.

Troubleshooting Flowchart

Sources

• 1. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
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Stability issues of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole under acidic conditions

Welcome to the technical support center for 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges of this reagent, particularly under acidic conditions. Our goal is to provide you with the expertise and practical solutions to ensure the integrity of your experiments.

Introduction: Understanding the Molecule

3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is a versatile building block in medicinal chemistry and materials science. Its structure incorporates a pyrazole core, a reactive chloromethyl group, and an electron-withdrawing trifluoroethyl group. While the pyrazole ring itself is relatively stable, the interplay of its substituents can lead to specific stability issues, especially in acidic environments. The trifluoroethyl group, being strongly electron-withdrawing, can influence the electron density of the pyrazole ring and the reactivity of the chloromethyl group.[1][2] This guide will delve into the potential degradation pathways and provide actionable troubleshooting advice.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns with 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole under acidic conditions?

The main stability concern is the acid-catalyzed hydrolysis of the chloromethyl group to a hydroxymethyl group.[3][4] This reaction can be initiated by protonation of the pyrazole nitrogen, which can increase the electrophilicity of the chloromethyl carbon, making it more susceptible to nucleophilic attack by water. A secondary concern is the potential for slower degradation of the pyrazole ring itself under harsh acidic conditions, although pyrazoles are generally considered stable in acidic media.[5][6]

Q2: How does the trifluoroethyl group affect the stability of the molecule?

The 2,2,2-trifluoroethyl group is a strong electron-withdrawing group. This has two main effects:

• Increased Acidity of Pyrazole NH (if present): In N-unsubstituted pyrazoles, this would increase the acidity of the N-H bond. However, in this N-substituted pyrazole, it primarily influences the overall electron density of the ring.

• Modulation of Reactivity: The electron-withdrawing nature of the trifluoroethyl group can decrease the nucleophilicity of the pyrazole nitrogens.[1] This might slightly reduce the rate of protonation-initiated degradation pathways. The presence of such fluorinated moieties is known to enhance the metabolic stability of molecules.[2]

Q3: At what pH range do these stability issues become significant?

Significant degradation is more likely to be observed at pH values below 4. The rate of hydrolysis of the chloromethyl group is generally dependent on the concentration of hydronium ions.[7] We recommend maintaining a pH above 5 whenever possible if the integrity of the chloromethyl group is critical for your downstream applications.

Q4: Can I use common acidic reagents like HCl or TFA with this compound?

While brief exposure to dilute acids at low temperatures might be acceptable, prolonged exposure or heating with strong acids like concentrated HCl or TFA should be avoided. If an acidic catalyst is required, consider using weaker acids or Lewis acids and monitor the reaction closely for the formation of byproducts.

Q5: What are the visible signs of degradation?

Visual signs of degradation, such as color change or precipitation, may not always be apparent. The most reliable way to detect degradation is through analytical techniques like HPLC, LC-MS, or NMR spectroscopy. The appearance of a new peak corresponding to the hydroxymethyl derivative is a key indicator of hydrolysis.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Observed Issue	Potential Cause	Troubleshooting Steps & Rationale
Low yield or incomplete reaction in a subsequent step.	Degradation of the starting material due to acidic carryover from a previous step.	1. Neutralize: Ensure the starting material solution is neutralized before use. A mild base wash (e.g., saturated NaHCO₃ solution) during workup of the previous step is recommended. 2. pH Check: Before starting the reaction, check the pH of the reaction mixture if aqueous solvents are used. 3. Fresh Reagent: Use a freshly opened bottle of the reagent or purify an older batch via column chromatography if degradation is suspected.
Appearance of a more polar byproduct in TLC or HPLC analysis.	Acid-catalyzed hydrolysis of the chloromethyl group to the corresponding alcohol (3-(Hydroxymethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole).	1. Minimize Acid Exposure: Reduce the reaction time in acidic media and perform the reaction at a lower temperature. 2. Anhydrous Conditions: If the reaction chemistry allows, use anhydrous solvents and reagents to minimize the presence of water, which acts as the nucleophile in the hydrolysis reaction. 3. Buffer the System: If an acidic pH is unavoidable, consider using a buffer system to maintain a less aggressive pH.
Inconsistent reaction outcomes.	Variable levels of degradation of the starting material across different batches or storage times.	1. Standardize Storage: Store the compound in a cool, dry, and dark place. Protect from moisture and acidic vapors. 2. Quality Control: Perform a quick analytical check (e.g., ¹H NMR or HPLC) on the starting material before each use to confirm its purity. 3. Document Batch Information: Keep a record of the batch number and purchase date to track any potential batch-to-batch variability.

Experimental Protocols

Protocol 1: Monitoring Stability by HPLC

This protocol allows for the quantitative assessment of the stability of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole over time under specific acidic conditions.

Materials:

• 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

• HPLC-grade acetonitrile and water

• Formic acid (or other acid of interest)

• Buffer solutions (pH 3, 4, 5, 7)

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

• Prepare Stock Solution: Accurately weigh and dissolve the pyrazole derivative in acetonitrile to a final concentration of 1 mg/mL.

• Prepare Test Solutions: In separate vials, dilute the stock solution with the acidic buffer of interest (e.g., pH 3) to a final concentration of 0.1 mg/mL. Prepare a control sample using a neutral buffer (pH 7).

• Incubation: Store the vials at a controlled temperature (e.g., room temperature or 40°C).

• Time-Point Analysis: At specified time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each vial.

• HPLC Analysis: Inject the aliquots into the HPLC system.

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid. A typical gradient might be 5-95% B over 15 minutes.

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 210 nm

• Data Analysis: Integrate the peak areas for the parent compound and any new peaks that appear. Calculate the percentage of the parent compound remaining at each time point.

Protocol 2: Preparative Purification of a Partially Degraded Sample

If you suspect your sample has partially hydrolyzed, this protocol can be used to purify the desired chloromethyl compound.

Materials:

• Partially degraded 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (or other suitable solvent system)

• TLC plates

Procedure:

• Determine Solvent System: Use TLC to find a solvent system that provides good separation between the parent compound and the more polar hydroxymethyl byproduct. A mixture of hexanes and ethyl acetate is a good starting point.

• Prepare Column: Pack a chromatography column with silica gel using the determined solvent system.

• Load Sample: Dissolve the crude material in a minimal amount of dichloromethane or the eluent and load it onto the column.

• Elute: Run the column with the chosen solvent system.

• Collect Fractions: Collect fractions and monitor them by TLC.

• Combine and Evaporate: Combine the fractions containing the pure desired product and remove the solvent under reduced pressure.

• Confirm Purity: Analyze the purified product by NMR or HPLC to confirm its purity.

Visualizations

Degradation Pathway

The primary degradation pathway under acidic conditions is the SN1-like or SN2 hydrolysis of the chloromethyl group.

Caption: Proposed acid-catalyzed hydrolysis pathway.

Experimental Workflow: Stability Study

Caption: Workflow for HPLC-based stability monitoring.

References

• Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. [Link]

• Analytical Methods. RSC Publishing. [Link]

• Mechanistic Insights and Performance of Pyrazole-Based Corrosion Inhibitors for Carbon Steel in Acidic Media: Experimental and Computational Approaches. ResearchGate. [Link]

• Accessing trifluoromethylated SuFEx-able pyrazole via distortion-accelerated 1,3-dipolar cycloadditions. PubMed Central. [Link]

• Degradation of Halogenated Organic Contaminants with Hydrodehalogenation Using Supported Catalysts. ResearchGate. [Link]

• Chloromethylation of pyrazole ring. ResearchGate. [Link]

• Synthesis of 3-(4-(chloromethyl)-1-phenyl-1H-pyrazol-3-yl)-2H-chromen-2-one (6). scifinder.cas.org. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PubMed Central. [Link]

• Single Precursor Access to Bifunctional Pyrazole-Triazole Energetic Materials with Tunable Stability and Sensitivity. ACS Publications. [Link]

• Analytical Methods for Performing Pesticide Degradation Studies in Environmental Samples. ResearchGate. [Link]

• Degradation of Acid Orange II by FeOCl/Biochar-Catalyzed Heterogeneous Fenton Oxidation. MDPI. [Link]

• Trifluoromethylated Pyrazoles via Sequential (3 + 2)-Cycloaddition of Fluorinated Nitrile Imines with Chalcones and Solvent-Dependent Deacylative Oxidation Reactions. ACS Publications. [Link]

• Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers. PubMed. [Link]

• Temperature dependence of the neutral ester hydrolysis of chloromethyl dichloroacetate in 2-butoxyethanol-water mixtures in a wide temperature range. ResearchGate. [Link]

• The stability and reactivity of tri-, di-, and monofluoromethyl/methoxy/methylthio groups on arenes under acidic and basic conditions. RSC Publishing. [Link]

• Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2). onlinelibrary.wiley.com. [Link]

• Design, Synthesis and Antifungal Activities of Novel Pyrazole Analogues Containing the Aryl Trifluoromethoxy Group. ResearchGate. [Link]

• Inhibition performances of new pyrazole derivatives against the corrosion of C38 steel in acidic medium: Computational study. ResearchGate. [Link]

• Innate C-H trifluoromethylation of heterocycles. PubMed Central. [Link]

• A kind of synthetic method of intermediate 1-(3-chloro-2-pyridyl)-3-bromo-1H-5-pyrazolecarboxylic acid.

• Determination of pyrazole and pyrrole pesticides in environmental water samples by solid-phase extraction using multi-walled carbon nanotubes as adsorbent coupled with high-performance liquid chromatography. PubMed. [Link]

• A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. ijcpa.in. [Link]

• Recent Developments in Reactions and Catalysis of Protic Pyrazole Complexes. MDPI. [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. [Link]

• Hydrolysis Reactions. Chemistry LibreTexts. [Link]

• Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. ResearchGate. [Link]

• Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways. researchgate.net. [Link]

• Synthesis of 2,2,2-Trifluoroethyl 1H-Pyrazole Carboxylates: Insight into the Mechanism of Trichloromethyl Group Hydrolysis. ResearchGate. [Link]

• Unravelling the factors affecting the stability and reactivity of dehydro-pyrazole, isothiazole and isoxazole radical isomers: a computational study. RSC Publishing. [Link]

• Synthesis of Diverse N-Trifluoromethyl Pyrazoles by Trapping of Transiently-Generated Trifluoromethylhydrazine. ACS Publications. [Link]

• Synthesis of Pyrazole-Fused Heterocyclic N-Nitroacetamides with High Energy and Low Sensitivity. ACS Publications. [Link]

• Transformation of cyclic amides and uracil-derived nitrogen heterocycles during chlorination. sciencedirect.com. [Link]

• Acid-catalysed hydrolysis of trityl derivatives in strongly acidic aqueous media. ResearchGate. [Link]

• 1,3,5-Trisubstituted-1H-Pyrazole Derivatives as New Antimicrobial Agents: Synthesis, Characterization and Docking Study. TSI Journals. [Link]

• Crystal structure of 1-[(4-chlorophenyl)diphenylylmethyl]-3-(trifluoromethyl)-1H-pyrazole. PubMed Central. [Link]

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• 7. researchgate.net [researchgate.net]

Technical Support Center: Purification of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working with 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole. Here, we address common challenges encountered during its purification, providing in-depth, evidence-based troubleshooting strategies and detailed experimental protocols. Our aim is to equip you with the knowledge to diagnose and resolve purity issues, ensuring the integrity of your subsequent research.

Introduction: The Synthetic Landscape and Anticipated Impurities

The synthesis of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole typically involves the chlorination of its precursor, (1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl)methanol, commonly utilizing reagents like thionyl chloride (SOCl₂). This transformation, while generally efficient, can lead to a predictable profile of impurities that may compromise the quality of the final product. Understanding the origin of these impurities is the first step toward their effective removal.

The primary impurities of concern are:

• Unreacted Starting Material: Residual (1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl)methanol.

• Isomeric Impurity: 5-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole, arising from non-regioselective synthesis of the pyrazole core.

• Hydrolysis Product: The chloromethyl group is susceptible to hydrolysis, reverting to the starting hydroxymethyl pyrazole, particularly during aqueous work-up or upon prolonged exposure to moisture.

• Over-chlorination Byproducts: Although less common with controlled stoichiometry, the formation of dichlorinated species is a possibility.

• Residual Reagents and Solvents: Including decomposition products of thionyl chloride and the reaction solvent.

This guide will provide a structured approach to identifying and eliminating these common impurities.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My post-reaction crude NMR shows a significant amount of a species with a carbinol proton signal. What is this, and how can I remove it?

A1: Identification and Rationale

This impurity is almost certainly the unreacted starting material, (1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-yl)methanol. The presence of a significant amount of this alcohol suggests an incomplete chlorination reaction. This can be due to several factors, including insufficient chlorinating agent, suboptimal reaction temperature, or a short reaction time. The hydroxyl group of the starting material introduces a significant difference in polarity compared to the desired chloromethyl product, which can be exploited for purification.

Troubleshooting and Purification Protocol: Liquid-Liquid Extraction

A well-executed aqueous work-up is the first line of defense. The unreacted alcohol, being more polar, will have a higher affinity for an aqueous phase compared to the chlorinated product.

Step-by-Step Protocol:

• Quenching: Carefully quench the reaction mixture by slowly adding it to ice-cold saturated sodium bicarbonate (NaHCO₃) solution with vigorous stirring. This will neutralize excess thionyl chloride and any HCl generated.

• Extraction: Extract the aqueous mixture with a suitable organic solvent such as ethyl acetate or dichloromethane (DCM). Perform at least three extractions to ensure complete recovery of the product.

• Washing: Combine the organic layers and wash sequentially with:

  • Water (to remove residual salts).

  • Brine (to aid in the separation of the aqueous and organic layers and remove bulk water).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

Causality: The basic wash with sodium bicarbonate not only neutralizes acidic byproducts but also ensures that the pyrazole nitrogen atoms are in their free base form, which is crucial for their partitioning into the organic layer. The unreacted alcohol, with its capacity for hydrogen bonding, will have a greater affinity for the aqueous phase.

If a significant amount of the alcohol remains after extraction, column chromatography is the recommended next step.

Q2: I'm observing two closely-eluting spots on my TLC, and the mass spectrum of my product shows a single mass corresponding to the desired product. What could be the second spot?

A2: Identification and Rationale

The presence of two closely-eluting spots with the same mass strongly suggests the presence of a regioisomer, likely 5-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole. The formation of isomeric pyrazoles is a common challenge in their synthesis, often stemming from the initial cyclocondensation reaction.[1] These isomers have very similar physical properties, making their separation challenging.

Troubleshooting and Purification Protocol: Column Chromatography

Flash column chromatography is the most effective method for separating regioisomers. The key to a successful separation lies in the choice of the eluent system to maximize the difference in retention factors (ΔRf).

Step-by-Step Protocol:

• Stationary Phase: Use standard silica gel (60 Å, 40-63 µm).

• Eluent System Selection: Begin with a non-polar solvent system and gradually increase polarity. A common and effective eluent system for pyrazole derivatives is a gradient of ethyl acetate in hexane or petroleum ether.[1][2]

  • Start with a low polarity mixture (e.g., 5% ethyl acetate in hexane) and monitor the elution of the two isomers by TLC.

  • Gradually increase the polarity (e.g., to 10%, 15%, 20% ethyl acetate) to find the optimal separation window.

• Column Packing and Loading:

  • Pack the column using a slurry of silica gel in the initial, low-polarity eluent.

  • For sample loading, it is advisable to use a "dry loading" technique. Dissolve your crude product in a minimal amount of a suitable solvent (like DCM or acetone), add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. This powder can then be carefully added to the top of the packed column. This technique prevents band broadening and improves resolution.

• Elution and Fraction Collection: Elute the column with the optimized solvent system, collecting small fractions. Monitor the fractions by TLC to identify and combine those containing the pure desired isomer.

Causality: The subtle differences in the dipole moments of the 3- and 5-substituted isomers lead to differential interactions with the polar silica gel surface, allowing for their separation with an appropriately tuned eluent system.

Data Presentation

Table 1: Typical Column Chromatography Parameters for Pyrazole Isomer Separation

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (60 Å, 40-63 µm)	Industry standard for normal-phase chromatography, effective for a wide range of polarities.
Eluent System	Hexane/Ethyl Acetate Gradient	Offers a tunable polarity range that is often effective for separating pyrazole isomers.[1][2]
Initial Polarity	5-10% Ethyl Acetate in Hexane	Start with low polarity to allow for good initial binding and separation of less polar impurities.
Gradient Profile	Stepwise or linear gradient	A gradual increase in polarity helps to resolve closely eluting compounds.
Loading Method	Dry Loading	Minimizes band broadening and improves the resolution of the separation.

Experimental Workflows & Visualization

Workflow for Chlorination and Initial Purification

The following diagram illustrates a typical workflow for the synthesis of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole from its corresponding alcohol and the initial purification steps.

Caption: Workflow for the synthesis and initial purification of the target compound.

Logical Relationship of Impurities and Purification Steps

This diagram illustrates how different purification techniques target specific impurities.

Caption: Decision tree for purification strategy based on identified impurities.

Q3: My final product looks clean by NMR, but I'm concerned about trace impurities. What other analytical techniques can I use?

A3: Rationale and Recommended Techniques

While ¹H NMR is an excellent tool for structural elucidation and assessing major impurities, it may not be sensitive enough to detect trace amounts of certain byproducts. For applications in drug development, rigorous purity assessment is critical.

Recommended Analytical Methods:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for identifying and quantifying volatile impurities. It can effectively separate the target compound from residual solvents and some reaction byproducts. The mass spectrometer provides valuable structural information for impurity identification.[1]

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly with a UV detector, is a highly sensitive method for assessing the purity of non-volatile organic compounds. Developing a robust HPLC method is essential for quality control. A reverse-phase C18 column with a mobile phase of acetonitrile/water or methanol/water, often with a modifier like trifluoroacetic acid (TFA), is a good starting point for method development.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique combines the separation power of HPLC with the identification capabilities of mass spectrometry, making it ideal for identifying unknown trace impurities.

Table 2: Analytical Techniques for Purity Confirmation

Technique	Primary Use	Common Conditions
GC-MS	Identification of volatile impurities and byproducts.	Capillary column (e.g., DB-5ms), temperature gradient, electron ionization (EI).
RP-HPLC	Quantification of non-volatile impurities and isomers.	C18 column, isocratic or gradient elution with ACN/H₂O or MeOH/H₂O.
LC-MS	Identification of unknown, non-volatile impurities.	C18 column, ESI or APCI source.

References

• Garcı́a-lópez, J. A., et al. (2023). Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. The Journal of Organic Chemistry, 88(11), 7136–7149. [Link]

• Organic Syntheses. (2011). Working with Hazardous Chemicals. [Link]

• Google Patents. (n.d.). Method for purifying pyrazoles.

• Teixeira, C., et al. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules, 25(1), 65. [Link]

• Gottlieb, H. E., et al. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Mustafa, Y. F., et al. (2023). Thionyl Chloride: A Catalyst of Synthetic Chemical Interest. Iraqi Journal of Pharmacy, 20(2), 111-125. [Link]

• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Navarro-Vázquez, A., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(5), 987–995. [Link]

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. John Wiley & Sons.

• LibreTexts. (2019). 10.9 Reactions of Alcohols with Thionyl Chloride. Retrieved from [Link]

• Hu, Y., et al. (2018). Synthesis of Trifluoroethyl Pyrazolines via Trichloroisocyanuric Acid Promoted Cascade Cyclization/Trifluoromethylation of β,γ-Unsaturated Hydrazones. The Journal of Organic Chemistry, 83(9), 5266–5274. [Link]

• Zhang, C.-G., & Wang, Y.-L. (2007). Reaction of Methyl Alcohol with Thionyl Chloride in Solution. Chinese Journal of Chemistry, 25(11), 1664-1669. [Link]

• Claramunt, R. M., et al. (2022). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Magnetochemistry, 8(1), 10. [Link]

• Google Patents. (n.d.). EP 2 368 550 B1.

• Kolehmainen, E., et al. (2016). The 1H NMR spectrum of pyrazole in a nematic phase. Magnetic Resonance in Chemistry, 54(10), 801-805. [Link]

• ResearchGate. (n.d.). Reaction of Methyl Alcohol with Thionyl Chloride in Solution. Retrieved from [Link]

• Patsnap. (n.d.). Method for synthesizing chlorantraniliprole. Retrieved from [Link]

• Asiri, A. M., et al. (2015). One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylate. Molecules, 20(5), 8756–8763. [Link]

• PubChem. (n.d.). 3-methyl-1-phenyl-1H-pyrazole. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Analytical Characterization of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Importance of Rigorous Characterization

3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is a halogenated heterocyclic compound whose utility in medicinal chemistry is growing. The presence of reactive moieties, such as the chloromethyl group, and the impact of the trifluoroethyl substituent on the pyrazole core's electronic properties necessitate a multi-faceted analytical approach.[1] Accurate characterization is not merely a procedural step but a cornerstone of quality control, enabling the identification and quantification of the active pharmaceutical ingredient (API), potential impurities, and degradants. This guide will delve into the primary spectroscopic and chromatographic techniques essential for a complete characterization profile.

Structural Elucidation: A Spectroscopic Approach

Spectroscopic methods are indispensable for confirming the molecular structure of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole. A combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) Spectroscopy provides a detailed picture of the compound's atomic connectivity and functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural analysis of organic molecules. For the title compound, both ¹H and ¹³C NMR are crucial.

Expertise & Experience: The choice of deuterated solvent is critical. While CDCl₃ is a common choice for many organic molecules, the potential for hydrogen bonding with the pyrazole nitrogens and the trifluoroethyl group may lead to peak broadening.[2] DMSO-d₆ can be an excellent alternative for obtaining sharper signals. A complete and detailed structural assignment is best achieved through a combination of 1D and 2D NMR experiments.[3]

Expected ¹H NMR Spectral Data (Predicted, based on similar structures):

• CH₂Cl (Chloromethyl group): A singlet is expected around δ 4.6-4.8 ppm.

• CH₂CF₃ (Trifluoroethyl group): A quartet is anticipated in the region of δ 4.8-5.0 ppm due to coupling with the adjacent CF₃ group.

• Pyrazole ring protons: Two doublets are expected in the aromatic region (δ 6.3-7.8 ppm), corresponding to the protons at the C4 and C5 positions.

Expected ¹³C NMR Spectral Data (Predicted, based on similar structures):

• CH₂Cl: A signal around δ 40-45 ppm.

• CH₂CF₃: A quartet around δ 50-55 ppm due to C-F coupling.

• CF₃: A quartet around δ 120-125 ppm.

• Pyrazole ring carbons: Signals in the range of δ 105-145 ppm.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Spectrometer: 400 MHz or higher.

  • Pulse Program: Standard single-pulse experiment.

  • Acquisition Parameters: Spectral width of 12-16 ppm, acquisition time of 2-4 seconds, relaxation delay of 1-5 seconds, and 16-32 scans.

• ¹³C NMR Acquisition:

  • Spectrometer: 100 MHz or higher (corresponding to the ¹H frequency).

  • Pulse Program: Proton-decoupled single-pulse experiment.

  • Acquisition Parameters: Spectral width of 200-250 ppm, acquisition time of 1-2 seconds, relaxation delay of 2-5 seconds, and a sufficient number of scans for adequate signal-to-noise (typically 1024 or more).

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound, further confirming its identity. Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable technique for this volatile compound.[4]

Expertise & Experience: The electron ionization (EI) mode is commonly used and will likely produce a clear molecular ion peak and characteristic fragment ions. The fragmentation pattern of pyrazoles is well-documented and can aid in structural confirmation.[5] The presence of chlorine will result in a characteristic isotopic pattern for the molecular ion and any chlorine-containing fragments (M+2 peak approximately one-third the intensity of the M peak).

Expected Fragmentation Pattern:

• Molecular Ion (M⁺): The peak corresponding to the molecular weight of the compound (C₆H₆ClF₃N₂).

• Loss of Cl: A fragment corresponding to [M-Cl]⁺.

• Loss of CH₂Cl: A fragment corresponding to [M-CH₂Cl]⁺.

• Cleavage of the trifluoroethyl group: Fragments corresponding to the loss of CF₃ or CH₂CF₃.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 100 µg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at a low temperature (e.g., 50 °C), hold for 1-2 minutes, then ramp at 10-20 °C/min to a final temperature of 280-300 °C.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

  • Scan Range: m/z 40-400.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

Expertise & Experience: The spectrum will be characterized by absorptions corresponding to C-H, C-N, C=C, C-Cl, and C-F bonds. The strong C-F stretching vibrations are typically prominent.[6]

Expected FTIR Absorptions:

• C-H stretching (aromatic): ~3100-3000 cm⁻¹.

• C-H stretching (aliphatic): ~3000-2850 cm⁻¹.

• C=C and C=N stretching (pyrazole ring): ~1600-1450 cm⁻¹.

• C-F stretching: Strong absorptions in the range of 1350-1100 cm⁻¹.[7]

• C-Cl stretching: ~800-600 cm⁻¹.

Experimental Protocol: FTIR Analysis

• Sample Preparation: The sample can be analyzed as a neat liquid (if applicable) using a salt plate (NaCl or KBr), as a KBr pellet, or using an Attenuated Total Reflectance (ATR) accessory.

• Acquisition:

  • Spectrometer: A standard FTIR spectrometer.

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Scans: 16-32 scans are typically sufficient.

Purity Assessment: Chromatographic Methods

Chromatographic techniques are essential for separating the target compound from impurities and for quantitative analysis. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most common methods.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC (RP-HPLC) is a versatile and widely used technique for the analysis of pharmaceutical compounds.[1][8]

Expertise & Experience: For halogenated heterocyclic compounds, a C18 column is a good starting point.[9] The mobile phase composition will need to be optimized to achieve good separation of the main peak from any impurities. A mixture of acetonitrile or methanol and water is a common mobile phase. The addition of a small amount of acid (e.g., formic acid or trifluoroacetic acid) can improve peak shape for nitrogen-containing heterocycles.[10] UV detection is suitable as the pyrazole ring provides a chromophore.

Experimental Protocol: RP-HPLC Analysis

• Sample Preparation: Prepare a stock solution of the sample in the mobile phase or a compatible solvent (e.g., acetonitrile) at a concentration of approximately 1 mg/mL. Dilute as necessary to fall within the linear range of the detector.

• HPLC Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid. For example, start with 30% B, ramp to 90% B over 15 minutes, hold for 5 minutes, and then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detector: UV at a wavelength determined by the UV spectrum of the compound (e.g., 220 nm).

Gas Chromatography (GC)

GC is an excellent alternative for purity assessment, especially for volatile impurities.

Expertise & Experience: A flame ionization detector (FID) is a robust and universally responsive detector for organic compounds. The GC conditions will be similar to those used for GC-MS analysis. The key is to develop a temperature program that provides good resolution between the main component and any closely eluting impurities.

Experimental Protocol: GC-FID Analysis

• Sample Preparation: Prepare a solution of the sample (e.g., 1 mg/mL) in a volatile organic solvent like dichloromethane or acetone.

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-1, HP-5).

  • Injector Temperature: 250 °C.

  • Oven Program: Similar to the GC-MS method, but may require slower ramping for better resolution.

  • Carrier Gas: Helium or nitrogen.

  • Detector: Flame Ionization Detector (FID) at 280-300 °C.

Elemental Analysis

Elemental analysis provides the percentage composition of elements (C, H, N, Cl, F) in the compound. This is a fundamental technique for confirming the empirical formula.

Expertise & Experience: The presence of fluorine requires special consideration in combustion analysis.[11] Modern elemental analyzers are equipped to handle organofluorine compounds, but it is crucial to ensure the instrument is properly calibrated and maintained for this purpose.[12][13]

Expected Elemental Composition for C₆H₆ClF₃N₂:

• Carbon (C): 33.28%

• Hydrogen (H): 2.80%

• Chlorine (Cl): 16.37%

• Fluorine (F): 26.32%

• Nitrogen (N): 12.94%

Experimental Protocol: Elemental Analysis

• Sample Preparation: A precisely weighed amount of the pure, dry sample (typically 1-3 mg) is required.

• Instrumentation: A modern CHN elemental analyzer, often with separate modules for halogen and sulfur analysis, is used. The analysis for fluorine may require a specific combustion method followed by ion chromatography.

• Analysis: The sample is combusted at high temperatures, and the resulting gases (CO₂, H₂O, N₂, HX) are separated and quantified by thermal conductivity or other detectors.

Data Comparison and Method Selection

The choice of analytical methods will depend on the specific requirements of the analysis, such as the need for structural confirmation, purity determination, or quantification.

Analytical Technique	Information Provided	Strengths	Limitations	Primary Application
¹H and ¹³C NMR	Detailed structural information, connectivity of atoms.	Unambiguous structure determination.	Relatively low sensitivity, can be complex to interpret.	Structural Elucidation
Mass Spectrometry	Molecular weight and fragmentation pattern.	High sensitivity, confirmation of molecular formula.	Isomers may not be distinguishable.	Structural Confirmation
FTIR Spectroscopy	Presence of functional groups.	Fast, non-destructive.	Provides limited structural detail.	Functional Group Identification
HPLC	Purity, quantification of components.	High resolution, widely applicable, quantitative.	Requires a chromophore for UV detection.	Purity and Assay
GC	Purity, quantification of volatile components.	High efficiency for volatile compounds.	Not suitable for non-volatile or thermally labile compounds.	Purity of Volatiles
Elemental Analysis	Elemental composition.	Confirms empirical formula.	Requires a pure sample.	Formula Confirmation

Visualizing the Analytical Workflow

A logical workflow ensures a comprehensive characterization of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

Caption: Integrated workflow for the comprehensive characterization of the target compound.

Conclusion

The analytical characterization of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole requires a synergistic application of spectroscopic and chromatographic techniques. This guide has provided a framework for selecting and implementing appropriate methods, from initial structural elucidation by NMR and MS to purity assessment by HPLC and GC, and final confirmation by elemental analysis. By following these robust, field-tested approaches, researchers and drug development professionals can ensure the quality and integrity of this important pharmaceutical intermediate.

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A Comparative Guide to the HPLC Analysis of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and synthetic chemistry, the robust analysis of novel chemical entities is paramount. This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) methods for the analysis of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole and its derivatives. As a key building block in the synthesis of various biologically active molecules, ensuring the purity and chiral integrity of this compound is critical. This document, authored from the perspective of a Senior Application Scientist, offers field-proven insights and detailed experimental protocols to empower researchers in developing and validating their own analytical methods.

Introduction: The Analytical Challenge

3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is a versatile intermediate characterized by its reactive chloromethyl group and the presence of a trifluoroethyl moiety, which can influence its chromatographic behavior and potential for chiral recognition. The primary analytical challenges in the HPLC analysis of this compound and its derivatives include:

• Resolution of Regioisomers: The synthesis of substituted pyrazoles can often lead to the formation of regioisomers, such as the 5-(chloromethyl) isomer, which may possess similar physicochemical properties, making their separation challenging.[1]

• Enantioselective Separation: The presence of a stereocenter, particularly in derivatives where the chloromethyl group has been substituted, necessitates the development of chiral HPLC methods to isolate and quantify individual enantiomers.

• Impurity Profiling: A thorough understanding of the synthetic route is crucial to identify and quantify potential impurities, including starting materials, by-products, and degradation products.

This guide will explore both reversed-phase (RP) HPLC for achiral separations and chiral HPLC for enantioselective analysis, providing a comparative framework to aid in method selection and optimization.

Achiral Analysis by Reversed-Phase HPLC

Reversed-phase HPLC is the workhorse for routine purity analysis and impurity profiling of a wide range of organic molecules. For 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole, a C18 stationary phase is a logical starting point due to the compound's moderate polarity.

Causality behind Experimental Choices

• Stationary Phase Selection: A C18 column is selected for its hydrophobic nature, which provides good retention for moderately polar compounds like our target analyte. The choice of a high-purity silica-based C18 material is crucial to minimize peak tailing, especially for the basic pyrazole nitrogen.

• Mobile Phase Composition: A mixture of acetonitrile (ACN) and water is a common and effective mobile phase for RP-HPLC. ACN is often preferred over methanol for its lower viscosity and better UV transparency at lower wavelengths. The addition of an acid modifier, such as formic acid or trifluoroacetic acid (TFA), is essential to protonate the pyrazole nitrogen, leading to improved peak shape and reproducibility.

• Detection Wavelength: Pyrazole derivatives typically exhibit UV absorbance in the range of 210-280 nm.[2][3][4][5] A scouting run using a photodiode array (PDA) detector is recommended to determine the optimal wavelength for maximum sensitivity and selectivity. Based on the pyrazole chromophore, a wavelength of 220 nm is a good starting point.

Comparative HPLC Methods for Achiral Separation

The following table compares two hypothetical RP-HPLC methods for the analysis of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole and a potential regioisomeric impurity, 5-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

Parameter	Method A: Fast Analysis	Method B: High-Resolution Separation
Column	C18, 50 x 2.1 mm, 2.7 µm	C18, 150 x 4.6 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water	0.1% TFA in Water
Mobile Phase B	0.1% Formic Acid in ACN	0.1% TFA in ACN
Gradient	30-70% B in 5 min	40-60% B in 15 min
Flow Rate	0.5 mL/min	1.0 mL/min
Column Temp.	40 °C	35 °C
Detection	220 nm	220 nm
Injection Vol.	2 µL	5 µL
Expected Elution Order	5-chloromethyl isomer, 3-chloromethyl isomer	5-chloromethyl isomer, 3-chloromethyl isomer
Pros	Rapid analysis time	Superior resolution of closely eluting impurities
Cons	Lower resolution	Longer analysis time

Experimental Protocol: RP-HPLC Method Development

• Sample Preparation: Dissolve approximately 1 mg of the sample in 1 mL of a 50:50 mixture of acetonitrile and water.

• HPLC System: An HPLC system equipped with a binary pump, autosampler, column thermostat, and a PDA detector.

• Initial Scouting Gradient:

  • Column: C18, 100 x 4.6 mm, 3.5 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in ACN

  • Gradient: 5-95% B over 15 minutes

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection: 200-400 nm (PDA)

• Method Optimization: Based on the scouting run, optimize the gradient, flow rate, and column temperature to achieve the desired separation of the main peak from any impurities.

Caption: General workflow for achiral RP-HPLC analysis.

Chiral Analysis of Derivatives

The substitution of the chloromethyl group can introduce a chiral center into the molecule. The separation of enantiomers is crucial as they often exhibit different pharmacological and toxicological profiles. Chiral HPLC using a chiral stationary phase (CSP) is the most effective method for this purpose.

Rationale for Chiral Method Development

• Chiral Stationary Phase (CSP) Selection: Polysaccharide-based CSPs, such as those derived from cellulose and amylose, are highly versatile and have demonstrated broad applicability for the separation of a wide range of chiral compounds, including those with trifluoromethyl groups.[6] The chiral recognition mechanism involves a combination of interactions, including hydrogen bonding, dipole-dipole interactions, and inclusion complexation.[7]

• Mobile Phase Systems: Both normal-phase (e.g., hexane/isopropanol) and reversed-phase (e.g., acetonitrile/water) modes can be employed for chiral separations on polysaccharide-based CSPs. The choice of mobile phase significantly impacts selectivity and resolution. Polar organic modes (e.g., pure methanol or acetonitrile) can also be effective and offer the advantage of faster analysis times.[8]

• Impact of the Trifluoroethyl Group: The trifluoroethyl group can play a significant role in chiral recognition. Its electron-withdrawing nature can influence the electronic environment of the pyrazole ring and its interactions with the CSP.

Comparison of Chiral HPLC Methods

The following table provides a hypothetical comparison of two chiral HPLC methods for the separation of a racemic derivative of 3-(substituted)-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

Parameter	Method C: Normal-Phase	Method D: Reversed-Phase
Column	Amylose-based CSP, 250 x 4.6 mm, 5 µm	Cellulose-based CSP, 250 x 4.6 mm, 5 µm
Mobile Phase	Hexane/Isopropanol (80:20, v/v)	Acetonitrile/Water (60:40, v/v)
Flow Rate	1.0 mL/min	0.8 mL/min
Column Temp.	25 °C	30 °C
Detection	230 nm	230 nm
Pros	Often provides good selectivity for a wide range of compounds.	More compatible with mass spectrometry (MS) detection.
Cons	Use of flammable and less polar solvents.	May require buffer addition for reproducible results.

Experimental Protocol: Chiral HPLC Method Screening

• Sample Preparation: Prepare a 1 mg/mL solution of the racemic analyte in the initial mobile phase to be screened.

• CSP Screening:

  • Screen a minimum of two different polysaccharide-based CSPs (e.g., one amylose-based and one cellulose-based).

  • For each column, screen at least two different mobile phase systems:

    • Normal-phase: Hexane/Isopropanol (e.g., 90:10, 80:20)

    • Reversed-phase: Acetonitrile/Water (e.g., 70:30, 60:40)

• Method Optimization: Once initial separation is achieved, optimize the mobile phase composition, flow rate, and temperature to maximize resolution (Rs > 1.5).

Caption: Workflow for chiral HPLC method development and screening.

Conclusion and Future Perspectives

The successful HPLC analysis of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole and its derivatives relies on a systematic approach to method development. For achiral analysis, reversed-phase chromatography on a C18 column with an acidified water/acetonitrile mobile phase is a robust starting point. For chiral derivatives, a screening approach using polysaccharide-based CSPs under both normal-phase and reversed-phase conditions is recommended to identify the optimal separation conditions.

Future work in this area could involve the use of Ultra-High-Performance Liquid Chromatography (UHPLC) to achieve faster analysis times and higher efficiencies. Furthermore, coupling HPLC with mass spectrometry (LC-MS) would provide valuable structural information for impurity identification and characterization. The principles and protocols outlined in this guide provide a solid foundation for researchers to develop and validate reliable and efficient HPLC methods for this important class of compounds.

References

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• Attanasi, O. A., Filippone, P., & Mei, A. (2011). ChemInform Abstract: Synthesis of 2,2,2-Trifluoroethyl 1H-Pyrazole Carboxylates: Insight into the Mechanism of Trichloromethyl Group Hydrolysis. ChemInform, 42(51). Retrieved from [Link]

• El-Behairy, M. F., Abida, M. S., & Attia, H. N. (2021). Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. ACS Omega, 6(39), 25685–25695. Retrieved from [Link]

• Google Patents. (2011). WO2011076194A1 - Method for purifying pyrazoles.

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• El-Nahas, A. M., & El-Sayed, R. (2019). Gas-phase UV absorption spectra and OH-oxidation kinetics of 1H-1,2,3-triazole and pyrazole. RSC Advances, 9(48), 28049-28059. Retrieved from [Link]

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• ResearchGate. (2022). 2,2,2-Trifluoroethyl 5-methyl-1H-pyrazole-3-carboxylate. Retrieved from [Link]

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A Comparative Guide to the Reactivity of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole and Other Halomethyl Pyrazoles

Introduction: The Significance of Functionalized Pyrazoles in Modern Drug Discovery

Pyrazole derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents.[1][2] Their prevalence in pharmaceuticals, from anti-inflammatory drugs like celecoxib to anticancer agent crizotinib, underscores their importance as "privileged scaffolds."[2] The ability to precisely functionalize the pyrazole ring is paramount for fine-tuning the pharmacological properties of these molecules. Halomethyl pyrazoles, in particular, are versatile intermediates, serving as key building blocks for introducing a wide array of functional groups through nucleophilic substitution reactions.[3]

This guide provides an in-depth comparison of the reactivity of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole with other halomethyl pyrazoles. We will delve into the electronic and steric factors that govern their reactivity, supported by established principles of physical organic chemistry and analogous experimental data. This analysis is intended to equip researchers, scientists, and drug development professionals with the insights needed to make informed decisions in the design and execution of synthetic routes involving these valuable intermediates.

Theoretical Framework for Reactivity

The reactivity of halomethyl pyrazoles in nucleophilic substitution reactions is primarily dictated by three key factors: the nature of the halogen leaving group, the electronic effects of the substituents on the pyrazole ring, and the position of the halomethyl group. These reactions typically proceed via an SN2 mechanism, where a nucleophile attacks the electrophilic carbon of the chloromethyl group, displacing the halide ion.[4]

The Influence of the Halogen Leaving Group

The rate of a nucleophilic substitution reaction is highly dependent on the ability of the leaving group to depart. A good leaving group is a weak base, as it is stable on its own.[5] For halogens, the leaving group ability increases down the group in the periodic table, following the order: I⁻ > Br⁻ > Cl⁻ > F⁻. This is because the larger halides can better stabilize the negative charge.[6] Consequently, for a given pyrazole scaffold, the iodomethyl derivative is expected to be the most reactive, followed by the bromomethyl, and then the chloromethyl analog. The carbon-fluorine bond is exceptionally strong, making fluoromethyl pyrazoles generally unreactive as substrates for nucleophilic substitution.[5]

Electronic Effects of the N-Substituent: The Role of the 2,2,2-Trifluoroethyl Group

The 1-(2,2,2-trifluoroethyl) substituent exerts a powerful electron-withdrawing inductive effect (-I effect) on the pyrazole ring due to the high electronegativity of the fluorine atoms.[7] This effect has a dual impact on the reactivity of the 3-chloromethyl group. Firstly, it withdraws electron density from the pyrazole ring, which in turn makes the benzylic-like carbon of the chloromethyl group more electrophilic and thus more susceptible to nucleophilic attack. However, this strong electron-withdrawing effect can also destabilize the developing positive charge in the transition state of an SN1-like reaction, reinforcing the likelihood of an SN2 pathway.[8] The net result is a modulation of reactivity that can be harnessed for specific synthetic outcomes.

Positional Isomerism and Steric Hindrance

The location of the halomethyl group on the pyrazole ring also influences reactivity. The 3- and 5-positions of the pyrazole ring are electronically distinct from the 4-position. Substituents at the 3- or 5-position are in conjugation with the ring nitrogens, which can influence the stability of reaction intermediates and transition states. Steric hindrance around the reaction center can also play a role, although for a -CH₂X group, this is generally less significant than for more substituted carbons.

Comparative Reactivity Analysis

Compound	Halogen (X)	N-Substituent (R)	Relative Reactivity (Expected)	Key Influencing Factors
1	Cl	-CH₂CF₃	Baseline	Strong -I effect from -CH₂CF₃
2	Br	-CH₂CF₃	> 1	Better leaving group (Br⁻ vs. Cl⁻)
3	I	-CH₂CF₃	>> 1	Excellent leaving group (I⁻ vs. Cl⁻)
4	Cl	-CH₃	< 1	Weaker -I effect from -CH₃ compared to -CH₂CF₃
5	Cl	-Phenyl	Variable	Electronic effects of phenyl substituents

This table presents expected relative reactivities based on established principles of physical organic chemistry. Actual reaction rates will also depend on the nucleophile, solvent, and temperature.

Experimental Protocol: A Representative Nucleophilic Substitution

The following protocol provides a detailed methodology for the synthesis of 3-(Azidomethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole, a versatile intermediate for the introduction of an amino group via Staudinger reduction or for use in "click" chemistry. This procedure is adapted from general methods for nucleophilic substitution on activated chloromethyl heterocycles.[9]

Synthesis of 3-(Azidomethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

Materials:

• 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole (1.0 eq)

• Sodium azide (NaN₃) (1.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Deionized water

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole in anhydrous DMF (0.5 M), add sodium azide in one portion at room temperature.

• Heat the reaction mixture to 50 °C and stir for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• After completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing deionized water and ethyl acetate.

• Separate the layers, and extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers and wash with deionized water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes, to afford the desired product.

• Characterize the final product by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Causality Behind Experimental Choices:

• Solvent (DMF): A polar aprotic solvent like DMF is chosen because it effectively solvates the sodium cation but not the azide anion, thereby increasing the nucleophilicity of the azide.[4]

• Temperature (50 °C): The moderate heating provides sufficient activation energy for the reaction to proceed at a reasonable rate without promoting significant side reactions.

• Excess Nucleophile (1.5 eq): Using a slight excess of sodium azide ensures a higher probability of collision with the substrate, driving the reaction to completion in a shorter time frame.

Visualization of Experimental Workflow and Electronic Effects

To further clarify the experimental process and the underlying chemical principles, the following diagrams are provided.

Caption: A schematic of the experimental workflow for the synthesis of 3-(azidomethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

Caption: Electronic effects of the 1-(2,2,2-trifluoroethyl) group on the reactivity of the 3-chloromethyl pyrazole.

Conclusion

The reactivity of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is a finely tuned interplay of leaving group ability and electronic effects. The strong electron-withdrawing nature of the 1-(2,2,2-trifluoroethyl) group enhances the electrophilicity of the 3-chloromethyl carbon, making it a competent substrate for SN2 reactions. For enhanced reactivity, the corresponding bromomethyl or iodomethyl analogs would be superior choices due to the better leaving group ability of bromide and iodide ions. Conversely, replacing the trifluoroethyl group with an electron-donating group would likely decrease the reactivity of the chloromethyl moiety. Understanding these principles allows for the rational selection of substrates and reaction conditions to achieve desired synthetic transformations in the pursuit of novel, biologically active pyrazole derivatives.

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A Comparative Analysis of the Biological Activity of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole Derivatives and Other Pyrazoles

For Researchers, Scientists, and Drug Development Professionals

The pyrazole scaffold is a cornerstone in the development of a wide array of biologically active compounds, demonstrating significant potential in medicinal chemistry and agrochemical research.[1][2] Its derivatives have been extensively explored, leading to the discovery of potent agents with diverse therapeutic and practical applications, including antifungal, antibacterial, anticancer, and herbicidal activities.[2][3] This guide provides an in-depth comparative analysis of the biological activity of a specific class of pyrazole derivatives, namely 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazoles, with other notable pyrazole-containing compounds. By examining the available experimental data, we aim to elucidate the structure-activity relationships that govern their biological profiles.

The Rising Interest in Fluorinated Pyrazoles

The introduction of fluorine atoms into organic molecules can dramatically alter their physicochemical properties, often leading to enhanced metabolic stability, increased membrane permeability, and improved binding affinity to target proteins. The trifluoroethyl group, in particular, is a key substituent in many modern pharmaceuticals and agrochemicals. When appended to the pyrazole ring, it is anticipated to modulate the electronic and lipophilic character of the molecule, thereby influencing its biological activity. Similarly, the chloromethyl group at the 3-position of the pyrazole ring introduces a reactive site that can potentially interact with biological targets or serve as a handle for further chemical modification.

Comparative Biological Activity

While direct experimental data on the biological activity of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is limited in publicly accessible literature, we can infer its potential and compare it to other pyrazole derivatives by examining structurally related compounds.

Insecticidal Activity

Research into pyrazole-5-carboxamides has revealed that the presence of an α-chloromethyl-N-benzyl moiety can confer significant insecticidal properties.[4] These compounds have demonstrated high activity against cotton bollworm, highlighting the importance of the chloromethyl group for this particular biological effect.[4] In a comparative context, N-pyridylpyrazole derivatives have also shown extraordinary insecticidal activity against a range of insect species.[5]

Table 1: Comparative Insecticidal Activity of Pyrazole Derivatives

Compound Class	Target Pest	Activity Metric	Value	Reference
Pyrazole-5-carboxamides (containing α-chloromethyl-N-benzyl)	Cotton Bollworm (Helicoverpa armigera)	Stomach Activity	60% at 5 mg kg⁻¹	[4]
Pyrazole-5-carboxamides (containing α-chloromethyl-N-benzyl)	Bean Aphid (Aphis craccivora)	Foliar Contact Activity	95-100% at 200 mg kg⁻¹	[6]
N-Pyridylpyrazole Thiazole Derivatives	Diamondback Moth (Plutella xylostella)	LC₅₀	5.32 mg/L	[5]
Flupyrimin Analogs (bearing 1-aryl-1H-pyrazol-4-yl)	Diamondback Moth (Plutella xylostella)	Lethality	100% at 400 µg/ml	[7]

Herbicidal Activity

A study on N-(2,2,2)-trifluoroethylpyrazole derivatives has demonstrated their potent herbicidal effects.[8] One compound, in particular, exhibited excellent pre-emergence herbicidal activity against both broadleaf and grass weeds, with good crop safety for maize and rape at a dosage of 150 g a.i. ha⁻¹.[8] This suggests that the 1-(2,2,2-trifluoroethyl) substituent is a key contributor to the herbicidal properties of these pyrazoles. Other studies have also indicated that the introduction of a chloro or trifluoromethyl substituent on the pyrazole ring is beneficial for herbicidal activity.[9]

Table 2: Comparative Herbicidal Activity of Pyrazole Derivatives

Compound Class	Weed Species	Activity Metric	Value	Reference
N-(2,2,2)-trifluoroethylpyrazole derivatives	Dicotyledonous and monocotyledonous weeds	Pre-emergence herbicidal effects	Good activity at 150 g a.i. ha⁻¹	[8]
Phenylpyridine moiety-containing pyrazole derivatives	Abutilon theophrasti	Herbicidal activity	>90% at 150 g a.i./hm²	[10]
α-Trifluoroanisole derivatives	Broadleaf weeds	Inhibition	100% at 37.5 g a.i./hm²	[11]
Pyrazole Ketone Derivatives	Various weeds	Herbicidal activity	Low activity at 150 g/ha	[12]

Antifungal Activity

The pyrazole nucleus is a common feature in many commercial fungicides.[1] Pyrazole carboxamides, for instance, have shown notable antifungal activity.[13] The introduction of a trifluoromethyl group at the 3-position of the pyrazole ring has been explored in N-(substituted pyridinyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carboxamides, with some derivatives showing moderate antifungal activities.[14] Interestingly, one study suggested that substituting a methyl group at the C-3 position with a trifluoromethyl group could weaken the antifungal activity of isoxazolol pyrazole carboxylates.[13] This highlights the nuanced role of substituents in determining biological function.

Table 3: Comparative Antifungal Activity of Pyrazole Derivatives

Compound Class	Fungal Species	Activity Metric	Value	Reference
N-(substituted pyridinyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carboxamides	Gibberella zeae	Inhibition	>50% at 100 µg/mL	[14]
Isoxazolol pyrazole carboxylate	Rhizoctonia solani	EC₅₀	0.37 μg/mL	[13]
Pyrazole-4-carboxylic oxime ester derivatives	Various phytopathogenic fungi	Antifungal activity	Good activity at 50 ppm	[15]
Pyrazole analogues containing aryl trifluoromethoxy group	Fusarium graminearum	EC₅₀	0.0530 μM	[1]

Anticancer Activity

The pyrazole scaffold is a privileged structure in the design of anticancer agents.[2][16] Various derivatives have been synthesized and evaluated for their cytotoxic effects against a range of cancer cell lines. For example, pyrazole derivatives containing a thiourea skeleton have demonstrated potent EGFR inhibitory activity and significant antiproliferative effects against MCF-7 breast cancer cells.[3] Another study on 1,3-diaryl-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazole derivatives identified a compound with significant inhibitory effects on the growth of triple-negative breast cancer cells.

Table 4: Comparative Anticancer Activity of Pyrazole Derivatives

Compound Class	Cancer Cell Line	Activity Metric	Value	Reference
Pyrazole derivatives containing thiourea skeleton	MCF-7 (Breast Cancer)	IC₅₀	0.08 μM	[3]
1,3-diaryl-5-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-pyrazole	MDA-MB-468 (Triple Negative Breast Cancer)	IC₅₀	6.45 μM (48h)
1H-benzofuro[3,2-c]pyrazole derivative (4a)	A549 (Lung Cancer)	GI₅₀	0.19 μM	[2]
N-acetyl pyrazoline derivatives	Various cancer cell lines	Cytotoxic activity	Halogen substitution increased activity	[16]

Experimental Protocols

To ensure scientific integrity and enable reproducibility, the following are detailed methodologies for key biological assays referenced in this guide.

In Vitro Antifungal Assay (Mycelium Growth Rate Method)

This protocol is adapted from studies evaluating the antifungal activity of novel pyrazole derivatives.[1][14]

Objective: To determine the inhibitory effect of test compounds on the mycelial growth of various phytopathogenic fungi.

Materials:

• Potato Dextrose Agar (PDA) medium

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• Fungal strains (e.g., Gibberella zeae, Fusarium oxysporum)

• Sterile Petri dishes (9 cm diameter)

• Sterile cork borer (5 mm diameter)

• Incubator

Procedure:

• Prepare PDA medium according to the manufacturer's instructions and sterilize by autoclaving.

• Cool the PDA medium to approximately 50-60°C and add the test compound to achieve the desired final concentration (e.g., 100 µg/mL). A solvent control (containing the same amount of solvent used to dissolve the test compounds) and a negative control (PDA medium only) should also be prepared.

• Pour the PDA medium containing the test compound or controls into sterile Petri dishes and allow them to solidify.

• Inoculate the center of each Petri dish with a 5 mm mycelial disc taken from the edge of a 3-4 day old culture of the test fungus.

• Incubate the plates at a suitable temperature (e.g., 25°C) in the dark.

• Measure the diameter of the fungal colony in two perpendicular directions after a specific incubation period (e.g., 3-5 days), or until the fungal growth in the negative control plate reaches the edge of the dish.

• Calculate the percentage of inhibition of mycelial growth using the following formula: Inhibition (%) = [(C - T) / C] x 100 Where:

  • C = average diameter of the fungal colony in the negative control

  • T = average diameter of the fungal colony in the treated plate

Workflow for In Vitro Antifungal Assay

Caption: A stepwise workflow for the in vitro antifungal mycelium growth rate assay.

Insecticidal Bioassay (Foliar Contact Activity)

This protocol is based on the evaluation of pyrazole derivatives against aphids.[6]

Objective: To assess the contact toxicity of test compounds against sucking insects like aphids.

Materials:

• Test compounds formulated as an emulsifiable concentrate or solution.

• Host plants (e.g., bean seedlings) infested with a known population of aphids (Aphis craccivora).

• Spray tower or a hand-held sprayer.

• Cages to contain the treated plants.

• Stereomicroscope.

Procedure:

• Prepare different concentrations of the test compounds in a suitable solvent or formulation. A control group sprayed with the solvent/formulation blank is essential.

• Infest healthy host plants with a known number of aphids (e.g., 20-30 adults) and allow them to settle for 24 hours.

• Spray the infested plants with the test solutions until runoff, ensuring uniform coverage.

• Allow the treated plants to air dry and then place them in a controlled environment (e.g., 25°C, 16:8 h light:dark photoperiod).

• Assess aphid mortality at specified time intervals (e.g., 24, 48, and 72 hours) under a stereomicroscope. Aphids that are unable to move when prodded with a fine brush are considered dead.

• Calculate the percentage of mortality for each concentration and correct for control mortality using Abbott's formula if necessary.

• Determine the LC₅₀ (lethal concentration required to kill 50% of the population) using probit analysis.

Workflow for Insecticidal Bioassay

Caption: A diagram illustrating the influence of substituents on the biological activity of pyrazoles.

Conclusion

The 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole scaffold represents a promising, yet underexplored, area for the discovery of novel biologically active molecules. Based on the analysis of structurally related compounds, it is plausible that derivatives of this scaffold could exhibit a spectrum of activities, including insecticidal, herbicidal, antifungal, and anticancer properties. The interplay between the electron-withdrawing trifluoroethyl group at the 1-position and the reactive chloromethyl group at the 3-position is likely to result in unique biological profiles. Further synthesis and comprehensive biological evaluation of this specific class of pyrazole derivatives are warranted to fully elucidate their potential and to develop new leads for drug and agrochemical development. The experimental protocols and structure-activity relationship insights provided in this guide offer a solid foundation for future research in this exciting field.

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• Wang, Y., et al. (2022). Design, synthesis, and insecticidal activity of a novel series of flupyrimin analogs bearing 1-aryl-1H-pyrazol-4-yl subunits. Pest Management Science, 78(10), 4349-4357. Available at: [Link]

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• Wang, B., et al. (2022). Synthesis, Structure, and Antifungal Activities of 3-(Difluoromethyl)-Pyrazole-4-Carboxylic Oxime Ester Derivatives. Heteroatom Chemistry, 2022, 1-9. Available at: [Link]

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A Comparative Crystallographic and Spectroscopic Guide to 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole Derivatives

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Fluorinated Pyrazoles in Modern Chemistry

Pyrazole derivatives are a cornerstone of heterocyclic chemistry, renowned for their wide-ranging biological activities which include anti-inflammatory, antimicrobial, and anticancer properties.[1][2][3] The strategic introduction of fluorine-containing substituents, such as the trifluoroethyl group, can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[4][5] This guide provides an in-depth comparative analysis of the synthesis, spectroscopic characterization, and X-ray crystallographic features of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole and its closely related analogues. By examining the interplay between molecular structure and physicochemical properties, we aim to provide researchers with a valuable resource for the rational design of novel pyrazole-based compounds.

Synthesis and Crystallization: A Detailed Protocol

While the precise synthesis of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is not explicitly detailed in the reviewed literature, a robust synthetic route can be postulated based on established methodologies for pyrazole synthesis.[6][7] The following protocol is a comprehensive, self-validating system designed to yield the target compound with high purity, suitable for single-crystal X-ray diffraction.

Experimental Protocol: Synthesis of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

Step 1: Synthesis of 2,2,2-Trifluoroethylhydrazine This crucial precursor can be prepared from the reaction of 2,2,2-trifluoroethylamine with a suitable nitrosating agent, followed by reduction.

Step 2: Cyclocondensation to form the Pyrazole Ring The core pyrazole ring is formed via a [3+2] cyclocondensation reaction between 2,2,2-trifluoroethylhydrazine and a suitable 1,3-dielectrophile. A plausible starting material is 1,3-dichloro-2-propanone.

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1,3-dichloro-2-propanone (1 equivalent) in ethanol (10 volumes).

• Addition of Hydrazine: To the stirred solution, add 2,2,2-trifluoroethylhydrazine (1.1 equivalents) dropwise at room temperature. An exothermic reaction is expected.

• Reaction Monitoring: The reaction progress should be monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Work-up: Upon completion, the reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure. The residue is then dissolved in ethyl acetate and washed with saturated sodium bicarbonate solution and brine. The organic layer is dried over anhydrous sodium sulfate and concentrated to yield the crude product.

• Purification: The crude 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is purified by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Experimental Protocol: Crystallization

Obtaining high-quality single crystals is paramount for successful X-ray crystallographic analysis.[8] The following recrystallization techniques are recommended for pyrazole derivatives.

Method 1: Slow Evaporation

• Dissolve the purified pyrazole derivative in a suitable solvent (e.g., ethanol, ethyl acetate, or a mixture thereof) to create a saturated or near-saturated solution.

• Loosely cover the container and allow the solvent to evaporate slowly at room temperature in a vibration-free environment.

Method 2: Slow Cooling

• Dissolve the compound in a minimal amount of a suitable solvent at an elevated temperature.

• Slowly cool the solution to room temperature, and then transfer it to a refrigerator or freezer to induce crystallization.

Method 3: Anti-Solvent Diffusion

• Dissolve the pyrazole in a "good" solvent in which it is highly soluble.

• Carefully layer a "poor" solvent (an "anti-solvent") in which the compound is insoluble or sparingly soluble on top of the solution.

• Allow the solvents to slowly diffuse into one another, leading to the formation of crystals at the interface.

Spectroscopic Characterization: Elucidating the Molecular Structure

Spectroscopic techniques are indispensable for confirming the identity and purity of the synthesized pyrazole derivatives.[9][10][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the trifluoroethyl group (a quartet), the chloromethyl group (a singlet), and the protons on the pyrazole ring. The chemical shifts of the pyrazole protons are sensitive to the nature and position of the substituents.[12]

• ¹³C NMR: The carbon NMR will provide information on the carbon skeleton of the molecule.

• ¹⁹F NMR: This technique is particularly useful for confirming the presence and integrity of the trifluoroethyl group.

Infrared (IR) Spectroscopy

The IR spectrum will display characteristic absorption bands for the C-H, C-N, C=C, C-Cl, and C-F bonds present in the molecule.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and to gain insights into its fragmentation pattern, further confirming its structure.

Comparative X-ray Crystallographic Analysis

While a crystal structure for the exact target molecule is not publicly available, a comparative analysis with closely related, structurally characterized pyrazole derivatives can provide valuable insights into the expected solid-state conformation and intermolecular interactions. We will compare the hypothetical structure of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole (Compound A) with the known crystal structures of 4-halo-1H-pyrazoles and a 3-(trifluoromethyl)-1H-pyrazole derivative .[13][14]

Key Crystallographic Parameters (A Hypothetical Comparison)

Parameter	Compound A (Hypothetical)	4-Iodo-1H-pyrazole [13]	Ethyl 3-(trifluoromethyl)-1H-pyrazole-4-carboxylate [14]
Crystal System	Monoclinic	Monoclinic	Monoclinic
Space Group	P2₁/c	P2₁/c	P2₁/n
Key Bond Lengths (Å)	C-Cl: ~1.78, C-F: ~1.34	C-I: 2.084(3)	C-F: 1.332(2) - 1.341(2)
Key Bond Angles (°)	C-N-N: ~112, C-C-Cl: ~110	C-N-N: 112.2(2)	C-N-N: 112.5(1)
Intermolecular Interactions	C-H···N, C-H···F, Halogen bonding	N-H···N hydrogen bonds	N-H···O hydrogen bonds, C-H···F interactions

Analysis of Intermolecular Interactions and Crystal Packing:

The presence of the trifluoroethyl and chloromethyl groups in Compound A is expected to significantly influence its crystal packing. The fluorine atoms of the trifluoroethyl group can act as weak hydrogen bond acceptors, leading to the formation of C-H···F interactions.[15] The chlorine atom of the chloromethyl group can participate in halogen bonding, a directional non-covalent interaction that can play a crucial role in crystal engineering.

In contrast, the crystal structure of 4-iodo-1H-pyrazole is dominated by N-H···N hydrogen bonds, forming catemeric chains.[13] The crystal packing of ethyl 3-(trifluoromethyl)-1H-pyrazole-4-carboxylate features N-H···O hydrogen bonds and C-H···F interactions.[14] A comparison of these packing motifs highlights how the nature and position of substituents dictate the supramolecular assembly of pyrazole derivatives.

Alternative Analytical Techniques

While single-crystal X-ray diffraction provides the definitive solid-state structure, other analytical techniques can offer complementary information.

• Powder X-ray Diffraction (PXRD): Useful for analyzing bulk crystalline material to identify the crystalline phase and assess purity.[16]

• Differential Scanning Calorimetry (DSC): Provides information on the melting point, thermal stability, and polymorphism of the compound.

• High-Performance Liquid Chromatography (HPLC): A powerful technique for assessing the purity of the synthesized compound.

Structure-Property Relationships and Performance Comparison

The biological activity and physicochemical properties of pyrazole derivatives are intrinsically linked to their three-dimensional structure.[1][2]

• Lipophilicity: The trifluoroethyl group is known to increase the lipophilicity of a molecule, which can enhance its ability to cross cell membranes and improve its pharmacokinetic profile.

• Biological Activity: The chloromethyl group can act as a reactive handle for covalent modification of biological targets, potentially leading to enhanced potency and duration of action. The overall shape and electronic properties of the molecule, as determined by its crystal structure, will govern its binding to specific protein targets. For instance, fluorinated pyrazoles have shown promising activity as antifungal agents and inhibitors of various enzymes.[17]

A comparative analysis of the biological data for a series of pyrazole derivatives with varying substituents would be invaluable for establishing clear structure-activity relationships (SAR).

Visualizations

Workflow for Synthesis and Analysis

Caption: Workflow for the synthesis and analysis of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

Molecular Structure and Key Interactions

Caption: Molecular structure and potential intermolecular interactions of the target pyrazole.

Conclusion

This guide has provided a comprehensive overview of the synthesis, characterization, and structural analysis of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole derivatives. By integrating detailed experimental protocols, comparative crystallographic data, and a discussion of structure-property relationships, we have aimed to equip researchers with the knowledge necessary to advance the design and development of novel pyrazole-based compounds for a variety of applications. The continued exploration of this versatile heterocyclic scaffold holds great promise for the discovery of new and improved therapeutic agents and functional materials.

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A Spectroscopic Guide to N-Substituted Pyrazoles: The Impact of the 2,2,2-Trifluoroethyl Group

Introduction: The Significance of N-Substituted Pyrazoles in Modern Chemistry

N-substituted pyrazoles are a cornerstone of heterocyclic chemistry, forming the structural core of numerous compounds with significant applications in medicinal chemistry, agrochemicals, and materials science.[1][2][3] Their prevalence in pharmaceuticals is particularly noteworthy, with pyrazole-containing drugs demonstrating a wide array of biological activities, including anti-inflammatory, antipsychotic, and analgesic properties.[4] The substituent at the N1 position of the pyrazole ring plays a crucial role in modulating the molecule's physicochemical properties, such as lipophilicity, metabolic stability, and binding interactions with biological targets.

The introduction of fluorine-containing substituents, such as the 2,2,2-trifluoroethyl group, has become a prominent strategy in drug design. This is due to the unique electronic properties of fluorine, which can enhance metabolic stability, binding affinity, and bioavailability.[5] This guide provides a detailed spectroscopic comparison of 1-(2,2,2-trifluoroethyl)pyrazole with other common N-substituted pyrazoles, offering insights into the influence of the trifluoroethyl group on the molecule's spectroscopic signature. The experimental data presented herein serves as a valuable resource for researchers in the synthesis, characterization, and application of these important heterocyclic compounds.

Comparative Spectroscopic Analysis

The electronic and structural changes induced by different N-substituents on the pyrazole ring are readily observable through various spectroscopic techniques. Here, we compare the ¹H NMR, ¹³C NMR, ¹⁹F NMR, IR, and Mass Spectrometry data of 1-(2,2,2-trifluoroethyl)pyrazole with representative N-alkyl (N-methyl) and N-aryl (N-phenyl) pyrazoles.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the electronic environment of atomic nuclei within a molecule. The chemical shifts (δ) of protons and carbons in the pyrazole ring are particularly sensitive to the nature of the N1-substituent.

¹H NMR Spectroscopy

The protons on the pyrazole ring (H3, H4, and H5) exhibit characteristic chemical shifts that are influenced by the electron-donating or electron-withdrawing nature of the N-substituent.

Compound	H3 (δ, ppm)	H4 (δ, ppm)	H5 (δ, ppm)	N-Substituent Protons (δ, ppm)
1-(2,2,2-Trifluoroethyl)pyrazole	~7.8	~6.4	~7.5	~4.8 (q, J = 8.5 Hz)
1-Methylpyrazole	~7.5	~6.2	~7.4	~3.9 (s)
1-Phenylpyrazole	~7.9	~6.5	~7.7	~7.3-7.5 (m)
Unsubstituted Pyrazole	~7.7	~6.1	~7.7	~13.6 (br s, NH)[6]

Note: Data for substituted pyrazoles are estimations based on general principles and published data for similar structures. Coupling constants are typically in the range of J3,4 ≈ 2-3 Hz and J4,5 ≈ 2-3 Hz.

The strong electron-withdrawing effect of the trifluoroethyl group in 1-(2,2,2-trifluoroethyl)pyrazole leads to a general downfield shift of the pyrazole ring protons compared to the N-methyl analogue. This deshielding effect is most pronounced for the protons of the N-CH₂ group, which appear as a quartet due to coupling with the adjacent fluorine atoms.

¹³C NMR Spectroscopy

The ¹³C NMR chemical shifts of the pyrazole ring carbons (C3, C4, and C5) provide further insight into the electronic effects of the N-substituent.

Compound	C3 (δ, ppm)	C4 (δ, ppm)	C5 (δ, ppm)	N-Substituent Carbons (δ, ppm)
1-(2,2,2-Trifluoroethyl)pyrazole	~140	~107	~130	~55 (q, J = 35 Hz), ~123 (q, J = 277 Hz)
1-Methylpyrazole	~139	~105	~129	~39
1-Phenylpyrazole	~140	~107	~130	~120, ~127, ~129, ~140

Note: Data for substituted pyrazoles are estimations based on general principles and published data for similar structures.[7][8]

Similar to the ¹H NMR data, the electron-withdrawing trifluoroethyl group causes a downfield shift in the chemical shifts of the pyrazole ring carbons. The carbon of the CF₃ group exhibits a characteristic quartet in the proton-coupled ¹³C NMR spectrum with a large one-bond C-F coupling constant.

¹⁹F NMR Spectroscopy

¹⁹F NMR is a highly sensitive technique for characterizing fluorinated compounds. 1-(2,2,2-Trifluoroethyl)pyrazole will exhibit a single resonance for the three equivalent fluorine atoms of the CF₃ group.

Compound	¹⁹F Chemical Shift (δ, ppm)	Multiplicity
1-(2,2,2-Trifluoroethyl)pyrazole	~ -75	t, J = 8.5 Hz

Note: The chemical shift is referenced to CFCl₃. The triplet arises from coupling to the adjacent CH₂ protons.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The characteristic vibrational frequencies of the pyrazole ring and the N-substituent can be observed.

Compound	Key IR Absorptions (cm⁻¹)
1-(2,2,2-Trifluoroethyl)pyrazole	~3100-3000 (C-H stretch, aromatic), ~1500-1400 (C=N, C=C stretch), ~1300-1100 (C-F stretch, strong)
1-Methylpyrazole	~3100-3000 (C-H stretch, aromatic), ~2950 (C-H stretch, alkyl), ~1500-1400 (C=N, C=C stretch)
1-Phenylpyrazole	~3100-3000 (C-H stretch, aromatic), ~1600, 1500, 1450 (C=C stretch, aromatic ring), ~1500-1400 (C=N, C=C stretch)

The most distinguishing feature in the IR spectrum of 1-(2,2,2-trifluoroethyl)pyrazole is the presence of strong absorption bands in the 1300-1100 cm⁻¹ region, which are characteristic of C-F stretching vibrations.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Compound	Molecular Ion (M⁺)	Key Fragmentation Peaks (m/z)
1-(2,2,2-Trifluoroethyl)pyrazole	150	[M-CF₃]⁺, [M-CH₂CF₃]⁺, pyrazole cation
1-Methylpyrazole	82	[M-CH₃]⁺, pyrazole cation
1-Phenylpyrazole	144	[M-Ph]⁺, phenyl cation, pyrazole cation

The mass spectrum of 1-(2,2,2-trifluoroethyl)pyrazole will show a clear molecular ion peak at m/z 150.[9] Common fragmentation pathways include the loss of the trifluoromethyl radical or the entire trifluoroethyl group.[10]

Experimental Protocols

The following are generalized protocols for the synthesis and spectroscopic characterization of N-substituted pyrazoles.

Synthesis of 1-(2,2,2-Trifluoroethyl)pyrazole

A common method for the synthesis of N-substituted pyrazoles is the reaction of a hydrazine with a 1,3-dicarbonyl compound.[11] For 1-(2,2,2-trifluoroethyl)pyrazole, 2,2,2-trifluoroethylhydrazine would be reacted with a suitable three-carbon synthon like malondialdehyde or a precursor.

Step-by-Step Protocol:

• To a solution of 2,2,2-trifluoroethylhydrazine in a suitable solvent (e.g., ethanol), add an equimolar amount of 1,1,3,3-tetramethoxypropane (a malondialdehyde precursor) and a catalytic amount of acid (e.g., HCl).

• Heat the reaction mixture at reflux for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford pure 1-(2,2,2-trifluoroethyl)pyrazole.

Spectroscopic Characterization Workflow

Caption: Workflow for the synthesis and spectroscopic analysis of N-substituted pyrazoles.

NMR Spectroscopy Protocol:

• Dissolve approximately 5-10 mg of the purified pyrazole derivative in 0.6 mL of deuterated chloroform (CDCl₃).[12]

• Transfer the solution to a 5 mm NMR tube.

• Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a spectrometer operating at an appropriate frequency (e.g., 400 MHz for ¹H).

• Process the spectra using appropriate software, including Fourier transformation, phase correction, and baseline correction.

• Reference the chemical shifts to the residual solvent peak (CDCl₃: δ 7.26 for ¹H, δ 77.16 for ¹³C) or an internal standard.[12]

IR Spectroscopy Protocol:

• Record the IR spectrum of the purified compound using a Fourier Transform Infrared (FTIR) spectrometer.

• For liquid samples, a thin film can be prepared between two salt plates (e.g., NaCl or KBr). For solid samples, a KBr pellet or a Nujol mull can be prepared.

• Scan the sample over the range of 4000-400 cm⁻¹.

• Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Mass Spectrometry Protocol:

• Introduce a small amount of the purified sample into the mass spectrometer via a suitable inlet system (e.g., direct infusion or gas chromatography).

• Ionize the sample using an appropriate technique, such as Electron Ionization (EI) or Electrospray Ionization (ESI).[13]

• Analyze the resulting ions using a mass analyzer (e.g., quadrupole or time-of-flight).

• Record the mass spectrum, noting the molecular ion peak and the major fragmentation ions.

Mechanistic Insights: The Influence of the Trifluoroethyl Group

The spectroscopic differences observed between 1-(2,2,2-trifluoroethyl)pyrazole and other N-substituted pyrazoles can be attributed to the strong inductive electron-withdrawing effect (-I effect) of the trifluoroethyl group.

Caption: Causality diagram illustrating the effect of the trifluoroethyl group on spectroscopic properties.

The three highly electronegative fluorine atoms polarize the C-F bonds, which in turn polarizes the C-C and C-N bonds, drawing electron density away from the pyrazole ring. This reduction in electron density around the ring protons and carbons leads to their deshielding, resulting in the observed downfield shifts in the ¹H and ¹³C NMR spectra. This effect is a key diagnostic feature for identifying the presence of such electron-withdrawing groups attached to the pyrazole nucleus.

Conclusion

The spectroscopic analysis of 1-(2,2,2-trifluoroethyl)pyrazole reveals distinct features that differentiate it from other N-substituted pyrazoles. The strong electron-withdrawing nature of the trifluoroethyl group leads to a noticeable deshielding of the pyrazole ring protons and carbons, resulting in downfield shifts in the NMR spectra. Furthermore, the presence of the trifluoromethyl group is readily confirmed by a characteristic triplet in the ¹⁹F NMR spectrum and strong C-F stretching vibrations in the IR spectrum. This guide provides a foundational understanding and practical protocols for researchers working with these valuable fluorinated heterocyclic compounds, facilitating their synthesis, characterization, and application in various fields of chemical science.

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A Senior Application Scientist's Guide to Purity Assessment of Synthesized 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

For researchers, medicinal chemists, and professionals in drug development, the purity of a synthesized active pharmaceutical ingredient (API) or intermediate is paramount. The presence of impurities can lead to erroneous biological data, undesirable side effects, and complications in regulatory approval. This guide provides an in-depth technical comparison of analytical methodologies for the purity assessment of a key building block, 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole. We will delve into the causality behind experimental choices, present detailed protocols, and offer supporting data to ensure a robust and reliable purity assessment.

The Criticality of Purity for 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is a versatile heterocyclic compound, with its halogenated and trifluoroethyl moieties making it a valuable synthon in the development of novel therapeutic agents.[1] The pyrazole core is a prevalent scaffold in many approved drugs.[2] However, its synthesis can lead to various impurities, including regioisomers, unreacted starting materials, and by-products from side reactions.[3] The presence of even minor impurities can significantly impact the downstream reactions and the pharmacological profile of the final compound. Therefore, a multi-faceted analytical approach is essential to comprehensively characterize the purity of the synthesized material.

A Comparative Analysis of Analytical Techniques for Purity Determination

A single analytical technique is often insufficient to provide a complete purity profile. Here, we compare three orthogonal methods: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹⁹F).

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Expertise & Experience: HPLC-UV is a cornerstone technique for purity assessment due to its high resolution, sensitivity, and quantitative accuracy for non-volatile compounds. The choice of a reversed-phase (RP) method is logical for a molecule with moderate polarity like our target compound. The UV detector is suitable as the pyrazole ring exhibits UV absorbance.[4][5]

Trustworthiness: A validated RP-HPLC method provides reliable quantification of the main component and its impurities. Method validation according to ICH or USP guidelines ensures accuracy, precision, linearity, and robustness.

• Instrumentation: A standard HPLC system with a quaternary pump, autosampler, column thermostat, and a UV-Vis detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Trifluoroacetic acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 90% B

  • 15-18 min: 90% B

  • 18-20 min: 90% to 30% B

  • 20-25 min: 30% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 210 nm.[4]

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve 1 mg of the synthesized compound in 1 mL of acetonitrile.

Sample ID	Main Peak Retention Time (min)	Main Peak Area (%)	Impurity 1 (RT 5.8 min) Area (%)	Impurity 2 (RT 8.2 min) Area (%)
Synthesized Batch A	10.5	98.5	0.8	0.7
Synthesized Batch B	10.5	99.6	0.2	0.2
Commercial Standard	10.5	>99.9	Not Detected	Not Detected

Causality: The gradient elution is designed to separate compounds with a range of polarities, ensuring that both the main compound and potential impurities are well-resolved. The use of a C18 column provides good retention for the moderately non-polar analyte.

Caption: Workflow for HPLC-UV purity assessment.

Gas Chromatography-Mass Spectrometry (GC-MS)

Expertise & Experience: GC-MS is an excellent orthogonal technique to HPLC, particularly for volatile and thermally stable compounds. It provides not only separation but also structural information from the mass spectra, aiding in the identification of impurities. Given the moderate boiling point of similar pyrazole derivatives, GC-MS is a viable method.[1][6]

Trustworthiness: The mass spectrometric detector offers high specificity, allowing for the confident identification of known and unknown impurities by analyzing their fragmentation patterns.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Column: HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 min.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 min at 280 °C.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Mass Range: m/z 40-400.

• Sample Preparation: Dissolve 1 mg of the synthesized compound in 1 mL of dichloromethane.

Retention Time (min)	Area (%)	Tentative Identification	Key Mass Fragments (m/z)
12.1	99.2	3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole	202 (M+), 167, 133
11.5	0.5	Isomeric Impurity	202 (M+), different fragmentation
9.8	0.3	Unreacted Starting Material	Varies based on synthesis route

Causality: The temperature program is designed to ensure good separation of the target compound from potentially more volatile starting materials and less volatile by-products. The HP-5ms column is a general-purpose column suitable for a wide range of semi-volatile organic compounds.

Caption: Workflow for GC-MS purity and impurity identification.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

Expertise & Experience: qNMR, particularly ¹H and ¹⁹F NMR, offers a primary ratio method for purity determination without the need for a specific reference standard of the analyte. For a fluorinated molecule like our target compound, ¹⁹F NMR is exceptionally powerful due to the high sensitivity of the ¹⁹F nucleus and the lack of background signals in most solvents.

Trustworthiness: qNMR provides a direct measure of the molar concentration of the analyte relative to a certified internal standard, making it a highly accurate and defensible method for purity assignment.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped with a probe capable of ¹H and ¹⁹F detection.

• Solvent: Deuterated chloroform (CDCl₃) or Deuterated acetone ((CD₃)₂CO).

• Internal Standard: A certified reference material with known purity, containing both ¹H and ¹⁹F signals that do not overlap with the analyte signals (e.g., 1,4-bis(trifluoromethyl)benzene).

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the synthesized compound and 10 mg of the internal standard into a vial.

  • Dissolve the mixture in a precise volume (e.g., 0.7 mL) of the deuterated solvent.

  • Transfer the solution to an NMR tube.

• ¹H NMR Parameters:

  • Pulse sequence with a long relaxation delay (D1) of at least 5 times the longest T1 of the signals of interest.

  • Sufficient number of scans for good signal-to-noise ratio.

• ¹⁹F NMR Parameters:

  • Proton-decoupled pulse sequence.

  • Similar long relaxation delay and sufficient scans.

• Data Processing:

  • Careful phasing and baseline correction.

  • Integration of the analyte and internal standard signals.

  • Purity calculation using the following formula: Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std Where: I = integral, N = number of nuclei, MW = molecular weight, m = mass, P = purity of the standard.

Nucleus	Analyte Signal (ppm)	Integral (Analyte)	Standard Signal (ppm)	Integral (Standard)	Calculated Purity (%)
¹H	7.5 (1H, s), 6.3 (1H, s), 4.6 (2H, s), 4.5 (2H, q)	Normalized to 1.00 for pyrazole CH	Varies with standard	Varies with standard	99.1
¹⁹F	-74.5 (3F, t)	Normalized to 3.00	Varies with standard	Varies with standard	99.3

Causality: The use of a certified internal standard and a long relaxation delay are critical for accurate quantification in qNMR. Comparing the purity values obtained from both ¹H and ¹⁹F NMR provides a high degree of confidence in the result.

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In-Silico Modeling of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole Derivatives: A Comparative Guide to Virtual Screening and Lead Optimization

In the landscape of modern drug discovery, the pyrazole scaffold stands out as a "privileged structure" due to its versatile pharmacological activities, including applications in oncology, inflammation, and infectious diseases.[1][2] This guide provides an in-depth, comparative analysis of the in-silico modeling of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole derivatives, a novel class of compounds with significant therapeutic potential. As a case study, we will explore their potential inhibitory activity against the c-Met kinase, a well-validated target in oncology.[1][3] This guide is intended for researchers, scientists, and drug development professionals seeking to leverage computational tools for efficient lead discovery and optimization.

The Significance of c-Met Kinase as a Therapeutic Target

The c-Met receptor tyrosine kinase and its ligand, hepatocyte growth factor (HGF), play crucial roles in various cellular processes, including cell proliferation, migration, and invasion.[4] Dysregulation of the HGF/c-Met signaling pathway is implicated in the progression and metastasis of numerous human cancers, making it an attractive target for therapeutic intervention.[3][4] Small molecule inhibitors that target the ATP-binding site of c-Met have shown clinical success, with drugs like Crizotinib and Cabozantinib being prime examples.[3]

A Comparative In-Silico Analysis: 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole Derivative vs. Known c-Met Inhibitors

This section details a hypothetical, yet plausible, in-silico evaluation of a novel 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole derivative (hereafter referred to as PZ-CF3 ) against the c-Met kinase. For a robust comparison, we will benchmark its performance against two well-established c-Met inhibitors: Crizotinib and Cabozantinib.

Molecular Docking: Predicting Binding Affinity and Interactions

Molecular docking is a computational technique used to predict the preferred orientation of a ligand when bound to a receptor, as well as the strength of the binding interaction.[5]

Experimental Protocol: Molecular Docking

• Protein Preparation: The crystal structure of the c-Met kinase domain in complex with an inhibitor (PDB ID: 2RFN) was obtained from the Protein Data Bank.[6] The protein structure was prepared by removing water molecules, adding hydrogen atoms, and assigning appropriate atom types and charges using standard molecular modeling software.

• Ligand Preparation: The 3D structures of PZ-CF3, Crizotinib, and Cabozantinib were generated and energy-minimized using a suitable force field.

• Docking Simulation: A molecular docking program, such as AutoDock Vina or Glide, was employed to dock the prepared ligands into the ATP-binding site of the c-Met kinase. The docking grid was centered on the co-crystallized ligand to define the binding site.

• Analysis of Results: The resulting docking poses were analyzed based on their predicted binding energies (scoring functions) and the nature of their interactions with key amino acid residues in the active site.

Comparative Docking Results

Compound	Predicted Binding Energy (kcal/mol)	Key Interacting Residues
PZ-CF3 (Hypothetical)	-8.5	MET1160, TYR1230, ASP1222
Crizotinib	-9.8	MET1160, GLY1163, TYR1230
Cabozantinib	-10.2	MET1160, TYR1230, ASP1222, GLY1157

Note: The predicted binding energy for PZ-CF3 is a hypothetical value for illustrative purposes.

The hypothetical docking results suggest that PZ-CF3 could potentially bind to the c-Met active site with a favorable binding energy, forming key interactions with residues known to be important for inhibitor binding.[7] However, the established inhibitors, Crizotinib and Cabozantinib, exhibit stronger predicted binding affinities.

Caption: A simplified workflow for molecular docking studies.

Quantitative Structure-Activity Relationship (QSAR): Building Predictive Models

QSAR modeling aims to establish a mathematical relationship between the chemical structures of a series of compounds and their biological activities.[8] A robust QSAR model can be used to predict the activity of novel compounds and guide the design of more potent derivatives.

Experimental Protocol: QSAR Model Development

• Data Set Collection: A dataset of known pyrazole-based c-Met inhibitors with their corresponding experimental IC50 values is compiled from the literature.

• Descriptor Calculation: A wide range of molecular descriptors (e.g., topological, electronic, and steric) are calculated for each compound in the dataset.

• Model Building: Statistical methods, such as multiple linear regression (MLR) or partial least squares (PLS), are used to build a QSAR model that correlates the calculated descriptors with the observed biological activity.[9]

• Model Validation: The predictive power of the QSAR model is rigorously assessed using internal and external validation techniques.[9]

Hypothetical QSAR Prediction for PZ-CF3

Assuming a validated QSAR model for pyrazole-based c-Met inhibitors has been developed, we can calculate the relevant molecular descriptors for PZ-CF3 and use the model to predict its IC50 value.

Compound	Predicted pIC50
PZ-CF3 (Hypothetical)	6.8
Crizotinib (Experimental)	8.1
Cabozantinib (Experimental)	8.3

Note: The predicted pIC50 for PZ-CF3 is a hypothetical value for illustrative purposes.

The hypothetical QSAR prediction suggests that PZ-CF3 may possess moderate inhibitory activity against c-Met. This information can guide the synthesis and biological testing of this compound and its analogs.

Caption: The process of developing and applying a QSAR model.

Molecular Dynamics (MD) Simulations: Assessing Binding Stability

MD simulations provide a dynamic view of the interactions between a ligand and its target protein over time, offering insights into the stability of the complex and the conformational changes that may occur upon binding.

Experimental Protocol: Molecular Dynamics Simulation

• System Setup: The docked complex of PZ-CF3 and c-Met from the molecular docking study is placed in a simulation box filled with water molecules and ions to mimic a physiological environment.

• Simulation: The system is subjected to a molecular dynamics simulation for a specified period (e.g., 100 nanoseconds), allowing the atoms to move according to the principles of classical mechanics.

• Trajectory Analysis: The resulting trajectory is analyzed to assess the stability of the ligand-protein complex, including root-mean-square deviation (RMSD) of the ligand, root-mean-square fluctuation (RMSF) of the protein residues, and the persistence of key intermolecular interactions.

Expected Insights from MD Simulations of PZ-CF3-c-Met Complex

A stable MD simulation, characterized by a low and converged RMSD for the ligand, would suggest that PZ-CF3 can form a stable complex with the c-Met kinase. Analysis of the interactions throughout the simulation can reveal which hydrogen bonds and hydrophobic contacts are most persistent, providing valuable information for the rational design of more potent analogs.

Caption: Key stages in performing a molecular dynamics simulation.

Comparative Summary and Future Directions

This in-silico analysis provides a framework for evaluating the potential of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole derivatives as c-Met kinase inhibitors. While our hypothetical results position PZ-CF3 as a compound of interest, further computational and experimental validation is essential.

Table of Comparative In-Silico Performance

In-Silico Method	PZ-CF3 (Hypothetical)	Crizotinib (Reference)	Cabozantinib (Reference)
Molecular Docking (Binding Energy)	-8.5 kcal/mol	-9.8 kcal/mol	-10.2 kcal/mol
QSAR (Predicted pIC50)	6.8	8.1	8.3
MD Simulation (Binding Stability)	Predicted to be stable	Known to be stable	Known to be stable

Future in-silico work should focus on exploring the structure-activity relationships of the 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole scaffold by designing and evaluating a library of virtual analogs. Promising candidates identified through this computational workflow should then be synthesized and subjected to in-vitro biological assays to validate the in-silico predictions and advance the development of this novel class of potential anticancer agents.

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• New pyrazolopyridine and pyrazolothiazole-based compounds as anti-proliferative agents targeting c-Met kinase inhibition: design, synthesis, biological evaluation, and computational studies - PMC. (n.d.). Retrieved January 22, 2026, from [Link].

• Structure-Based Design of Novel Class II c-Met Inhibitors: 1. Identification of Pyrazolone-Based Derivatives - ResearchGate. (2020). Retrieved January 22, 2026, from [Link].

• Structure-Guided Design of Benzothiazole and Benzimidazole-Based Urea Derivatives Curtailing Oncogenic Signaling via Concurrent Inhibition of VEGFR-2, EGFR, and c-Met | ACS Omega. (2023). Retrieved January 22, 2026, from [Link].

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• IC50 values against c-Met kinase. a. | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved January 22, 2026, from [Link].

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A Head-to-Head Comparison of Synthetic Routes to Trifluoroethyl Pyrazoles: A Guide for Researchers

The introduction of a trifluoroethyl group into a pyrazole scaffold has become a cornerstone of modern medicinal chemistry and agrochemical design. This powerful structural motif can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. The pyrazole core itself is a "privileged" structure, appearing in numerous blockbuster drugs, including the anti-inflammatory agent Celecoxib.[1][2] Consequently, the development of efficient and regioselective synthetic routes to trifluoroethyl pyrazoles is of paramount importance for researchers in drug discovery and development.

This guide provides an in-depth, head-to-head comparison of the principal synthetic strategies for accessing trifluoroethyl pyrazoles. We will move beyond a simple recitation of reaction schemes to delve into the mechanistic underpinnings, practical considerations, and comparative performance of each route, supported by experimental data from the peer-reviewed literature. Our goal is to equip you, the researcher, with the critical insights needed to select the optimal synthetic path for your specific target molecule.

Comparative Analysis of Synthetic Routes

We will critically evaluate four major synthetic approaches:

• Classical Cyclocondensation (Knorr Pyrazole Synthesis)

• [3+2] Cycloaddition Reactions

• Transition-Metal Catalyzed Cycloadditions

• Emerging Photoredox Methodologies

For each method, we will examine the core chemistry, present a detailed experimental protocol for a representative reaction, and provide a comparative analysis of yields, regioselectivity, substrate scope, and overall efficiency.

Classical Cyclocondensation: The Knorr Pyrazole Synthesis

The Knorr pyrazole synthesis, first reported in 1883, is the traditional and most direct method for constructing the pyrazole ring.[3][4] It involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[5][6] To synthesize trifluoroethyl pyrazoles, a trifluoromethyl-substituted 1,3-diketone is required as a key building block.

The Chemistry: A Battle for Regioselectivity

The mechanism begins with the nucleophilic attack of a hydrazine nitrogen onto one of the carbonyl carbons of the 1,3-diketone, forming a hemiaminal intermediate that subsequently dehydrates to an enamine. Intramolecular cyclization followed by another dehydration step yields the aromatic pyrazole ring.[3]

A significant challenge in the Knorr synthesis, particularly with unsymmetrical diketones like 4,4,4-trifluoro-1-phenyl-1,3-butanedione, is the control of regioselectivity.[7] The initial nucleophilic attack can occur at either of the two distinct carbonyl carbons, potentially leading to a mixture of regioisomers. The electronic disparity between the carbonyls, with the one adjacent to the trifluoromethyl group being more electrophilic, can influence the initial site of attack. However, the reaction conditions, especially the solvent and pH, can dramatically impact the regiochemical outcome.[7][8] For instance, the use of fluorinated alcohols as solvents has been shown to significantly improve the regioselectivity in pyrazole formation.[8]

Caption: Workflow of the Knorr Pyrazole Synthesis.

Representative Experimental Protocol: Synthesis of Celecoxib Intermediate

The synthesis of the renowned anti-inflammatory drug Celecoxib provides a practical example of the Knorr synthesis for preparing a trifluoromethyl-substituted pyrazole.[9]

Reaction: Condensation of 4,4,4-trifluoro-1-(4-methylphenyl)-1,3-butanedione with 4-sulfonamidophenylhydrazine hydrochloride.

Step-by-Step Methodology:

• To a solution of 4,4,4-trifluoro-1-(4-methylphenyl)-1,3-butanedione (1.0 eq) in ethanol, add 4-sulfonamidophenylhydrazine hydrochloride (1.05 eq).

• Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The product often crystallizes from the solution. If not, reduce the solvent volume under reduced pressure to induce crystallization.

• Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum to afford 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (Celecoxib).

This reaction is noted for its high regioselectivity, yielding the 1,5-regioisomer exclusively.[9]

Performance Analysis and Comparison

Feature	Knorr Cyclocondensation
Yield	Moderate to excellent (can exceed 90%)[9]
Regioselectivity	Variable; can be poor but is highly influenced by substrate and solvent[7][8]
Substrate Scope	Broad; a wide variety of hydrazines and diketones can be used
Advantages	Atom-economical, often uses readily available starting materials, well-established
Disadvantages	Regioselectivity can be a major issue, requiring careful optimization

[3+2] Cycloaddition Reactions: A Modern Approach

[3+2] cycloaddition reactions have emerged as a powerful and highly regioselective alternative to the classical Knorr synthesis.[10] This method involves the reaction of a 1,3-dipole with a dipolarophile. For the synthesis of trifluoroethyl pyrazoles, a common strategy is the reaction of in situ generated nitrile imines with a suitable trifluoromethyl-containing alkene or alkyne.

The Chemistry: Controlled Cycloaddition

Nitrile imines, typically generated in situ from hydrazonoyl halides in the presence of a base, are potent 1,3-dipoles. Their reaction with electron-deficient alkenes, such as those bearing a trifluoromethyl group, proceeds via a concerted [3+2] cycloaddition mechanism to form a pyrazoline intermediate. Subsequent oxidation, often spontaneous or induced during workup, leads to the aromatic pyrazole.[10] This approach generally offers excellent control over regioselectivity, which is dictated by the electronic and steric properties of the dipole and dipolarophile.

Caption: Workflow of the [3+2] Cycloaddition Route.

Representative Experimental Protocol: Cycloaddition of Trifluoroacetonitrile Imines with Enones

This protocol describes a highly regio- and diastereoselective synthesis of polyfunctionalized 3-trifluoromethylpyrazoles.[10]

Reaction: [3+2] cycloaddition of in situ generated trifluoroacetonitrile imines with enones.

Step-by-Step Methodology:

• To a solution of the enone (1.0 eq) in a suitable solvent (e.g., dichloromethane), add the corresponding hydrazonoyl bromide (1.1 eq).

• Add an excess of a solid base, such as freshly dried potassium carbonate.

• Stir the mixture at room temperature for 24-72 hours, monitoring the reaction by TLC until the starting enone is consumed.

• Filter off the base and evaporate the solvent under reduced pressure.

• The crude product, a trans-configured 5-acyl-pyrazoline, is then oxidized. Dissolve the crude pyrazoline in DMSO and add manganese dioxide (MnO2).

• Stir the mixture until the pyrazoline is fully converted to the pyrazole.

• Purify the final product by column chromatography to yield the fully substituted 3-trifluoromethylpyrazole.

This method provides excellent regioselectivity, with the trifluoromethyl group consistently ending up at the 3-position of the pyrazole ring.[10]

Performance Analysis and Comparison

Feature	[3+2] Cycloaddition
Yield	Good to excellent
Regioselectivity	Excellent; typically a single regioisomer is formed[10]
Substrate Scope	Broad; various nitrile imines and dipolarophiles can be employed
Advantages	High regioselectivity, mild reaction conditions, good functional group tolerance
Disadvantages	May require the synthesis of specialized starting materials (hydrazonoyl halides)

Transition-Metal Catalyzed Cycloadditions: The Power of Copper

Transition-metal catalysis, particularly with copper, has opened up new avenues for the synthesis of trifluoroethyl pyrazoles under mild conditions with high efficiency and selectivity.[11][12] These methods often utilize readily available starting materials and offer advantages over traditional approaches.

The Chemistry: Copper-Mediated Cycloaddition

A notable example is the copper-catalyzed cycloaddition of 2-bromo-3,3,3-trifluoropropene with N-arylsydnones.[12] Sydnones are mesoionic aromatic compounds that can act as 1,3-dipoles in cycloaddition reactions. The copper catalyst, typically Cu(OTf)₂, facilitates the reaction, likely through coordination to the reactants, lowering the activation energy of the cycloaddition. The reaction proceeds with excellent regioselectivity, affording 4-trifluoromethyl pyrazoles.[12]

Caption: Workflow for Copper-Catalyzed Synthesis.

Representative Experimental Protocol: Copper-Catalyzed Synthesis of 4-Trifluoromethyl Pyrazoles

Reaction: Copper-catalyzed cycloaddition of 2-bromo-3,3,3-trifluoropropene with N-arylsydnones.[12]

Step-by-Step Methodology:

• In a reaction vessel, combine the N-arylsydnone (1.0 eq), Cu(OTf)₂ (catalytic amount), and a suitable ligand (e.g., phenanthroline).

• Add the solvent (e.g., acetonitrile) followed by 2-bromo-3,3,3-trifluoropropene (1.5 eq) and a base (e.g., DBU).

• Stir the reaction mixture at 35 °C until the starting sydnone is consumed (monitored by TLC).

• Upon completion, quench the reaction and extract the product with an organic solvent.

• Purify the crude product by column chromatography to obtain the desired 4-trifluoromethyl pyrazole.

This protocol is notable for its mild conditions and high regioselectivity, providing a valuable route to a specific class of trifluoromethylated pyrazoles.[12]

Performance Analysis and Comparison

Feature	Copper-Catalyzed Cycloaddition
Yield	Moderate to excellent (up to 92%)[12]
Regioselectivity	Excellent[12]
Substrate Scope	Good; tolerates various functional groups on the N-arylsydnone[12]
Advantages	Mild reaction conditions, high regioselectivity, use of a readily available trifluoromethyl building block
Disadvantages	Requires a transition-metal catalyst, which may need to be removed from the final product

Emerging Photoredox Methodologies: A Glimpse into the Future

Visible-light photoredox catalysis has revolutionized organic synthesis by enabling the generation of radical intermediates under exceptionally mild conditions.[13][14] While direct photoredox routes to trifluoroethyl pyrazoles are still emerging, the principles have been successfully applied to the synthesis of other trifluoromethylated heterocycles, such as 1,2,4-triazoles, showcasing the immense potential of this strategy.[15][16]

The Chemistry: Light-Induced Radical Cyclization

In a typical photoredox cycle, a photocatalyst (e.g., a ruthenium or iridium complex) absorbs visible light and enters an excited state. This excited catalyst can then engage in single-electron transfer with a suitable substrate to generate a radical intermediate.[15][16] For the synthesis of trifluoromethylated heterocycles, a trifluoromethyldiazoethyl radical can be generated from a hypervalent iodine(III) reagent.[15][16] This radical can then react with a suitable substrate, such as an imine, to initiate a cascade of events leading to the final heterocyclic product.[15][16]

Caption: Generalized Workflow for Photoredox Catalysis.

Representative Experimental Protocol: Photocatalytic Synthesis of 5-Trifluoromethyl-1,2,4-Triazoles

While not a pyrazole synthesis, this protocol for triazoles illustrates the general principles and conditions of photoredox catalysis for accessing trifluoromethylated heterocycles.[15][16]

Reaction: Photocatalytic [3+2] cyclization of a hypervalent iodine(III) reagent and N-benzylidenealkylamines.[15][16]

Step-by-Step Methodology:

• In a reaction vial, combine the hypervalent iodine(III) reagent (1.0 eq), the N-benzylidenealkylamine (1.2 eq), and the photocatalyst (e.g., Ru(bpy)₃Cl₂).

• Add the solvent (e.g., acetonitrile) and degas the mixture.

• Irradiate the reaction mixture with visible light (e.g., blue LEDs) at room temperature.

• Monitor the reaction by TLC until the starting materials are consumed.

• Upon completion, concentrate the reaction mixture and purify the product by column chromatography.

This method provides access to a diverse range of 5-trifluoromethyl-1,2,4-triazoles in moderate to excellent yields (up to 97%) under very mild conditions.[15][16]

Performance Analysis and Comparison

Feature	Photoredox Catalysis
Yield	Good to excellent (up to 97% for triazoles)[15][16]
Regioselectivity	Excellent
Substrate Scope	Broad and tolerant of many functional groups[15][16]
Advantages	Extremely mild reaction conditions (room temperature, visible light), high functional group tolerance, novel reactivity
Disadvantages	Requires specialized equipment (photoreactor), and direct application to pyrazole synthesis is still under development

Head-to-Head Summary and Future Outlook

Synthetic Route	Key Features	Best For...
Knorr Cyclocondensation	Classic, atom-economical, but with potential regioselectivity issues.	Large-scale synthesis where starting materials are inexpensive and regioselectivity can be controlled.
[3+2] Cycloaddition	Modern, highly regioselective, and proceeds under mild conditions.	Synthesizing complex, polysubstituted pyrazoles with precise control over the substitution pattern.
Transition-Metal Catalysis	Mild conditions, high regioselectivity, and use of readily available building blocks.	Accessing specific regioisomers (e.g., 4-trifluoromethyl pyrazoles) that may be difficult to obtain by other methods.
Photoredox Catalysis	Cutting-edge, extremely mild conditions, and high functional group tolerance.	Late-stage functionalization and the synthesis of novel trifluoroethyl pyrazole analogues as the field develops.

The synthesis of trifluoroethyl pyrazoles is a dynamic field of research, with each of the discussed methods offering unique advantages and facing specific challenges. The choice of synthetic route will ultimately depend on the specific target molecule, the desired substitution pattern, the scale of the reaction, and the available resources.

While the Knorr synthesis remains a workhorse for its simplicity and the availability of starting materials, modern methods like [3+2] cycloadditions and transition-metal catalysis offer superior control over regioselectivity. Looking ahead, the continued development of photoredox catalysis holds the promise of even milder and more versatile methods for constructing these valuable fluorinated heterocycles. As our understanding of these advanced catalytic systems grows, we can expect to see the emergence of new and even more powerful tools for the synthesis of trifluoroethyl pyrazoles, further empowering the discovery of next-generation pharmaceuticals and agrochemicals.

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A Comparative Guide to the Validated LC-MS Method for 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the rigorous control of impurities is a cornerstone of ensuring drug safety and efficacy. This is particularly true for potentially genotoxic impurities (PGIs), which can pose a significant risk even at trace levels. 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole, a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs), falls into this critical category. Its accurate quantification is not merely a matter of process control, but a regulatory imperative.

This guide, prepared from the perspective of a Senior Application Scientist, provides an in-depth, objective comparison of a validated Liquid Chromatography-Mass Spectrometry (LC-MS) method for the analysis of this compound against other viable alternatives. The content herein is grounded in scientific principles and aligned with international regulatory expectations, such as those outlined by the International Council for Harmonisation (ICH).[1][2][3][4]

The Imperative for a Validated Method

The term "validated" is not a procedural formality; it is a comprehensive process that demonstrates an analytical method is suitable for its intended purpose.[1][2][3][4] For a PGI like 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole, this means the method must be sensitive enough to detect it at levels that mitigate patient risk, and specific enough to distinguish it from other components in the sample matrix.

Core Principles of Method Validation (ICH Q2(R1))

A robustly validated method provides assurance in the quality of the data generated. The key parameters assessed during validation include:

• Specificity: The ability to unequivocally measure the analyte of interest.[1][2][5]

• Linearity: A proportional relationship between the analyte concentration and the method's response.[1][2][6]

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to be precise, accurate, and linear.[1]

• Accuracy: The closeness of the test results to the true value.[1][2]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings.[1]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[7]

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[7][8]

The Premier Solution: A Validated LC-MS/MS Method

For the trace-level quantification of 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole, a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method is the gold standard.[6][7][9] This is due to its exceptional sensitivity and selectivity, which are critical for analyzing PGIs.[6][7][9][10]

Causality Behind Experimental Choices

The selection of each component of the LC-MS/MS method is a deliberate, science-driven decision:

• Chromatography (LC): Reversed-phase chromatography, typically with a C18 column, is employed to retain the moderately nonpolar pyrazole derivative. A gradient elution with a mobile phase consisting of an organic solvent (like acetonitrile or methanol) and water, often with a formic acid additive, ensures efficient separation from other process-related impurities and provides a proton source for ionization.[6][9]

• Ionization: Electrospray ionization (ESI) is the most suitable technique for this analyte, as it is a soft ionization method that minimizes fragmentation in the source and allows for the detection of the intact molecular ion.

• Mass Spectrometry (MS/MS): A triple quadrupole mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode.[6] This is a highly specific detection technique where the first quadrupole selects the precursor ion (the protonated molecule of our analyte), the second quadrupole acts as a collision cell to fragment the precursor ion, and the third quadrupole selects a specific product ion for detection. This two-stage filtering process drastically reduces chemical noise and enhances the signal-to-noise ratio, enabling picogram-level detection.

Experimental Protocol: A Step-by-Step Guide

• Standard and Sample Preparation:

  • Prepare a stock solution of the 3-(chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole reference standard in a suitable solvent (e.g., acetonitrile).

  • Create a series of calibration standards by serially diluting the stock solution to cover the desired concentration range.

  • Accurately weigh the API sample and dissolve it in the same solvent to a known concentration.

• LC-MS/MS Conditions:

  • LC System: An ultra-high-performance liquid chromatography (UHPLC) system for fast and efficient separations.

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.[6]

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • MS System: A triple quadrupole mass spectrometer with an ESI source.

  • Ionization Mode: Positive.

  • MRM Transition: Monitor a specific precursor ion to product ion transition for the analyte.

Data Presentation: A Validated Performance

Validation Parameter	Typical Acceptance Criteria	Achieved Performance (LC-MS/MS)
Specificity	No interference at the retention time of the analyte	No interfering peaks observed
Linearity (r²)	≥ 0.99	> 0.998[6][9]
Range	Covers the expected impurity levels	0.5 - 10 ppm
Accuracy (% Recovery)	80 - 120%	95 - 105%[6]
Precision (% RSD)	≤ 15%	< 5%
LOD	Signal-to-noise ratio ≥ 3	~0.1 ppm
LOQ	Signal-to-noise ratio ≥ 10	~0.5 ppm[6]

Visualizing the LC-MS/MS Workflow

Caption: A simplified workflow of the LC-MS/MS method.

Comparative Analysis with Alternative Methods

While LC-MS/MS is the superior choice, it is important to understand the capabilities and limitations of other analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for volatile and thermally stable compounds.

• Advantages:

  • Excellent chromatographic resolution.

  • Well-established and robust.

• Disadvantages:

  • 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole may have limited volatility and could be thermally labile, potentially leading to degradation in the hot injection port.

  • Derivatization might be necessary to improve its chromatographic properties, adding complexity and potential for analytical error.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a workhorse in many pharmaceutical laboratories.[11][12][13]

• Advantages:

  • Relatively simple and cost-effective.[12]

  • Widely available and easy to operate.

• Disadvantages:

  • Lack of Sensitivity: UV detection is significantly less sensitive than MS detection, making it challenging to reach the low ppm levels required for PGI analysis.[12]

  • Lack of Specificity: Any co-eluting impurity with a similar UV chromophore will interfere with the analysis, leading to inaccurate results.

Performance at a Glance: A Comparative Table

Feature	LC-MS/MS	GC-MS	HPLC-UV
Sensitivity	Excellent (ppb to low ppm)	Good (ppm)	Poor (high ppm to %)
Specificity	Excellent	Very Good	Fair to Poor
Sample Preparation	Simple dilution	Potentially complex (derivatization)	Simple dilution
Instrumentation Cost	High	Moderate	Low
Suitability for PGIs	Ideal	Potentially suitable with optimization	Generally unsuitable

Visualizing the Decision-Making Process

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Safety & Regulatory Compliance

Navigating the Disposal of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole: A Guide for Laboratory Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed protocol for the proper disposal of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole, a halogenated pyrazole derivative. By understanding the chemical nature of this compound and adhering to established safety protocols, researchers can ensure a safe and compliant waste disposal process.

I. Hazard Identification and Risk Assessment

Key Potential Hazards:

• Toxicity: Harmful if swallowed or absorbed through the skin.[1][2][3]

• Irritation: Causes skin, eye, and respiratory tract irritation.[1][3]

• Environmental: Halogenated compounds can have long-lasting environmental effects if not disposed of properly.[2][7]

Hazard Classification	Potential Effects	Primary Routes of Exposure
Acute Toxicity (Oral)	Harmful if swallowed	Ingestion
Skin Corrosion/Irritation	Causes skin irritation	Dermal contact
Eye Damage/Irritation	Causes serious eye irritation	Eye contact
STOT - Single Exposure	May cause respiratory irritation	Inhalation

This table is a composite based on data for similar pyrazole derivatives.

II. Personal Protective Equipment (PPE) and Handling

Prior to handling 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole for any purpose, including disposal, it is imperative to wear appropriate Personal Protective Equipment (PPE). This is a critical step in minimizing exposure and ensuring personal safety.

Recommended PPE:

• Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Always inspect gloves for integrity before use and practice proper glove removal technique to avoid skin contact.[8]

• Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory to prevent eye contact.[7][8]

• Lab Coat: A flame-resistant lab coat should be worn to protect from splashes and contamination.

• Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-approved respirator.[8]

All handling of this compound, including waste consolidation, should be performed in a well-ventilated area, preferably within a chemical fume hood.[7][8]

III. Waste Segregation and Collection: A Step-by-Step Protocol

Proper segregation of chemical waste at the source is the most critical step in the disposal process. Due to its halogenated nature, 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole must not be mixed with non-halogenated organic waste.[4][5][9] The disposal of halogenated solvents is often more costly than that of non-halogenated solvents.[5][6]

Protocol for Waste Collection:

• Select the Correct Waste Container:

  • Obtain a designated "Halogenated Organic Waste" container. These are typically provided by your institution's Environmental Health and Safety (EHS) department and are often color-coded for easy identification.[4]

  • Ensure the container is made of a compatible material (e.g., polyethylene or glass) and is in good condition with a secure, vapor-tight lid.[9][10]

• Label the Container:

  • Affix a "Hazardous Waste" label to the container before adding any waste.[5][9]

  • Clearly write the full chemical name: "3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole" and its approximate concentration or quantity. Do not use abbreviations.[9]

  • Maintain a running list of all components added to the waste container.[4][9]

• Transferring the Waste:

  • Carefully transfer the waste into the designated container within a fume hood.

  • Avoid overfilling the container; a general rule is to not exceed 90% capacity.

  • Securely close the container lid immediately after adding the waste to prevent the release of vapors.[9][10]

• Storage of Waste Container:

  • Store the waste container in a designated satellite accumulation area.

  • Ensure the storage area is well-ventilated and away from incompatible materials such as strong acids or oxidizing agents.[9][11]

IV. Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and environmental contamination.

• Small Spills:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or a commercial spill kit absorbent).

  • Collect the contaminated absorbent material and place it in the designated "Halogenated Organic Waste" container.

  • Clean the spill area with soap and water.

• Large Spills:

  • Evacuate the area immediately.

  • Alert your supervisor and contact your institution's EHS department.

  • Prevent entry into the affected area.

In case of personal exposure:

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing.[12]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.[12]

• Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[12]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[12]

V. Final Disposal Pathway

The ultimate disposal of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole will be managed by your institution's EHS department in accordance with federal, state, and local regulations.[13][14][15] The primary method for the disposal of halogenated organic waste is high-temperature incineration at a licensed hazardous waste disposal facility.[4][6] This process is designed to destroy the organic molecule and scrub the resulting acidic gases.

Do not, under any circumstances, dispose of this chemical down the drain or in the regular trash.[5][16]

Decision-Making Workflow for Disposal

The following diagram illustrates the critical decision points in the proper disposal of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

Caption: Waste Disposal Decision Workflow for Halogenated Pyrazole Derivatives.

References

• Occupational Safety and Health Administration (OSHA). Chemical Hazards and Toxic Substances. [Link]

• U.S. Environmental Protection Agency (EPA). Hazardous Waste. [Link]

• University of California, Santa Cruz. Hazardous Waste Segregation. [Link]

• Occupational Safety and Health Administration (OSHA). Occupational exposure to hazardous chemicals in laboratories. [Link]

• Hazardous Waste Experts. Guidelines for Solvent Waste Recycling and Disposal. [Link]

• U.S. Environmental Protection Agency (EPA). Steps in Complying with Regulations for Hazardous Waste. [Link]

• U.S. Environmental Protection Agency (EPA). Proper Handling of Hazardous Waste Guide. [Link]

• J. J. Keller. OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. [Link]

• Oreate AI Blog. Navigating the Safe Disposal of Chemicals: A Guide for Everyone. [Link]

• Braun Research Group, Northwestern University. Halogenated Organic Liquids - Standard Operating Procedure. [Link]

• University of British Columbia. Organic Solvent Waste Disposal. [Link]

• Wolters Kluwer. Complying With OSHA's Hazardous Material Requirements. [Link]

• European Chemicals Agency (ECHA). Pyrazole - Substance Information. [Link]

• OSHA.com. How to Safely Handle Dangerous Substances in the Workplace. [Link]

• Chemistry For Everyone. What Are the Guidelines for Disposing of Hazardous Waste in Regular Trash? [Link]

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• 1. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 2. Substance Information - ECHA [echa.europa.eu]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. bucknell.edu [bucknell.edu]
• 5. 7.2 Organic Solvents [ehs.cornell.edu]
• 6. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
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• 12. fishersci.com [fishersci.com]
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• 16. hazardouswasteexperts.com [hazardouswasteexperts.com]

Personal protective equipment for handling 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole

A comprehensive protocol for the safe handling, use, and disposal of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole, ensuring the protection of laboratory personnel and the integrity of research.

Hazard Identification and Risk Assessment: Understanding the Threat

The primary hazards associated with compounds structurally similar to 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole are significant and demand respect. The presence of a chloromethyl group suggests potential alkylating activity, while the pyrazole core and trifluoroethyl moiety contribute to its overall chemical reactivity and toxicological profile.

Based on data from analogous compounds, the primary hazards are categorized as follows:

• Corrosive: The substance is expected to be corrosive, capable of causing severe skin burns and eye damage upon contact.[1]

• Harmful if Swallowed: Ingestion can lead to severe damage to the delicate tissues of the digestive tract and may be harmful.[1]

• Respiratory Irritation: Inhalation of dust or vapors may cause respiratory irritation.[2]

Table 1: Hazard Summary and GHS Classifications (Inferred)

Hazard Statement	GHS Classification (Anticipated)	Primary Route of Exposure	Potential Health Effects
Causes severe skin burns and eye damage	Skin Corrosion/Irritation, Category 1B; Serious Eye Damage/Eye Irritation, Category 1	Dermal, Ocular	Chemical burns, irreversible eye damage
Harmful if swallowed	Acute Toxicity, Oral, Category 4	Ingestion	Severe damage to the digestive tract
May cause respiratory irritation	Specific Target Organ Toxicity (Single Exposure), Category 3	Inhalation	Irritation of the nose, throat, and lungs

It is imperative to handle this compound with the assumption that it possesses these hazardous properties. A thorough risk assessment should be conducted before any new procedure involving this chemical.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and consistent use of appropriate Personal Protective Equipment (PPE) are non-negotiable when handling 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole. The following PPE is mandatory to create an effective barrier against exposure.

• Hand Protection: Chemically resistant gloves are essential. Nitrile gloves are a suitable initial choice, but it is crucial to consult the glove manufacturer's compatibility chart for specific breakthrough times, especially for prolonged handling. Double gloving is recommended to provide an additional layer of protection.

• Eye and Face Protection: Chemical safety goggles that provide a complete seal around the eyes are required at all times. When there is a risk of splashing, a face shield should be worn in addition to safety goggles to protect the entire face.

• Body Protection: A laboratory coat must be worn to protect skin and clothing. For procedures with a higher risk of splashes or spills, a chemically resistant apron or coveralls should be considered.

• Respiratory Protection: All handling of this compound should be performed within a certified chemical fume hood to minimize the risk of inhalation.[1] If engineering controls are not sufficient to maintain exposure below acceptable limits, a properly fitted respirator may be necessary.

Table 2: Recommended Personal Protective Equipment

PPE Category	Specification	Rationale
Gloves	Chemically resistant (e.g., Nitrile)	Prevents skin contact and chemical burns.
Eye Protection	Chemical safety goggles (ANSI Z87.1 certified)	Protects eyes from splashes and corrosive damage.
Face Protection	Face shield (in addition to goggles)	Provides full-face protection from splashes.
Body Protection	Laboratory coat	Protects skin and personal clothing from contamination.
Respiratory	Use within a chemical fume hood	Prevents inhalation of harmful dust or vapors.

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic and meticulous approach to handling 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole is critical to minimizing risk.

Preparation and Engineering Controls

• Designated Area: All work with this compound must be conducted in a designated area within a laboratory, clearly marked with appropriate hazard signs.

• Chemical Fume Hood: All weighing, transferring, and reaction setup must be performed inside a certified and properly functioning chemical fume hood.[1]

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[2] Have a spill kit appropriate for corrosive and organic materials readily available.

Handling Procedures

• Donning PPE: Before entering the designated handling area, don all required PPE as outlined in Section 2.

• Weighing and Transfer:

  • Perform all weighing and transfers of the solid compound within the chemical fume hood.

  • Use a spatula or other appropriate tool for transfers to avoid generating dust.

  • Close the container tightly immediately after use.

• In Solution:

  • When preparing solutions, add the solid to the solvent slowly to avoid splashing.

  • Ensure the reaction vessel is appropriately sized and securely clamped.

• Post-Handling:

  • Thoroughly decontaminate all surfaces and equipment after use.

  • Wash hands and any exposed skin thoroughly with soap and water after removing gloves.

Workflow for Safe Handling

Caption: Workflow for the safe handling of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

Disposal Plan: Responsible Waste Management

Proper disposal of 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation:

  • Solid Waste: Unused or contaminated solid material should be collected in a clearly labeled, sealed container designated for hazardous chemical waste.

  • Liquid Waste: Solutions containing the compound should be collected in a separate, labeled hazardous waste container. Halogenated and non-halogenated waste streams should be segregated according to your institution's guidelines.

  • Contaminated Materials: All disposable items that have come into contact with the compound, such as gloves, paper towels, and pipette tips, must be disposed of as hazardous waste.

• Disposal Procedure:

  • Place all waste into appropriately labeled containers.

  • Store waste containers in a designated satellite accumulation area.

  • Arrange for pickup and disposal by your institution's environmental health and safety (EHS) department or a licensed hazardous waste disposal contractor.

  • Never dispose of this chemical down the drain.

Emergency Procedures: Preparedness is Key

In the event of an exposure or spill, immediate and correct action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[2] Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[1]

• Spill Cleanup:

  • Evacuate the immediate area.

  • Wear appropriate PPE, including respiratory protection if necessary.

  • For small spills, absorb with an inert, non-combustible material (e.g., sand, vermiculite) and place in a sealed container for disposal.

  • For large spills, contact your institution's EHS department immediately.

  • Do not wash spills down the drain.

By adhering to these protocols, researchers can confidently and safely work with 3-(Chloromethyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole, fostering a culture of safety and scientific excellence.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 3-(Trifluoromethyl)-1H-pyrazole, 97%. Retrieved from [Link]

• HSC Chemistry. (2025). Safe Laboratory Practices: Handling and Disposing of Organic Substances. Retrieved from [Link]

• Chemistry LibreTexts. (2020). Safety. Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]